12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid

Core Science & Biosynthesis

A Technical Guide to the Stereoselective Synthesis and Characterization of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid

Authored for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Halogenated fatty acids represent a class of molecules with significant, yet often underexplored, biological activities. Their functions can range from potent signaling molecules to metabolic disruptors, making them compelling targets for drug discovery and chemical biology. This guide provides an in-depth, scientifically grounded framework for the stereoselective synthesis and rigorous characterization of a specific vicinal bromohydrin fatty acid: 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid. Due to the absence of a direct, published synthetic route, this document proposes a robust and logical pathway starting from a readily available chiral precursor. The chosen strategy emphasizes meticulous control over stereochemistry, a critical factor in determining biological function. We will detail the causality behind each experimental step, from the selection of starting materials and protecting groups to the specific reaction conditions and purification methods. Furthermore, a comprehensive workflow for structural elucidation using modern spectroscopic techniques is presented, ensuring the final product's identity and purity can be validated with the highest degree of confidence.

Introduction: The Scientific Context

Significance of Halogenated Fatty Acids

The introduction of a halogen atom into a fatty acid backbone can dramatically alter its physicochemical properties and biological activity. While some brominated lipids, such as those found in brominated vegetable oil (BVO), have raised health concerns leading to their prohibition in food products in many regions[1][2], other naturally occurring and synthetic halogenated lipids are being investigated for their therapeutic potential. Bromination can increase the lipophilicity and metabolic stability of a molecule, potentially enhancing its ability to cross cell membranes and interact with biological targets. The specific placement and stereochemistry of the halogen and adjacent functional groups are paramount, often dictating the molecule's bioactivity and toxicological profile[3][4].

The Target Molecule: A Stereochemical Challenge

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid presents a unique synthetic challenge. Its structure comprises:

• An 18-carbon aliphatic chain with a carboxylic acid terminus.

• A cis (Z) double bond at the C9 position, a common feature in natural fatty acids like oleic and ricinoleic acid.

• A vicinal bromohydrin functional group at C12 and C13.

• A defined syn stereochemical relationship between the bromine at C12 (R-configuration) and the hydroxyl group at C13 (R-configuration).

Standard methods for bromohydrin formation from alkenes almost exclusively yield anti-addition products[5][6][7]. Therefore, a direct approach from a C12-alkene precursor is not viable for achieving the target syn stereochemistry. This necessitates a more sophisticated strategy involving stereochemical inversion at a pre-existing chiral center.

Rationale for the Proposed Synthetic Approach

To overcome the stereochemical hurdle, this guide proposes a pathway beginning with a chiral starting material that already contains the necessary stereocenters or can be used to install them. A logical and efficient precursor is a stereochemically defined 12,13-diol derivative of 9(Z)-octadecenoic acid. The core strategy involves:

• Starting with a defined diol: Utilizing a (12S, 13R)-diol allows for one of the stereocenters to be inverted.

• Selective Functionalization: Differentiating between the two hydroxyl groups to selectively activate one as a leaving group.

• Stereospecific Nucleophilic Substitution: Introducing the bromide anion via an S_N2 reaction, which proceeds with complete inversion of configuration at the reaction center, thereby converting the (S)-configured carbon to the desired (R)-configuration.

This approach provides a clear and controllable path to the target molecule with its challenging syn-12,13-bromohydrin arrangement.

Proposed Stereoselective Synthetic Pathway

Strategic Overview

The synthesis is designed as a four-step sequence commencing from a protected diol precursor. The workflow is structured to ensure the preservation of existing stereocenters and the olefin geometry while controllably inverting a key chiral center to install the bromide.

Caption: Proposed four-step synthesis of the target compound.

Detailed Experimental Protocols

Protocol 1: Step 1 - Selective Tosylation of Methyl (9Z,12S,13R)-12,13-dihydroxyoctadec-9-enoate

• Causality: The carboxylic acid of the parent fatty acid is first protected as a methyl ester to prevent unwanted side reactions. This protocol focuses on the selective activation of one hydroxyl group. The secondary hydroxyl at C12 is generally more sterically accessible than the one at C13, allowing for regioselective tosylation under controlled conditions. Pyridine acts as both a solvent and a base to neutralize the HCl byproduct.

• Methodology:

  • Dissolve Methyl (9Z,12S,13R)-12,13-dihydroxyoctadec-9-enoate (1.0 eq) in anhydrous pyridine (approx. 0.1 M solution) in a round-bottom flask under an inert atmosphere (N₂ or Ar).

  • Cool the solution to 0 °C in an ice bath.

  • Add p-toluenesulfonyl chloride (TsCl) (1.1 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

  • Stir the reaction at 0 °C for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:Ethyl Acetate mobile phase).

  • Upon completion, quench the reaction by slowly adding cold saturated sodium bicarbonate (NaHCO₃) solution.

  • Extract the aqueous layer three times with diethyl ether.

  • Combine the organic layers, wash with 1 M HCl to remove pyridine, followed by brine. Dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to isolate the mono-tosylated product.

Protocol 2: Step 2 - S_N2 Displacement with Bromide

• Causality: The tosylate group installed at C12 is an excellent leaving group. An S_N2 reaction with a bromide source, such as lithium bromide in acetone, will proceed with inversion of stereochemistry. This is the key step that sets the (R) configuration at C12. Acetone is an ideal solvent as it readily dissolves LiBr and is aprotic, favoring the S_N2 mechanism.

• Methodology:

  • Dissolve the purified tosylate from Step 1 (1.0 eq) in anhydrous acetone (approx. 0.2 M).

  • Add lithium bromide (LiBr) (3.0 eq).

  • Heat the mixture to reflux (approx. 56 °C) and stir for 12-18 hours, monitoring by TLC.

  • After cooling to room temperature, remove the acetone under reduced pressure.

  • Partition the residue between water and ethyl acetate.

  • Separate the layers and extract the aqueous phase twice more with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the resulting bromo-ester by flash column chromatography.

Protocol 3: Step 3 - Saponification to the Final Acid

• Causality: The final step is the deprotection of the methyl ester to yield the free carboxylic acid. Saponification using a base like lithium hydroxide (LiOH) in a mixed solvent system (THF/water) is a standard and reliable method for this transformation.

• Methodology:

  • Dissolve the purified bromo-ester from Step 2 (1.0 eq) in a 3:1 mixture of tetrahydrofuran (THF) and water.

  • Add lithium hydroxide monohydrate (LiOH·H₂O) (2.0 eq).

  • Stir vigorously at room temperature for 4-8 hours until TLC analysis indicates complete consumption of the starting material.

  • Quench the reaction and acidify the mixture to pH ~3 by the dropwise addition of 1 M HCl at 0 °C.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the final product, 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid. Further purification, if necessary, can be performed via chromatography.

Characterization and Structural Elucidation

Rigorous characterization is essential to confirm the identity, purity, and stereochemistry of the synthesized molecule. A multi-technique approach is required for unambiguous validation.

Analytical Workflow

Caption: Workflow for the comprehensive characterization of the final product.

Mass Spectrometry (MS)

• Objective: To confirm the elemental composition.

• Technique: High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI) in negative mode.

• Expected Results: The analysis should reveal the deprotonated molecular ion [M-H]⁻. A key diagnostic feature is the isotopic signature of bromine: two peaks of nearly equal intensity separated by 2 m/z units, corresponding to the ⁷⁹Br and ⁸¹Br isotopes[8].

  • Calculated m/z for C₁₈H₃₂⁷⁹BrO₃⁻: 375.1538

  • Calculated m/z for C₁₈H₃₂⁸¹BrO₃⁻: 377.1518

• Fragmentation: Tandem MS (MS/MS) would show characteristic losses, such as the loss of H₂O from the hydroxyl group and the loss of HBr.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the carbon skeleton, connectivity, and stereochemistry through coupling constants. NMR is a powerful tool for analyzing complex mixtures and pure compounds[9][10].

• ¹H NMR:

  • Olefinic Protons (H9, H10): A multiplet around δ 5.3-5.5 ppm. The coupling constant (J ≈ 10-12 Hz) would confirm the Z (cis) configuration.

  • Carbinol Protons (H12, H13): Two distinct multiplets in the δ 3.5-4.2 ppm region. The proton on the bromine-bearing carbon (H12) would likely be further downfield.

  • Carboxylic Acid Proton: A broad singlet, typically > δ 10 ppm, which is exchangeable with D₂O.

  • Aliphatic Protons: A series of multiplets between δ 0.8-2.4 ppm.

• ¹³C NMR:

  • Carboxyl Carbon (C1): δ ~179-180 ppm.

  • Olefinic Carbons (C9, C10): δ ~128-132 ppm.

  • Carbon bearing Bromine (C12): δ ~55-65 ppm.

  • Carbon bearing Hydroxyl (C13): δ ~70-78 ppm.

• 2D NMR:

  • COSY (¹H-¹H Correlation Spectroscopy): Would confirm the connectivity between adjacent protons, for instance, tracing the spin system from the terminal methyl group through H13 and H12 to the olefinic protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Would correlate each proton signal with its directly attached carbon, allowing for unambiguous assignment of the ¹³C spectrum.

Infrared (IR) Spectroscopy

• Objective: To identify key functional groups.

• Expected Peaks:

  • O-H Stretch (hydroxyl & carboxylic acid): A very broad band from ~2500-3300 cm⁻¹.

  • C=O Stretch (carboxylic acid): A strong, sharp absorption at ~1710 cm⁻¹.

  • C=C Stretch (alkene): A medium-intensity peak around ~1650 cm⁻¹.

  • C-Br Stretch: A peak in the fingerprint region, typically ~500-650 cm⁻¹.

Data Summary Tables

Table 1: Hypothetical Reaction Summary

Step	Reaction	Key Reagents	Typical Yield
1	Selective Tosylation	TsCl, Pyridine	75-85%
2	S_N2 Bromination	LiBr, Acetone	80-90%

| 3 | Saponification | LiOH, THF/H₂O | >95% |

Table 2: Predicted Key Characterization Data

Technique	Feature	Predicted Value/Observation
HRMS (ESI-)	[M-H]⁻	m/z 375.1538 / 377.1518 (1:1 ratio)
¹H NMR	Olefinic H9/H10	δ 5.3-5.5 ppm (m)
	Carbinol H12/H13	δ 3.5-4.2 ppm (m)
¹³C NMR	Carboxyl C1	δ ~180 ppm
	Olefinic C9/C10	δ ~130 ppm
	C12-Br	δ ~60 ppm
	C13-OH	δ ~75 ppm
IR (cm⁻¹)	O-H stretch	~2500-3300 (broad)

| | C=O stretch | ~1710 (strong) |

Discussion and Future Outlook

The synthetic pathway detailed herein provides a robust and logical approach to obtaining 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid with high stereochemical purity. The primary challenge lies in the synthesis or acquisition of the stereodefined diol starting material. However, methods such as asymmetric dihydroxylation of the corresponding alkyne are well-established in organic synthesis and could be employed for its preparation.

Once synthesized, this molecule serves as a valuable tool for biological investigation. Its structural similarity to endogenous lipid mediators, such as those derived from linoleic or arachidonic acid, suggests it could interact with lipid-processing enzymes or signaling pathways. Future research should focus on screening this compound in various biological assays, including those for anti-inflammatory, anti-microbial, or cytotoxic activity, to unlock its potential as a novel therapeutic agent or research probe.

Safety Precautions

All experimental work must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coats, and chemical-resistant gloves, must be worn at all times.

• Pyridine and p-Toluenesulfonyl Chloride (TsCl): Pyridine is toxic and flammable. TsCl is corrosive and a lachrymator. Handle with care and avoid inhalation or skin contact.

• Lithium Bromide and Acetone: Acetone is highly flammable. LiBr is a hygroscopic irritant.

• Acids and Bases (HCl, LiOH): These are corrosive and should be handled with caution, especially during quenching and acidification steps which can be exothermic.

Consult the Safety Data Sheet (SDS) for each reagent before use.

References

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An In-Depth Technical Guide to the Biological Activity of Brominated Fatty Acids in Cell Signaling

Abstract

Brominated fatty acids (BFAs) represent a unique class of lipids with a dual identity. Historically viewed through the lens of toxicology, primarily due to their presence in the now-banned food additive Brominated Vegetable Oil (BVO), they are responsible for significant adverse health effects, including cardiotoxicity and endocrine disruption. However, the discovery of structurally diverse and biologically active BFAs in marine organisms has opened a new chapter, suggesting their potential as novel modulators of cellular processes and as leads for drug discovery. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of BFA bioactivity. We will move beyond established toxicology to explore the nuanced and largely uncharted territory of how these molecules interfere with and modulate core cell signaling pathways. By synthesizing current knowledge on their metabolic effects with well-established principles of fatty acid signaling, this guide offers a framework for understanding and investigating the complex roles of BFAs, from environmental contaminants to potential therapeutic agents.

Part 1: The Chemical and Toxicological Landscape of Brominated Fatty Acids

Chemical Identity and Principal Sources

Brominated fatty acids are fatty acids in which one or more hydrogen atoms have been replaced by bromine, typically across the double bonds of unsaturated fatty acids. This modification drastically alters the molecule's physical properties, most notably increasing its density.[1][2]

There are two primary origins of BFAs relevant to biological systems:

• Anthropogenic Sources: The most well-known source is Brominated Vegetable Oil (BVO), a complex mixture of plant-derived triglycerides that have been reacted with bromine. BVO was used for decades as an emulsifier in citrus-flavored soft drinks to prevent the flavoring oils from separating.[1] The primary BFA components of BVO are dibromo- and tetrabromostearic acids, derived from the bromination of oleic and linoleic acids, respectively.[1] Due to mounting toxicological evidence, its use in food has been banned or heavily restricted in many jurisdictions, including a recent ban by the U.S. FDA.[3][4]

• Natural Sources: A diverse array of novel BFAs are naturally produced by marine organisms, particularly sponges.[5][6][7] These natural BFAs often possess complex structures, including polyunsaturation and acetylenic bonds, which are not found in their synthetic counterparts.[8] This structural diversity hints at a wide range of biological activities yet to be explored.

Bioaccumulation and Established Toxicology

The lipophilic nature of BFAs predisposes them to bioaccumulation in adipose tissue, heart, and liver.[3][8][9] Chronic exposure to BVO-derived BFAs has been linked to a range of toxic effects in animal studies:

• Cardiomyopathy: Increased lipid content and myocardial degeneration have been observed.[8][10]

• Hepatotoxicity: Studies report enlarged livers and fatty degeneration.[8]

• Thyroid Disruption: BFAs can interfere with thyroid function, leading to changes in thyroid hormone levels and follicular cell hypertrophy.[2][11][12] This is a significant concern as it points to BFAs acting as endocrine disruptors.[13]

These toxicological endpoints are the primary driver behind the regulatory actions taken against BVO.[3][14]

Part 2: Core Mechanism of BFA Toxicity: Disruption of Lipid Metabolism

The accumulation of lipids in the heart and liver of animals exposed to BFAs is not merely a passive storage effect. Evidence strongly suggests that BFAs actively interfere with the machinery of fatty acid metabolism.

The primary mechanism identified is the inhibition of β-oxidation , the mitochondrial process responsible for breaking down fatty acids to produce energy. Specifically, BFAs have been shown to inhibit key enzymes in this pathway, with the most significant reduction observed in 3-ketoacyl-CoA thiolase .[15] The metabolic intermediate, 2-bromo-3-ketooctanoyl-CoA, has been identified as a potent and irreversible inhibitor of this enzyme.[5][7]

This enzymatic blockade creates a metabolic bottleneck. The cell's ability to catabolize fatty acids is compromised, leading to an accumulation of short-chain acyl-CoA derivatives and, consequently, the storage of excess fatty acids as triglycerides in tissues where they can cause lipotoxicity.[15]

Caption: BFA Inhibition of Mitochondrial β-Oxidation.

Part 3: Modulating Cell Signaling: The Next Frontier in BFA Research

While metabolic disruption explains much of the observed toxicity, the structural similarity of BFAs to endogenous fatty acids—which are themselves critical signaling molecules—suggests a more direct and nuanced role in cell signaling.[10][16] The following sections explore plausible, hypothesis-driven mechanisms by which BFAs may hijack these pathways.

Protein Kinase C (PKC) Pathway

Endogenous cis-unsaturated fatty acids, such as arachidonic acid, are known to be direct activators of several Protein Kinase C (PKC) isoforms.[17] This activation can be synergistic with the canonical activator diacylglycerol (DAG) and can occur independently of calcium and phospholipids, providing a distinct mode of PKC regulation.[17][18] Furthermore, oxidized fatty acids, such as hydroperoxides, also potently activate PKC.[19]

Mechanistic Hypothesis: The introduction of bulky, electronegative bromine atoms along the fatty acid chain may mimic the conformational changes induced by a cis-double bond or oxidation. This could allow BFAs to bind to the C1 domain or another allosteric site on PKC, leading to aberrant activation or inhibition of specific isoforms. Given that PKC signaling governs a vast array of cellular processes, including proliferation, apoptosis, and inflammation, unsolicited modulation by BFAs could have profound pathological consequences.

Caption: Potential BFA Interference with the p38 MAPK Pathway.

Nuclear Receptors

Nuclear receptors such as Peroxisome Proliferator-Activated Receptors (PPARs) and Liver X Receptors (LXRs) are ligand-activated transcription factors that function as master regulators of lipid metabolism, inflammation, and energy homeostasis. [14]Endogenous fatty acids and their derivatives are their natural ligands. [20] Mechanistic Hypothesis: BFAs that accumulate in the liver and heart are geographically positioned to interact with these receptors. They could act as potent, non-metabolizable ligands, leading to persistent activation or repression of target genes. For example, if a BFA were to aberrantly activate LXR, it could lead to increased lipogenesis, contributing to the fatty liver phenotype observed in toxicity studies. This transcriptional mechanism provides a direct link between the presence of BFAs and the large-scale changes in cellular lipid handling.

Part 4: Natural Brominated Fatty Acids: A New Paradigm for Drug Discovery

The focus on BVO-related toxicology has overshadowed the discovery of unique and potent BFAs from natural sources. Marine sponges, in particular, produce a variety of these compounds, often with complex chemical structures. [6][7] A notable example is a novel polyunsaturated, brominated fatty acid containing acetylenic bonds, which was isolated from the Indonesian sponge Haliclona sp. [8]In cellular assays, this compound demonstrated moderate cytotoxic activity , highlighting its potential as a lead for anticancer drug development. [8]This discovery is pivotal, as it shifts the perception of BFAs from mere toxins to a class of natural products with potential therapeutic value. For drug development professionals, these marine-derived molecules offer novel scaffolds that are fundamentally different from those found in terrestrial organisms.

Part 5: Methodologies for Investigating BFA-Protein Interactions

Elucidating the specific protein targets of BFAs is critical to validating the signaling hypotheses presented above. A multi-pronged approach, combining in vitro and cellular methods, is essential for robust target identification and validation.

Experimental Workflow for BFA Target Identification

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An In-depth Technical Guide to the Discovery and Natural Occurrence of Halogenated Octadecenoic Acids

Foreword: The Expanding World of Natural Organohalogens

For many years, the presence of a carbon-halogen bond in a molecule was considered a hallmark of synthetic chemistry. However, this perception has been thoroughly revised. Nature, it turns out, is a prolific organohalogen chemist. The number of known naturally occurring organohalogen compounds has surged from a mere handful in the 1960s to approximately 8,000 to date.[1] These compounds are not mere chemical curiosities; they are biosynthesized by a vast array of marine and terrestrial organisms—including bacteria, fungi, algae, sponges, and even higher animals—and often exhibit potent biological activities.[1][2][3][4]

This guide delves into a specific and compelling class of these natural products: the halogenated octadecenoic acids. As researchers and drug development professionals, understanding the discovery, natural distribution, biosynthesis, and analysis of these unique lipids is paramount for harnessing their potential. We will explore the enzymatic machinery that creates them, the analytical workflows required to identify them, and the biological significance that makes them worthy of investigation.

Halogenated Fatty Acids: An Introduction

Halogenated fatty acids are lipids where one or more hydrogen atoms on the acyl chain have been replaced by a halogen (chlorine, bromine, iodine, or fluorine). While over 300 such compounds have been identified, they are generally considered minor components of the total lipid pool.[5] Their discovery has been most prominent in the marine environment, where the higher concentration of halides, particularly bromide and iodide, provides the necessary substrates for their biosynthesis.[5][6]

The introduction of a halogen atom profoundly alters a fatty acid's physicochemical properties, including its lipophilicity, electronic distribution, and metabolic stability.[7] This, in turn, can dramatically influence its biological function, making these molecules prime candidates for novel therapeutic agents and biochemical probes.

Discovery and Natural Distribution of Halogenated Octadecenoic Acids

Octadecenoic acid (C18:1), commonly known as oleic acid, is one of the most abundant fatty acids in nature. Its halogenated derivatives represent a key intersection of lipid metabolism and halogenation biochemistry.

Chlorinated Derivatives: From Pulp Mills to Phagocytes

The discovery of chlorinated fatty acids has a dual history, linked to both anthropogenic contamination and natural biological processes.

• Environmental Occurrence: Significant concentrations of chlorinated fatty acids, including 9,10-dichloro-octadecanoic acid (formed from the chlorination of oleic acid), were identified in aquatic biota exposed to effluents from pulp mills that used chlorine gas for bleaching.[8][9][10] While initially considered pollutants, this raised questions about their biological stability and effects.

• Endogenous Formation in Mammals: A pivotal discovery was the formation of halogenated lipids within mammalian systems during inflammation. Phagocytic enzymes, such as myeloperoxidase, produce potent oxidizing agents like hypochlorous acid (HOCl).[11] HOCl can react with the double bond of endogenous unsaturated fatty acids, including oleic acid, to form chlorohydrins.[8][11] This finding established that chlorinated fatty acids are not just external contaminants but can be formed in vivo, implicating them in the pathology of inflammatory diseases.

Brominated and Iodinated Derivatives: The Marine Treasury

The marine environment is the primary source of naturally occurring brominated and iodinated lipids.

• Marine Algae and Invertebrates: Red algae, particularly of the genus Laurencia, are exceptionally rich sources of halogenated metabolites.[3][12][13] While much of the focus has been on terpenes and acetogenins, halogenated fatty acids are also present. Marine sponges and other invertebrates also produce a diverse array of these compounds, often as a chemical defense mechanism.[8][14] The high concentration of bromide in seawater (approximately 800 µM) makes bromination a common biosynthetic transformation.[6]

• Iodinated Fatty Acids: While naturally occurring iodinated octadecenoic acids are less commonly reported than their chlorinated or brominated counterparts, their existence is plausible given the presence of iodoperoxidases in marine organisms, especially brown algae.[6][12] The study of synthetic radioiodinated fatty acids for medical imaging has provided significant insight into their potential metabolic pathways and has spurred interest in their natural counterparts.[15][16]

Data Presentation: Occurrence of Halogenated Octadecenoic Acid Derivatives

Compound Class	Specific Example	Halogen	Source/System	Formation Type	Reference(s)
Dichloroalkanoic Acids	9,10-Dichloro-octadecanoic acid	Chlorine	Aquatic Biota (Fish)	Anthropogenic/Natural	[9][17]
Chlorohydrins	Oleic acid chlorohydrin	Chlorine	Mammalian Tissues	Endogenous (Inflammation)	[8][11]
Bromo-compounds	Brominated fatty acids	Bromine	Marine Sponges (Homaxinella sp)	Natural Biosynthesis	[8]
Iodo-compounds	Radioiodinated Oleic Acid	Iodine	N/A	Synthetic (for research)	[15][16]

Biosynthesis: The Enzymatic Toolkit for Halogenation

Nature employs a sophisticated set of enzymes, broadly known as halogenases, to catalyze the formation of carbon-halogen bonds. These enzymes overcome the high activation energy required for halogenation by generating a highly reactive electrophilic halogen species.[7][18] For unsaturated fatty acids like octadecenoic acid, the reaction typically proceeds via an electrophilic addition across the double bond.

Two primary classes of enzymes are responsible:

• Haloperoxidases: These enzymes utilize hydrogen peroxide (H₂O₂) to oxidize a halide ion (X⁻) into a reactive "X⁺" equivalent, most likely a hypohalous acid (HOX).[7][19] This highly electrophilic species then reacts non-enzymatically with a suitable substrate, such as the double bond of oleic acid. Haloperoxidases are further classified by their metal cofactor:

  • Heme-Iron-Dependent Haloperoxidases: First discovered in the fungus Caldariomyces fumago, these enzymes are structurally similar to P450 monooxygenases.[19]

  • Vanadium-Dependent Haloperoxidases (VHPOs): Predominantly found in marine algae and fungi, these enzymes use a vanadate cofactor to catalyze halide oxidation.[19]

• Flavin-Dependent Halogenases (Fl-Hals): These enzymes use reduced flavin adenine dinucleotide (FADH₂) and molecular oxygen to form a peroxyflavin intermediate.[20] This intermediate reacts with a halide ion to generate the hypohalous acid within the active site, which allows for greater regioselectivity in the subsequent halogenation of the substrate.[20][21]

Mandatory Visualization: Generalized Biosynthetic Pathway

Caption: A standard analytical workflow for the identification of halogenated fatty acids.

Experimental Protocols: A Self-Validating System

Protocol 1: General Procedure for Extraction, Derivatization, and GC-MS Analysis of Halogenated Fatty Acids

• Expertise & Causality: This protocol integrates a classic lipid extraction with a necessary derivatization step. Fatty acids are converted to their methyl esters (FAMEs) to increase their volatility, which is a prerequisite for separation and analysis by Gas Chromatography (GC). The use of an internal standard is critical for accurate quantification, ensuring the method is self-validating.

• Step-by-Step Methodology:

  • Homogenization & Extraction:

    • Accurately weigh 100-500 mg of lyophilized biological tissue or cell pellet.

    • Add a known amount of an internal standard (e.g., heptadecanoic acid, C17:0), which is not naturally abundant.

    • Homogenize the sample in a 20 mL glass vial with a Teflon-lined cap using a 2:1 (v/v) mixture of chloroform:methanol (e.g., 6 mL).

    • Agitate vigorously for 20 minutes at room temperature.

  • Phase Separation:

    • Add 0.2 volumes of 0.9% NaCl solution (e.g., 1.2 mL) to the homogenate to induce phase separation.

    • Vortex briefly and centrifuge at 2,000 x g for 10 minutes.

    • Carefully collect the lower organic (chloroform) layer containing the lipids using a glass Pasteur pipette and transfer to a new vial. This step is critical to remove water-soluble contaminants.

  • Saponification and Derivatization (to FAMEs):

    • Evaporate the solvent from the lipid extract under a gentle stream of nitrogen.

    • Resuspend the lipid film in 1 mL of 0.5 M NaOH in methanol.

    • Heat at 80°C for 10 minutes to saponify the ester linkages, releasing the fatty acids.

    • Cool to room temperature and add 2 mL of Boron Trifluoride (BF₃) in methanol (14% w/v). Causality: BF₃ is a powerful catalyst for the esterification of free fatty acids to FAMEs.

    • Heat again at 80°C for 5 minutes.

    • Cool and add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex to extract the FAMEs into the upper hexane layer.

  • GC-MS Analysis:

    • Inject 1 µL of the hexane layer into a GC-MS system equipped with a suitable capillary column (e.g., DB-23 or similar polar column).

    • Use a temperature program that effectively separates C18 fatty acid isomers (e.g., start at 100°C, ramp to 240°C).

    • Operate the mass spectrometer in full scan mode to identify compounds based on their fragmentation patterns and retention times compared to standards and spectral libraries (e.g., NIST). The presence of characteristic chlorine (³⁵Cl/³⁷Cl) or bromine (⁷⁹Br/⁸¹Br) isotope patterns in the mass spectrum is a key diagnostic feature for identifying halogenated compounds.

Biological Activities and Future Perspectives

While research into the specific bioactivities of halogenated octadecenoic acids is still emerging, the known effects of related compounds provide a strong rationale for their investigation in drug discovery.

• Pro-inflammatory Roles: The endogenous formation of chlorinated lipids during inflammation suggests they may act as mediators or biomarkers of inflammatory disease. [11]Alpha-chloro fatty aldehydes, which can be derived from chlorohydrins, have been shown to be toxic and upregulate vascular adhesion molecules. [11]* Anti-inflammatory Potential: Conversely, other modified fatty acids, such as 8-oxo-9-octadecenoic acid, have demonstrated potent anti-inflammatory effects by inhibiting key signaling pathways like NF-κB and MAPK. [22]It is plausible that specific halogenated isomers could possess similar or even enhanced inhibitory activities.

• Metabolic Stability and Bioaccumulation: Chlorinated fatty acids are considered "biologically stable" as they can be incorporated into cellular and depot lipids, resisting rapid metabolism. [17]This property is a double-edged sword: it could lead to bioaccumulation and toxicity, but it could also be exploited in drug design to increase the half-life of a therapeutic agent. [7][17] The field of halogenated octadecenoic acids is ripe for exploration. Future research should focus on the systematic screening of marine organisms for novel structures, the detailed characterization of the halogenating enzymes involved, and the comprehensive evaluation of their biological activities in models of human disease. The insights gained will undoubtedly expand our understanding of lipid biochemistry and could pave the way for a new class of bioactive molecules.

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A Technical Guide to 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid: Synthesis, Characterization, and Potential Applications

This technical guide provides an in-depth exploration of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, a specialized fatty acid derivative. Tailored for researchers, scientists, and professionals in drug development, this document will delve into the compound's chemical properties, propose a stereospecific synthesis pathway, and discuss its potential biological significance and applications.

Introduction: The Significance of Modified Fatty Acids

Fatty acids and their derivatives are fundamental to numerous biological processes, serving not only as energy stores but also as critical signaling molecules and structural components of cell membranes. Very long-chain fatty acids (VLCFAs), those with 22 or more carbons, and their modified forms play unique roles in physiology and pathophysiology[1]. The introduction of functional groups, such as halogens and hydroxyls, at specific positions can dramatically alter the biological activity of a fatty acid, creating novel opportunities for therapeutic intervention. 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is one such modified fatty acid, the specific stereochemistry of which suggests a potential for high-potency, targeted biological interactions. While it is commercially available as an ester product, a comprehensive understanding of its chemical properties is essential for its application in research and drug discovery[2][3].

Molecular Structure and Physicochemical Properties

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is an 18-carbon fatty acid characterized by a cis double bond at the 9th position, a bromine atom at the 12th position, and a hydroxyl group at the 13th position. The (R,R) stereochemistry at the 12th and 13th carbons is a critical feature that dictates its three-dimensional structure and, consequently, its interaction with biological targets.

Property	Value	Source
Molecular Formula	C18H33BrO3	MedChemExpress[4]
Molecular Weight	377.36 g/mol	MedChemExpress[4]
IUPAC Name	(9Z,12R,13R)-12-Bromo-13-hydroxyoctadec-9-enoic acid	MedChemExpress[2]
Stereochemistry	9(Z), 12(R), 13(R)	MedChemExpress[2]

The presence of the bromohydrin moiety (a bromine and a hydroxyl group on adjacent carbons) introduces polarity and the potential for hydrogen bonding, which will influence its solubility and interactions with enzymes and receptors. The long hydrocarbon chain retains a significant lipophilic character.

Stereospecific Synthesis: A Proposed Pathway

The synthesis of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid with its specific stereochemistry necessitates a stereospecific approach. A plausible synthetic route involves the stereoselective bromohydrin formation from a suitable alkene precursor.

Rationale for Precursor Selection and Reaction

The synthesis would logically start from a precursor with the correct cis double bond at the 9th position and another double bond at the 12th position, which will be converted to the desired bromohydrin. Linoleic acid, (9Z,12Z)-octadecadienoic acid, is an ideal and readily available starting material. The key transformation is the anti-addition of bromine and a hydroxyl group across the double bond at the 12th position.

Proposed Experimental Protocol

• Protection of the Carboxylic Acid: The carboxylic acid group of linoleic acid should first be protected, for example, as a methyl or ethyl ester, to prevent side reactions.

• Stereoselective Bromohydrin Formation: The protected linoleic acid is then treated with a source of electrophilic bromine in the presence of water. N-Bromosuccinimide (NBS) in an aqueous solvent is a common reagent for this transformation[5]. The reaction proceeds via a cyclic bromonium ion intermediate. The subsequent nucleophilic attack by water occurs from the side opposite to the bromonium ion, resulting in an anti-addition[6]. To achieve the desired (12R, 13R) stereochemistry from a (12Z) double bond, a chiral catalyst or a more advanced asymmetric synthesis method may be required to control the facial selectivity of the initial bromine addition.

• Purification: The resulting bromohydrin can be purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC)[7][8].

• Deprotection: The protecting group on the carboxylic acid is then removed to yield the final product.

Caption: Proposed synthesis of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid.

Chemical Reactivity and Stability

The chemical reactivity of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is primarily dictated by the bromohydrin and carboxylic acid functional groups.

• Epoxide Formation: In the presence of a base, the hydroxyl group can be deprotonated to form an alkoxide. This alkoxide can then displace the adjacent bromide via an intramolecular Williamson ether synthesis to form an epoxide[9]. This is a common reaction of halohydrins.

• Oxidation: The secondary alcohol at the 13th position can be oxidized to a ketone, forming a bromoketone derivative.

• Esterification: The carboxylic acid can undergo esterification with various alcohols.

• Stability: The compound should be stored at low temperatures, preferably in an inert atmosphere, to prevent oxidation of the double bond and potential degradation of the bromohydrin moiety.

Potential Biological Activity and Applications in Drug Development

While specific biological data for 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is limited, we can infer potential activities based on structurally related molecules.

Analogy to 12,13-DiHOME

The structurally similar diol, 12,13-dihydroxy-9(Z)-octadecenoic acid (12,13-DiHOME), is a metabolite of linoleic acid and has known biological activities[10][11][12][13]. 12,13-DiHOME is known to be a ligand for peroxisome proliferator-activated receptors (PPARs), particularly PPARγ, which are key regulators of lipid metabolism and inflammation[11]. The introduction of a bromine atom in place of a hydroxyl group could modulate the affinity and activity at these receptors, potentially leading to a more potent or selective compound.

Potential as a Research Tool and Therapeutic Lead

Given its structural features, 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid could be a valuable tool for:

• Probing PPAR Receptor Binding and Activation: By comparing its activity to that of 12,13-DiHOME, researchers can gain insights into the structure-activity relationships of PPAR ligands.

• Anti-inflammatory Drug Discovery: As PPARγ activation is associated with anti-inflammatory effects, this compound could be investigated as a potential anti-inflammatory agent.

• Metabolic Disease Research: Its role in lipid metabolism could be explored in the context of diseases such as diabetes and obesity.

The development of prodrug strategies could also be employed to enhance the delivery and pharmacokinetic properties of this compound in preclinical and clinical studies[14].

Caption: Hypothesized biological relevance of the target compound.

Characterization and Analytical Methods

The definitive characterization of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid requires a combination of chromatographic and spectroscopic techniques.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a powerful technique for the separation and purification of long-chain fatty acids and their derivatives[7][8].

• Mass Spectrometry (MS): Coupled with HPLC (LC-MS), mass spectrometry can confirm the molecular weight and provide structural information through fragmentation analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for elucidating the detailed structure, including the position of the double bond, bromine, and hydroxyl group, and for confirming the stereochemistry through techniques like NOESY.

Conclusion

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid represents a fatty acid derivative of significant interest for its potential as a modulator of key biological pathways, particularly those involving PPARs. This guide has outlined its fundamental chemical properties, a plausible stereospecific synthesis route, and its potential applications in drug discovery and development. Further research into its biological activities is warranted to fully uncover its therapeutic potential.

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Unveiling the Immunomodulatory Potential of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic Acid: A Technical Guide for Researchers

Introduction: A Novel Frontier in Lipid-Mediated Inflammation

Inflammation is a fundamental biological process, essential for host defense and tissue repair. However, its dysregulation is a cornerstone of numerous chronic diseases, including cardiovascular disorders, neurodegenerative diseases, and autoimmune conditions. The search for novel modulators of the inflammatory response is a critical endeavor in modern drug discovery. Within this landscape, lipid mediators have emerged as pivotal players, orchestrating both the initiation and the resolution of inflammation.[1][2][3] While families of lipid mediators such as prostaglandins, leukotrienes, lipoxins, and resolvins are well-characterized, the biological activities of many other endogenous and synthetic lipids remain unexplored.

This technical guide focuses on a molecule of significant interest: 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid . This compound, a bromohydrin derivative of oleic acid, is currently cataloged primarily as an ester product for research purposes.[4][5] However, its unique structure warrants a deeper investigation into its potential role as an immunomodulator. The presence of a bromohydrin functional group is particularly intriguing, as endogenous processes can generate such moieties. Eosinophil peroxidase and myeloperoxidase, enzymes active at sites of inflammation, can produce hypobromous acid (HOBr), which readily reacts with unsaturated fatty acids to form bromohydrins.[6] This formation in a biological context suggests that fatty acid bromohydrins could be endogenous signaling molecules or biomarkers of inflammatory tissue damage.[6]

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals. It will not only present the theoretical framework for the potential role of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid in inflammation but will also provide a practical, step-by-step roadmap for its experimental validation. We will delve into hypothesized mechanisms of action, detailed experimental protocols, and the interpretation of potential outcomes, thereby providing a solid foundation for future research in this promising area.

Part 1: Hypothesized Mechanisms of Action

Based on the structure of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid and the known functions of related lipid molecules, we can propose several plausible mechanisms through which it may influence inflammatory pathways.

Interaction with the Eicosanoid Biosynthesis Pathway

The cyclooxygenase (COX) and lipoxygenase (LOX) enzymes are central to the production of eicosanoids, a major class of pro-inflammatory and pro-resolving lipid mediators.[1][7][8] Fatty acids with structural modifications can act as substrates or inhibitors for these enzymes.

• Potential as a Lipoxygenase Modulator: Studies on similar halo-substituted fatty acids, such as 12-iodo- and 12-bromo-cis-9-octadecenoic acid, have demonstrated their ability to interact with soybean lipoxygenase.[9][10] These compounds can induce an elimination reaction, suggesting they can enter the enzyme's active site.[10] It is plausible that 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid could act as a competitive inhibitor or an alternative substrate for mammalian 12-LOX or 15-LOX, thereby altering the profile of lipid mediators produced. The 12/15-lipoxygenase pathway is known to generate both pro- and anti-inflammatory products.[11] By modulating this pathway, the compound could shift the balance towards a pro-resolving state.

• Cyclooxygenase (COX) Interaction: While less directly suggested by its structure, the potential for interaction with COX-1 and COX-2 should not be dismissed. Omega-3 fatty acids can be processed by COX-2 to generate anti-inflammatory mediators.[12] Investigating whether 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid can be a substrate for or an inhibitor of COX enzymes is a crucial step.

Below is a diagram illustrating the potential points of interaction of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid with the eicosanoid pathway.

Caption: Potential interaction points with the COX/LOX pathways.

Modulation of Intracellular Inflammatory Signaling Cascades

Many anti-inflammatory compounds exert their effects by targeting key signaling pathways that regulate the expression of pro-inflammatory genes.

• Nuclear Factor-kappa B (NF-κB) Pathway: The NF-κB pathway is a master regulator of inflammation, controlling the expression of cytokines, chemokines, and adhesion molecules.[13][14] Numerous oxidized fatty acids have been shown to inhibit NF-κB activation.[15][16] For instance, 8-oxo-9-octadecenoic acid inhibits LPS-induced NF-κB signaling by reducing the phosphorylation of IκB-α and p50.[16] It is highly probable that 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid could similarly interfere with this pathway, preventing the nuclear translocation of NF-κB and subsequent pro-inflammatory gene expression.

• Mitogen-Activated Protein Kinase (MAPK) Pathway: The MAPK family (including ERK, JNK, and p38) plays a crucial role in transducing extracellular stimuli into cellular responses, including inflammatory ones.[15] The anti-inflammatory effects of compounds like 13-KODE and 8-oxo-9-octadecenoic acid are linked to their ability to inhibit the phosphorylation of these kinases.[15][16] This presents another viable avenue for the mechanism of action of our target compound.

The diagram below outlines the potential inhibitory effects on these signaling cascades.

Caption: Hypothesized inhibition of NF-κB and MAPK signaling pathways.

Activation of Nuclear Receptors: The PPAR Connection

Peroxisome proliferator-activated receptors (PPARs) are ligand-activated transcription factors that play a critical role in regulating lipid metabolism and inflammation.[17] Several oxidized derivatives of linoleic and linolenic acids, such as 13-oxo-OTA, have been identified as PPARγ agonists.[18][19] Another related compound, 9-oxo-OTA, is a known PPARα agonist.[20][21] Activation of PPARs, particularly PPARγ and PPARα, generally leads to anti-inflammatory effects by repressing the expression of pro-inflammatory genes. Given its structural similarity to other PPAR-activating oxylipins, 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is a strong candidate for a PPAR agonist.

Part 2: An Experimental Roadmap for Investigation

To systematically evaluate the potential of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid as an anti-inflammatory agent, a multi-tiered experimental approach is recommended, starting with in vitro assays and progressing to in vivo models.

In Vitro Characterization: Foundational Assays

These initial experiments are designed to be cost-effective and rapid, providing a preliminary assessment of the compound's anti-inflammatory properties.[22]

• Inhibition of Protein Denaturation: Protein denaturation is a well-documented cause of inflammation in conditions like rheumatoid arthritis.[23] This assay provides a quick measure of a compound's ability to stabilize proteins.

  Protocol:

  • Prepare a 5% aqueous solution of bovine serum albumin (BSA).

  • Prepare various concentrations of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid (e.g., 10, 50, 100, 250, 500 µg/mL) in a suitable solvent (e.g., DMSO).

  • To 0.5 mL of the BSA solution, add 0.5 mL of the test compound solution.

  • Use Diclofenac sodium as a positive control.[24] A solvent control should also be included.

  • Adjust the pH of all solutions to 6.8.

  • Incubate the samples at 37°C for 20 minutes, followed by heating at 70°C for 10 minutes to induce denaturation.

  • After cooling, measure the turbidity of the samples at 660 nm using a spectrophotometer.

  • Calculate the percentage inhibition of denaturation.

• Human Red Blood Cell (HRBC) Membrane Stabilization: This assay assesses the ability of a compound to stabilize lysosomal membranes, which is relevant to preventing the release of inflammatory mediators.

  Protocol:

  • Obtain fresh human blood and prepare a 10% v/v suspension of HRBCs in isosaline.

  • Prepare various concentrations of the test compound and a standard drug (e.g., Diclofenac sodium).

  • In separate tubes, mix 1 mL of phosphate buffer (pH 7.4), 2 mL of hyposaline, and 0.5 mL of the HRBC suspension.

  • Add 0.5 mL of the test compound/standard solution to the respective tubes.

  • Incubate all tubes at 37°C for 30 minutes.

  • Centrifuge the tubes at 3000 rpm for 10 minutes.

  • Measure the absorbance of the supernatant (hemoglobin content) at 560 nm.

  • Calculate the percentage of membrane stabilization.

These assays will be performed using relevant cell lines, such as the murine macrophage cell line RAW 264.7 or human THP-1 monocytes.

• Assessment of Cytotoxicity: It is crucial to determine the non-toxic concentration range of the compound before proceeding with further cellular assays. The MTT or MTS assay is standard for this purpose.

• Nitric Oxide (NO) Production in LPS-Stimulated Macrophages: Overproduction of NO by inducible nitric oxide synthase (iNOS) is a hallmark of inflammation.

  Protocol:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various non-toxic concentrations of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 24 hours.

  • After incubation, collect the cell culture supernatant.

  • Measure the nitrite concentration in the supernatant using the Griess reagent.

  • A significant reduction in nitrite levels compared to the LPS-only control indicates an anti-inflammatory effect.

• Cytokine Production (ELISA): Measure the levels of key pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the supernatant of LPS-stimulated macrophages treated with the test compound using commercially available ELISA kits.

• Western Blot Analysis for Signaling Pathways:

  • Treat RAW 264.7 cells with the test compound followed by LPS stimulation for appropriate time points (e.g., 15-60 minutes for phosphorylation events, longer for protein expression).

  • Lyse the cells and perform Western blotting to analyze:

    • The phosphorylation status of MAPKs (p-ERK, p-JNK, p-p38).

    • The phosphorylation and degradation of IκB-α, and the nuclear translocation of NF-κB (p65 subunit) by analyzing cytosolic and nuclear fractions.

    • The protein expression levels of iNOS and COX-2.

• Enzyme Inhibition Assays (COX/LOX): Use commercially available cell-free enzyme activity assay kits to directly measure the inhibitory effect of the compound on purified COX-1, COX-2, 5-LOX, 12-LOX, and 15-LOX.

• PPAR Activation Assay: Use a reporter gene assay in a suitable cell line (e.g., HEK293T) transfected with a PPAR expression vector and a PPAR-responsive reporter plasmid to determine if the compound can activate PPARα, PPARγ, or PPARδ.

The following diagram outlines the workflow for in vitro characterization.

Caption: A structured workflow for the in vitro evaluation.

In Vivo Validation: Preclinical Models of Inflammation

If the in vitro data are promising, the next logical step is to evaluate the compound's efficacy in established animal models of inflammation.

• Carrageenan-Induced Paw Edema in Rodents: This is a classic model of acute inflammation. Protocol:

  • Acclimatize mice or rats to the experimental conditions.

  • Administer 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid orally or via intraperitoneal injection at various doses.

  • After a set pre-treatment time (e.g., 1 hour), inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw.

  • Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

  • A significant reduction in paw edema compared to the vehicle-treated group indicates anti-inflammatory activity.

• LPS-Induced Systemic Inflammation in Mice: This model mimics sepsis-induced inflammation. Protocol:

  • Pre-treat mice with the test compound or vehicle.

  • Administer a sublethal dose of LPS via intraperitoneal injection.

  • After a few hours (e.g., 4-6 hours), collect blood and peritoneal lavage fluid.

  • Measure serum levels of pro-inflammatory cytokines (TNF-α, IL-6).

  • Analyze the recruitment of inflammatory cells (neutrophils, macrophages) into the peritoneal cavity.

Part 3: Data Interpretation and Future Directions

The results from the proposed experimental roadmap will provide a comprehensive profile of the bioactivity of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid.

Potential Outcome	Interpretation	Next Steps
Inhibition of NO/cytokines, suppression of NF-κB/MAPK pathways	The compound likely acts as a classical anti-inflammatory agent by targeting key signaling cascades.[15][16]	Further investigate upstream targets (e.g., specific kinases, receptors).
Direct inhibition of COX-2 and/or 5-LOX	The compound may function as a dual COX/LOX inhibitor, a desirable profile for anti-inflammatory drugs.	Structure-activity relationship (SAR) studies to optimize potency and selectivity.
Activation of PPARγ or PPARα	The compound could be a novel PPAR agonist with potential applications in metabolic and inflammatory diseases.[18][20]	Assess effects on adipogenesis, glucose uptake, and lipid metabolism.
No significant in vitro activity	The compound may be a pro-drug that requires metabolic activation in vivo, or it may have a different, un-hypothesized mechanism of action.	Conduct metabolic stability studies and explore alternative biological targets.
Efficacy in in vivo models	Strong evidence for therapeutic potential.	Proceed with more complex chronic inflammation models (e.g., collagen-induced arthritis), pharmacokinetic/pharmacodynamic (PK/PD) studies, and toxicology assessments.

Conclusion

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid stands at an exciting intersection of lipid chemistry and immunology. While direct evidence of its biological function is currently lacking, its structure, particularly the bromohydrin moiety, provides a strong rationale for its investigation as a modulator of inflammation. The formation of similar compounds in vivo by inflammatory enzymes suggests a potential endogenous role that is yet to be discovered.[6] This guide provides a robust theoretical framework and a practical experimental strategy for elucidating the potential of this novel compound. The systematic approach outlined herein will enable researchers to thoroughly characterize its bioactivity and determine its promise as a lead compound for the development of a new class of anti-inflammatory therapeutics.

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An In-Depth Technical Guide to the Metabolism of Oxidized Linoleic Acid Derivatives

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Linoleic acid (LA), an essential omega-6 polyunsaturated fatty acid, is a primary component of cellular membranes and a precursor to a diverse array of signaling molecules.[1] The oxidation of linoleic acid, through both enzymatic and non-enzymatic pathways, generates a class of bioactive lipids known as oxidized linoleic acid metabolites (OXLAMs).[2][3] These derivatives, including hydroxy-octadecadienoic acids (HODEs) and oxo-octadecadienoic acids (oxo-ODEs), are not merely byproducts of oxidative stress but are increasingly recognized as critical mediators in a multitude of physiological and pathological processes.[1][2] This technical guide provides a comprehensive overview of the formation, metabolic fate, and analytical quantification of these pivotal molecules, offering insights for researchers in lipidomics, cell signaling, and therapeutic development.

Genesis of Oxidized Linoleic Acid Metabolites: A Tale of Two Pathways

The transformation of linoleic acid into its oxidized derivatives is a crucial biological event, proceeding through two distinct mechanisms: highly regulated enzymatic conversions and stochastic non-enzymatic oxidation.[2] Understanding these pathways is fundamental to deciphering the roles of OXLAMs in health and disease.

Enzymatic Oxidation: Precision in Bioactivity

Three major enzyme families orchestrate the specific oxidation of linoleic acid, each yielding a unique profile of OXLAMs with distinct biological activities.[2][4]

• Lipoxygenases (LOXs): These dioxygenases are key players in the production of HODEs.[5] LOXs catalyze the insertion of molecular oxygen into linoleic acid to form hydroperoxy-octadecadienoic acids (HPODEs), which are subsequently reduced to HODEs.[5][6] The specific LOX isoform (e.g., 5-LOX, 12-LOX, 15-LOX) dictates the position of hydroxylation, leading to the formation of various HODE isomers, such as 9-HODE and 13-HODE.[7]

• Cyclooxygenases (COXs): While more renowned for their role in prostaglandin synthesis from arachidonic acid, COX-1 and COX-2 can also metabolize linoleic acid.[8][9] This enzymatic action primarily produces 13-hydroperoxy-octadecadienoic acid (13-HPODE), which is then converted to 13-HODE.[8][10]

• Cytochrome P450 (CYP) Monooxygenases: This versatile enzyme family contributes to linoleic acid metabolism by generating a range of products, including HODEs and epoxy-octadecenoic acids (EpOMEs).[4][11] The specific CYP isoforms involved can vary depending on the tissue and physiological state.

Non-Enzymatic Oxidation: The Signature of Oxidative Stress

In environments characterized by high levels of reactive oxygen species (ROS), linoleic acid can undergo non-enzymatic oxidation, also known as autoxidation.[2][4] This process is less specific than enzymatic oxidation and results in a racemic mixture of various HODE and oxo-ODE isomers. The presence of these non-enzymatically derived OXLAMs is often considered a biomarker of oxidative stress.[12][13]

Visualizing the Pathways of Linoleic Acid Oxidation

Caption: Enzymatic and non-enzymatic pathways of linoleic acid oxidation.

The Metabolic Journey of Oxidized Linoleic Acid Derivatives

Once formed, OXLAMs are not inert molecules; they undergo further metabolic transformations that can modulate their biological activity and facilitate their clearance.

Conversion to Ketones: A Shift in Function

A key metabolic step for HODEs is their oxidation to oxo-octadecadienoic acids (oxo-ODEs) by hydroxy-fatty acid dehydrogenases.[6] This conversion of an alcohol to a ketone group can significantly alter the signaling properties of the molecule. For instance, 9-HODE is metabolized to 9-oxo-ODE, and 13-HODE is converted to 13-oxo-ODE.[14]

Beta-Oxidation: The Path to Energy and Degradation

Like other fatty acids, OXLAMs can be catabolized through the beta-oxidation pathway, primarily in mitochondria and peroxisomes. This process shortens the fatty acid chain, generating acetyl-CoA, which can enter the citric acid cycle for energy production. The presence of double bonds and hydroxyl or keto groups in OXLAMs requires the action of auxiliary enzymes to facilitate their complete degradation.[15]

Esterification into Complex Lipids: A Storage and Signaling Hub

OXLAMs can be incorporated into more complex lipids, such as phospholipids and triglycerides. This esterification serves as a mechanism for their storage within cellular membranes and lipid droplets. Importantly, the release of these oxidized fatty acids from complex lipids by phospholipases can initiate signaling cascades, highlighting a dynamic interplay between storage and bioactivity.

Visualizing the Metabolic Fate of HODEs

Caption: Major metabolic pathways for HODEs.

Analytical Methodologies for OXLAM Quantification: A Practical Guide

Accurate and sensitive quantification of OXLAMs in biological matrices is essential for understanding their roles in health and disease. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose, offering high specificity and sensitivity.[16]

Sample Preparation: The Foundation of Reliable Data

Proper sample handling and extraction are critical to prevent artifactual oxidation and ensure accurate OXLAM measurement.

Protocol: Solid-Phase Extraction (SPE) for OXLAMs from Plasma

• Sample Collection and Stabilization: Collect blood in tubes containing an anticoagulant (e.g., EDTA) and immediately place on ice. Centrifuge at 4°C to separate plasma. To prevent auto-oxidation, add an antioxidant like butylated hydroxytoluene (BHT) to the plasma.[17] Store samples at -80°C until analysis.[17]

• Internal Standard Spiking: Thaw plasma samples on ice. Add a known amount of a stable isotope-labeled internal standard (e.g., d4-13-HODE) to each sample to correct for extraction losses and matrix effects.[17]

• Protein Precipitation and Lipid Extraction: Precipitate proteins by adding a cold organic solvent (e.g., methanol or acetonitrile). Vortex and centrifuge to pellet the proteins. The supernatant contains the lipids.

• Solid-Phase Extraction (SPE):

  • Cartridge Conditioning: Condition a C18 SPE cartridge with methanol followed by water.[17]

  • Sample Loading: Load the lipid extract onto the conditioned cartridge.

  • Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 15% methanol) to remove polar interferences.[17]

  • Elution: Elute the OXLAMs with a more non-polar solvent, such as methanol or ethyl acetate.[17]

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, precise volume of the initial LC mobile phase.

LC-MS/MS Analysis: High-Fidelity Detection and Quantification

The analysis of OXLAMs by LC-MS/MS involves their separation by liquid chromatography followed by detection using tandem mass spectrometry.

• Liquid Chromatography: A reversed-phase C18 column is typically employed to separate the different OXLAM isomers based on their hydrophobicity.[6][16] A gradient elution with a mobile phase consisting of an aqueous component (often with a small amount of acid, like acetic acid) and an organic component (e.g., acetonitrile, methanol) is used.

• Tandem Mass Spectrometry: Electrospray ionization (ESI) in the negative ion mode is commonly used for the ionization of OXLAMs.[16] Quantification is achieved using multiple reaction monitoring (MRM), where specific precursor-to-product ion transitions for each analyte and its internal standard are monitored.[6][16] This provides a high degree of selectivity and sensitivity.

Visualizing the LC-MS/MS Workflow for OXLAM Analysis

Caption: General workflow for OXLAM analysis by LC-MS/MS.

Quantitative Data Summary: Typical OXLAM Concentrations in Rat Plasma

Metabolite	Mean Concentration (nmol/L)
9-HODE	57.8
13-HODE	123.2
9-oxoODE	218.1
13-oxoODE	57.8

Data adapted from a study using Q-TOFMS for OXLAM quantification in rat plasma.[6]

Biological Significance and Future Directions

OXLAMs are not passive bystanders in cellular processes. They have been implicated in a wide range of biological activities, including the regulation of inflammation, cell signaling, and gene expression.[1][13] For example, HODEs can act as ligands for peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism and inflammation.[7][18] The accumulation of certain OXLAMs has been associated with various pathological conditions, including cardiovascular disease, nonalcoholic steatohepatitis (NASH), and cancer, making them potential biomarkers and therapeutic targets.[1][2][12]

Future research in this field will likely focus on:

• Elucidating the specific signaling pathways mediated by individual OXLAM isomers.

• Developing more advanced analytical techniques for the spatial and temporal resolution of OXLAM metabolism in cells and tissues.

• Investigating the therapeutic potential of targeting OXLAM metabolic pathways for the treatment of inflammatory and metabolic diseases.

By continuing to unravel the complexities of oxidized linoleic acid derivative metabolism, the scientific community can pave the way for novel diagnostic and therapeutic strategies to combat a range of human diseases.

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In Vitro Bioactivity of Brominated Lipids: A Technical Guide for Drug Discovery

Foreword: The Untapped Therapeutic Potential of Halogenated Marine Lipids

In the vast and chemically diverse realm of marine natural products, brominated lipids have emerged as a compelling class of molecules with a wide spectrum of biological activities. These unique lipids, endowed with one or more bromine atoms, are predominantly biosynthesized by marine organisms such as sponges, algae, and ascidians, likely as a chemical defense mechanism. The introduction of bromine, a halogen, into a lipid scaffold dramatically alters its physicochemical properties, including lipophilicity, steric conformation, and electronic distribution. These modifications, in turn, can profoundly influence the molecule's interaction with biological targets, leading to potent cytotoxic, anti-inflammatory, antimicrobial, and enzyme-inhibiting effects.

This technical guide is designed for researchers, scientists, and drug development professionals who are poised to explore the therapeutic potential of brominated lipids. It moves beyond a mere cataloging of compounds to provide a deeper understanding of the causality behind their bioactivity and the methodologies required to rigorously evaluate them in vitro. We will delve into the intricate mechanisms of action, where known, and provide detailed, self-validating experimental protocols to empower your research endeavors. Our aim is to equip you with the foundational knowledge and practical insights necessary to navigate this exciting frontier of drug discovery.

I. The Landscape of Brominated Lipids and Their Bioactivities

Marine organisms have evolved to produce a remarkable diversity of brominated lipids. While bromophenols from algae are widely studied, the repertoire extends to brominated fatty acids, acetylenic lipids, and other complex structures. The presence and position of the bromine atom(s) are critical determinants of their biological function.

Cytotoxic and Anti-Cancer Activity

A significant body of research has focused on the potent cytotoxic effects of brominated lipids against various cancer cell lines. This has positioned them as promising candidates for the development of novel anti-cancer therapeutics.

Mechanisms of Action: The precise mechanisms by which brominated lipids induce cytotoxicity are still under active investigation and appear to be compound-specific. However, several key pathways have been implicated:

• Induction of Apoptosis: Many brominated lipids trigger programmed cell death, or apoptosis. This is a crucial mechanism for eliminating cancerous cells in a controlled manner, minimizing damage to surrounding healthy tissues. While the exact signaling cascades are not fully elucidated for all brominated lipids, the involvement of key apoptotic regulators is anticipated.

• Membrane Disruption: The amphipathic nature of many lipids, enhanced by bromination, can lead to the disruption of cellular membranes. This can compromise the integrity of the plasma membrane and organellar membranes, leading to cell death.[1][2]

• Enzyme Inhibition: Some brominated lipids may exert their cytotoxic effects by inhibiting enzymes crucial for cancer cell survival and proliferation.

Key Molecular Classes and In Vitro Efficacy:

Brominated Lipid Class	Source Organism(s)	Target Cancer Cell Line(s)	Reported IC50 Values	Reference(s)
Brominated Acetylenic Hydrocarbons	Haliclona sp. (Marine Sponge)	MCF-7 (Human Breast Cancer)	32.5 µM and 50.8 µM	[3][4]
Polyunsaturated Brominated Fatty Acids	Haliclona sp. (Marine Sponge)	P388 (Murine Leukemia)	Moderate cytotoxicity reported	[5]

Antimicrobial and Antifungal Activity

The marine environment is a constant battleground for survival, and many organisms have evolved chemical defenses against pathogenic microbes. Brominated lipids are a key component of this chemical arsenal.

Mechanisms of Action:

• Bacterial Membrane Disruption: Similar to their cytotoxic effects, the primary mechanism of antibacterial action for many brominated lipids is the perturbation and disruption of the bacterial cell membrane.[1][2][6] This leads to increased membrane permeability and ultimately, cell lysis.

• Fungal Cell Wall and Gene Expression Modulation: In fungi, such as Candida albicans, brominated furanones have been shown to upregulate genes involved in stress response and NADPH dehydrogenation, while repressing genes crucial for cell wall maintenance.[7] This multi-pronged attack disrupts fungal homeostasis and inhibits growth.

Spectrum of Activity:

• Antibacterial: Brominated fatty acids have demonstrated activity against shrimp pathogenic bacteria of the Vibrio genus.[8] Synthetic benzyl bromides have shown strong activity against Gram-positive bacteria.[9]

• Antifungal: Brominated furanones exhibit potent activity against the pathogenic yeast Candida albicans.[7]

Anti-inflammatory Activity

Chronic inflammation is a hallmark of numerous diseases, and there is a growing interest in identifying novel anti-inflammatory agents from natural sources.

Mechanisms of Action:

• Inhibition of Pro-inflammatory Pathways: Brominated compounds, particularly bromophenols, have been shown to suppress key inflammatory signaling pathways. This includes the inhibition of Nuclear Factor-kappa B (NF-κB), a master regulator of the inflammatory response.[10][11][12] By blocking NF-κB, these compounds can reduce the expression of pro-inflammatory cytokines and enzymes.

• Phospholipase A2 (PLA2) Inhibition: Some brominated compounds, such as p-bromophenacyl bromide, are known inhibitors of phospholipase A2 (PLA2).[9][13] PLA2 is a critical enzyme that releases arachidonic acid from cell membranes, which is a precursor to pro-inflammatory lipid mediators like prostaglandins and leukotrienes.

Enzyme Inhibition

The specific and potent inhibition of enzymes is a cornerstone of modern pharmacology. Brominated lipids have shown promise in this area, targeting enzymes implicated in various diseases.

Mechanisms of Action: The mechanisms of enzyme inhibition by brominated lipids can vary, including competitive, non-competitive, and uncompetitive inhibition, depending on the specific lipid and enzyme.[14][15] The bromine atom can play a crucial role in the binding affinity and specificity of the lipid for the enzyme's active or allosteric sites.

Examples of Enzyme Inhibition:

• Aldose Reductase: Bromophenols isolated from the red alga Symphyocladia latiuscula have demonstrated significant inhibitory activity against aldose reductase, an enzyme implicated in diabetic complications.[1]

• Fatty Acid Metabolism: Brominated vegetable oil has been shown to inhibit multiple enzymes involved in fatty acid oxidation, including 3-ketoacyl-CoA thiolase.[16]

Antioxidant Activity

Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in a wide range of diseases.

Mechanisms of Action:

• Radical Scavenging: Bromophenols, in particular, are effective scavengers of free radicals.[4][8] The presence of hydroxyl groups on the phenolic ring, in conjunction with bromine atoms, enhances their ability to donate a hydrogen atom to neutralize radicals.

• Metal Chelation: Some bromophenols can also exert antioxidant effects by chelating metal ions, such as copper, which can otherwise participate in redox reactions that generate free radicals.[4]

Other Bioactivities

The exploration of the bioactivities of brominated lipids is an ongoing endeavor, with emerging evidence suggesting their potential in other therapeutic areas.

• Neuroprotection: Bioactive compounds from marine sources are being investigated for their neuroprotective effects, with potential applications in neurodegenerative diseases.[17][18][19][20] While specific data on brominated lipids is still emerging, their anti-inflammatory and antioxidant properties suggest they may be promising candidates.

• Antiviral Activity: The vast chemical space of marine natural products is being explored for antiviral agents.[3][21][22] The ability of some lipids to interfere with viral entry and replication suggests that brominated lipids may also possess antiviral properties.

II. Methodologies for In Vitro Bioactivity Assessment

Rigorous and well-controlled in vitro assays are fundamental to characterizing the biological effects of brominated lipids. The following section provides detailed, step-by-step protocols for key experiments, emphasizing the principles of self-validating systems.

Cytotoxicity and Anti-Cancer Assays

Objective: To determine the concentration-dependent cytotoxic effects of brominated lipids on cancer cell lines and to calculate the half-maximal inhibitory concentration (IC50).

Experimental Workflow for Cytotoxicity Assessment:

Caption: Workflow for determining the cytotoxicity of brominated lipids using the MTT assay.

Detailed Protocol: MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Preparation and Treatment: Prepare a stock solution of the brominated lipid in a suitable solvent (e.g., DMSO). Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations. The final solvent concentration should be non-toxic to the cells (typically ≤ 0.5%). Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle control (medium with the same concentration of solvent) and untreated control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Self-Validation and Controls:

• Positive Control: Include a known cytotoxic drug (e.g., doxorubicin) to validate the assay's sensitivity.

• Vehicle Control: Essential to ensure that the solvent used to dissolve the brominated lipid does not have any intrinsic cytotoxicity.

• Blank Control: Wells containing only medium and MTT solution to subtract background absorbance.

Antimicrobial Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of a brominated lipid against a panel of bacteria and fungi.

Experimental Workflow for Broth Microdilution Assay:

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Detailed Protocol: Broth Microdilution Method

• Compound Preparation: Prepare a stock solution of the brominated lipid in a suitable solvent. In a 96-well plate, perform a two-fold serial dilution of the compound in an appropriate broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard) and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation and Incubation: Add the microbial inoculum to each well of the 96-well plate. Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria, 35°C for 24-48 hours for fungi).

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the brominated lipid that completely inhibits the visible growth of the microorganism.

Self-Validation and Controls:

• Positive Control: Include a known antibiotic or antifungal agent (e.g., ampicillin for bacteria, amphotericin B for fungi).

• Negative (Growth) Control: Wells containing only broth and the microbial inoculum.

• Sterility Control: Wells containing only uninoculated broth.

Anti-inflammatory Assays

Objective: To evaluate the ability of brominated lipids to suppress inflammatory responses in a cell-based model.

Signaling Pathway: NF-κB Activation and Inhibition

Caption: Simplified diagram of the LPS-induced NF-κB signaling pathway and a potential point of inhibition by brominated lipids.

Detailed Protocol: Measurement of Nitric Oxide (NO) Production in Macrophages

• Cell Culture: Culture macrophage-like cells (e.g., RAW 264.7) in a 96-well plate.

• Pre-treatment: Pre-treat the cells with various concentrations of the brominated lipid for 1-2 hours.

• Inflammatory Stimulus: Stimulate the cells with lipopolysaccharide (LPS, 1 µg/mL) to induce an inflammatory response. Include a negative control (no LPS) and a positive control (LPS alone).

• Incubation: Incubate the plate for 24 hours.

• Nitrite Measurement (Griess Assay): Collect the cell culture supernatant. Mix an equal volume of the supernatant with Griess reagent and incubate for 15 minutes at room temperature. Measure the absorbance at 540 nm. The amount of nitrite, a stable metabolite of NO, is proportional to the absorbance.

• Data Analysis: Calculate the percentage of NO inhibition for each concentration of the brominated lipid compared to the LPS-stimulated control.

Self-Validation and Controls:

• Positive Control: A known anti-inflammatory drug (e.g., dexamethasone).

• Cell Viability Assay: Concurrently perform a cytotoxicity assay (e.g., MTT) to ensure that the observed reduction in NO is not due to cell death.

III. Future Directions and Concluding Remarks

The study of the in vitro bioactivity of brominated lipids is a rapidly evolving field with immense potential for drug discovery. While significant progress has been made in identifying their cytotoxic, antimicrobial, and anti-inflammatory properties, a deeper understanding of their mechanisms of action is crucial for their rational development as therapeutic agents.

Future research should focus on:

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways modulated by different classes of brominated lipids.

• Structure-Activity Relationship (SAR) Studies: Systematically modifying the structure of lead compounds to optimize their potency and selectivity.

• Exploration of New Bioactivities: Investigating the potential of brominated lipids in other therapeutic areas, such as neuroprotection and antiviral applications.

• Synergistic Studies: Evaluating the potential of combining brominated lipids with existing drugs to enhance efficacy and overcome drug resistance.

The chemical diversity of brominated lipids in the marine environment remains largely untapped. Through a combination of natural product isolation, synthetic chemistry, and rigorous in vitro bioactivity screening, the scientific community is well-positioned to unlock the full therapeutic potential of these fascinating molecules. This guide provides a solid foundation for such endeavors, encouraging a systematic and mechanistically driven approach to the exploration of brominated lipids in drug discovery.

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Unveiling the Bioactivity of Novel Oxidized Fatty Acids: A Technical Guide for Researchers

Introduction: The Expanding Universe of Bioactive Lipids

For decades, the study of lipids was largely confined to their roles in energy storage and membrane structure. However, this simplistic view has been revolutionized by the discovery of a vast and complex world of bioactive lipids that function as potent signaling molecules. Among the most dynamic and functionally diverse of these are the oxidized fatty acids, or oxylipins. These molecules, derived from the enzymatic or non-enzymatic oxidation of polyunsaturated fatty acids (PUFAs), are now recognized as critical regulators in a multitude of physiological and pathological processes, including inflammation, immune responses, cardiovascular function, and cancer progression.[1][2]

The discovery of novel oxidized fatty acids and the elucidation of their functions represent a frontier in biomedical research, offering immense potential for identifying new therapeutic targets and disease biomarkers. This guide is designed for researchers, scientists, and drug development professionals embarking on this exciting journey. It moves beyond a simple recitation of protocols to provide a strategic framework, grounded in scientific integrity and field-proven insights, for the discovery, characterization, and functional analysis of these enigmatic molecules. We will explore the causality behind experimental choices, the principles of building self-validating analytical systems, and the integrated workflows required to take a newly detected signal from a mass spectrometer and translate it into a deep understanding of its biological role.

Chapter 1: The Genesis of Bioactivity - Pathways of Fatty Acid Oxidation

The functional potential of an oxidized fatty acid is born from its unique chemical structure, which is a direct result of its biosynthetic origin. Understanding the primary enzymatic pathways is therefore the logical starting point for any investigation. Polyunsaturated fatty acids are metabolized by three main enzyme families: Cyclooxygenases (COX), Lipoxygenases (LOX), and Cytochrome P450 (CYP450) monooxygenases.[3]

• Cyclooxygenases (COX-1 and COX-2): These enzymes are famously known for producing prostanoids (prostaglandins and thromboxanes), which are key mediators of inflammation and pain. The action of aspirin and other NSAIDs is based on inhibiting these enzymes.

• Lipoxygenases (LOX): The LOX family (e.g., 5-LOX, 12-LOX, 15-LOX) generates a different spectrum of oxylipins, including leukotrienes and hydroxyeicosatetraenoic acids (HETEs). These molecules are potent players in immune responses and allergic reactions.

• Cytochrome P450 (CYP450) Epoxygenases: This pathway produces epoxides, such as epoxyeicosatrienoic acids (EETs), which often exhibit anti-inflammatory, vasodilatory, and protective effects in the cardiovascular and nervous systems.[4]

In addition to these enzymatic routes, non-enzymatic oxidation via reactive oxygen species (ROS) can generate a complex array of oxidized lipids, which are often studied as biomarkers of oxidative stress.[2] The specific pathway that generates an oxylipin dictates its stereochemistry and the position of its functional groups, which in turn determines its biological activity.

Caption: Major pathways of bioactive oxidized fatty acid biosynthesis.

Chapter 2: Discovery and Quantification - The Lipidomics Workflow

Identifying and accurately quantifying novel oxidized fatty acids in complex biological samples is a significant analytical challenge. These molecules are often present at very low concentrations, are structurally similar to numerous other lipids, and can be unstable.[1][2] A robust, validated workflow is paramount. The gold standard is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5][6]

Foundational Step: Lipid Extraction

The objective of extraction is to efficiently isolate lipids from the biological matrix (e.g., plasma, tissue, cells) while removing interfering substances like proteins and salts, and simultaneously preventing the artificial oxidation of PUFAs. The choice of method is critical and depends on the sample type and the polarity of the target lipids.[7][8]

• Folch & Bligh-Dyer Methods: These classic liquid-liquid extraction (LLE) methods use a chloroform/methanol mixture. They are robust and effective for a broad range of lipids but use toxic chlorinated solvents.[3][9] The ratio of chloroform:methanol:sample is critical for creating the biphasic system that separates the lipid-containing organic layer from the aqueous layer.

• Methyl-tert-butyl ether (MTBE) Method: This is a popular, safer alternative to the Folch method. MTBE is less dense than water, so the lipid-containing organic phase forms the upper layer, simplifying collection and reducing the risk of contamination from the protein pellet that forms at the bottom.[9]

• Solid-Phase Extraction (SPE): This technique is often used for targeted analysis or sample cleanup. It is particularly useful for concentrating low-abundance species like oxylipins from a complex mixture.[2] Different sorbents (e.g., C18 for reverse-phase, aminopropyl for normal-phase) are chosen based on the chemical properties of the analytes.

Causality in Action: Why add an antioxidant like butylated hydroxytoluene (BHT) during extraction? PUFAs are highly susceptible to auto-oxidation once released from their protective cellular environment. BHT is a radical scavenger that is added to the extraction solvent to quench these non-enzymatic reactions, ensuring that the measured oxidized fatty acids are of biological, not artificial, origin.[10] This is a cornerstone of a self-validating protocol.

Protocol 1: General Lipid Extraction from Plasma using MTBE

• Preparation: In a clean glass tube, add 50 µL of plasma to 200 µL of methanol containing an antioxidant (e.g., 0.01% BHT) and a cocktail of deuterated internal standards (see Section 2.3).

  • Rationale: Methanol serves to precipitate proteins and disrupt their binding to lipids. The internal standards are essential for accurate quantification.

• Vortex: Mix thoroughly for 30 seconds to ensure complete protein denaturation.

• Add MTBE: Add 750 µL of MTBE.

• Incubate & Vortex: Incubate on a shaker at 4°C for 1 hour. Vortex for 1 minute.

  • Rationale: This extended incubation ensures maximal partitioning of lipids into the MTBE solvent.

• Phase Separation: Add 125 µL of high-purity water to induce phase separation. Vortex for 20 seconds.

• Centrifuge: Centrifuge at 1,000 x g for 10 minutes at 4°C.

• Collect Supernatant: Carefully collect the upper organic layer (containing the lipids) and transfer to a new tube.

  • Rationale: The upper MTBE layer is less dense than the lower aqueous/methanol layer where cell debris and precipitated proteins reside.[9]

• Dry Down: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute: Reconstitute the dried lipid extract in a small volume (e.g., 100 µL) of a solvent compatible with the LC-MS system (e.g., Methanol/Acetonitrile 1:1 v/v) for analysis.

Separation and Detection: LC-MS/MS

Once extracted, the complex lipid mixture is separated by Liquid Chromatography (LC) before being introduced into the mass spectrometer.

• Chromatography: Reversed-phase chromatography (typically with a C18 column) is most common for oxylipin analysis. It separates molecules based on their hydrophobicity. This separation is crucial because many oxidized fatty acids are isomers (having the same mass) and cannot be distinguished by the mass spectrometer alone.[11]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is the workhorse for targeted lipidomics.[12]

The Logic of MRM: The MRM experiment is highly specific and sensitive. It involves two stages of mass filtering:

• Q1 (First Quadrupole): Selects the mass-to-charge ratio (m/z) of the parent ion (the intact oxidized fatty acid).

• Q2 (Collision Cell): The selected parent ion is fragmented by collision with an inert gas (e.g., argon).

• Q3 (Third Quadrupole): Selects a specific, characteristic fragment ion (product ion) to be detected.

The pair of parent and product ion masses is called an "MRM transition." This process acts as a highly specific filter, ensuring that the signal detected at a particular retention time corresponds to the analyte of interest, even in a complex biological matrix.

Causality in Action: How are MRM transitions selected? They are not arbitrary. The most intense and structurally relevant fragment ions are chosen.[13] For a fatty acid, the parent ion is typically the deprotonated molecule [M-H]⁻ in negative ion mode. A common and structurally informative fragment is the carboxylate anion, resulting from the neutral loss of water or other groups. The selection of a unique and stable fragment minimizes interference and maximizes the signal-to-noise ratio, which is critical for sensitivity.[13]

Table 1: Example MRM Transitions for Common Oxidized Fatty Acids (Negative Ion Mode)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Rationale for Product Ion
12-HETE	319.2	179.1	Cleavage adjacent to the hydroxyl group
13-HODE	295.2	195.1	Cleavage alpha to the hydroxyl group
Prostaglandin E2	351.2	271.2	Loss of CO2 and H2O from the parent ion
11,12-EET	319.2	219.1	Cleavage at the epoxide ring

Ensuring Trustworthiness: Internal Standards and Method Validation

A protocol is only trustworthy if it is self-validating. In quantitative mass spectrometry, this is achieved through the use of internal standards and rigorous method validation.

• Internal Standards (IS): The ideal internal standard is a stable isotope-labeled version of the analyte (e.g., 12-HETE-d8).[5] These standards are chemically identical to the analyte but have a higher mass due to the incorporation of heavy isotopes (like deuterium, ²H). They are added at the very beginning of the sample preparation process.

  • The Rationale: The IS experiences every step of the process—extraction, derivatization, injection, ionization—alongside the endogenous analyte. Any loss of analyte during sample prep or any variation in instrument response (ion suppression) will affect the IS and the analyte proportionally. By measuring the ratio of the analyte's signal to the IS's signal, these variations are cancelled out, leading to highly accurate and precise quantification.[5][14] This ratiometric approach is the foundation of a self-validating quantitative system.

• Method Validation: Before analyzing precious samples, the entire analytical method must be validated according to established guidelines.[15][16] Key parameters include:

  • Accuracy: How close the measured value is to the true value.

  • Precision: The reproducibility of measurements (assessed within a single run and between different days).

  • Linearity: The concentration range over which the signal is proportional to the amount of analyte.

  • Limit of Detection (LOD) & Limit of Quantification (LOQ): The lowest concentration that can be reliably detected and quantified, respectively.

  • Matrix Effect: The influence of other components in the sample on the ionization of the analyte.

Caption: A self-validating quantitative lipidomics workflow.

Chapter 3: From Structure to Function - Elucidating the Biological Role

The discovery of a novel, differentially regulated oxidized fatty acid is only the beginning. The ultimate goal is to understand its function. Bioactive lipids typically exert their effects by binding to specific protein targets, most commonly G protein-coupled receptors (GPCRs), to initiate a signaling cascade.[4][17] The process of identifying the cognate receptor for a novel lipid is known as "deorphanization."

The Deorphanization Workflow: A Multi-pronged Approach

Identifying the receptor for a novel lipid requires a systematic and multi-faceted strategy, often referred to as "reverse pharmacology."[18]

Protocol 2: A Workflow for GPCR Deorphanization

• Computational Prediction:

  • Action: Use phylogenetic analysis and chemoinformatic tools to compare the structure of the novel lipid to known ligands of GPCRs.[18] This can create a shortlist of candidate orphan GPCRs (receptors with no known endogenous ligand).

  • Rationale: Receptors that bind structurally similar ligands often share sequence homology. This in silico screening step efficiently narrows down the vast number of potential targets, saving significant experimental resources.

• Cell-Based Screening Assays:

  • Action: Clone the candidate orphan GPCRs and express them individually in a host cell line (e.g., HEK293) that lacks endogenous receptors. Screen the novel lipid for its ability to activate these receptors using high-throughput functional assays.[19] Common assays include:

    • β-Arrestin Recruitment Assays: Measure the recruitment of β-arrestin protein to the activated GPCR, often using a luminescent or fluorescent reporter.

    • GTPγS Binding Assays: Quantify the binding of a non-hydrolyzable GTP analog (GTPγS) to G proteins upon receptor activation.[4]

    • Second Messenger Assays: Measure changes in downstream signaling molecules like cyclic AMP (cAMP) or intracellular calcium.

  • Rationale: These assays provide direct functional evidence of receptor activation. Using multiple, complementary assays that probe different points in the signaling cascade (e.g., G-protein coupling vs. β-arrestin recruitment) provides a more comprehensive and reliable picture of receptor activation.[20][21]

• Biochemical Validation of Interaction:

  • Action: Once a "hit" is identified in the screening assays, confirm the direct physical interaction between the lipid and the receptor.

    • Radioligand Binding Assays: Synthesize a radiolabeled version of the novel lipid and perform saturation and competition binding assays using membranes from cells overexpressing the receptor. This determines the binding affinity (Kd) and specificity.[4][22]

  • Rationale: This step is crucial to demonstrate that the lipid is not acting through an indirect mechanism. It validates that the observed functional response is due to a direct, high-affinity interaction with the receptor.

• Physiological Validation:

  • Action: Use techniques like siRNA or CRISPR/Cas9 to knock down or knock out the identified receptor in a biologically relevant cell type. Test whether the cellular response to the novel lipid is abolished.

  • Rationale: This final step links the molecular interaction back to a physiological function, confirming that the identified receptor is indeed responsible for mediating the lipid's effects in a relevant biological context.

Case Study: Deorphanization of GPR31 by 12(S)-HETE

A prime example of this workflow in action is the identification of GPR31 as the receptor for 12(S)-HETE, a product of the 12-LOX pathway implicated in cancer metastasis.

• The Problem: 12(S)-HETE was known to promote tumor cell invasion and activate signaling pathways like ERK1/2 and NFκB, but its receptor was unknown.[9][23]

• The Approach:

  • Researchers conducted a database search for orphan GPCRs and identified candidates expressed in 12(S)-HETE-responsive prostate cancer cells.[4][24]

  • They cloned these candidates and screened them for binding to radiolabeled 12(S)-[³H]HETE. GPR31 showed a significant increase in binding.[25]

  • Direct binding was confirmed, revealing a high affinity (Kd = 4.8 nM). 12(S)-HETE was also shown to stimulate GTPγS binding in membranes from GPR31-transfected cells, demonstrating functional activation.[4][24]

  • Crucially, knocking down GPR31 in cancer cells specifically inhibited cell invasion stimulated by 12(S)-HETE.[4][24]

• The Outcome: GPR31 was successfully deorphanized and is now often referred to as the 12-HETER.[24] This discovery provided a specific molecular target for understanding and potentially blocking the pro-metastatic effects of 12(S)-HETE.

Caption: The systematic workflow for GPCR deorphanization.

Beyond Receptors: Tracing Metabolism and Identifying Binding Partners

While GPCRs are common targets, oxidized fatty acids can also be further metabolized or interact with intracellular proteins. Two advanced techniques are invaluable for exploring these possibilities:

• Stable Isotope Tracing: By treating cells or organisms with a stable isotope-labeled precursor (e.g., ¹³C-Arachidonic Acid), researchers can trace the metabolic fate of the fatty acid.[5][14][26] Using high-resolution mass spectrometry, one can identify all downstream metabolites that incorporate the heavy label, effectively mapping the entire metabolic pathway and discovering previously unknown products.[14]

• Chemical Biology Approaches: To identify non-receptor binding partners, photoaffinity labeling can be employed.[17] A synthetic version of the novel lipid is created with two key modifications: a photo-reactive group (like a diazirine) and a "clickable" tag (like an alkyne). When added to cells and exposed to UV light, the lipid covalently crosslinks to any protein it is bound to. The "clickable" tag is then used to attach a biotin handle, allowing for the affinity purification and subsequent identification of the binding protein by mass spectrometry.[17][27]

Conclusion: Integrating Discovery with Function

The exploration of novel oxidized fatty acids is a journey that demands a tightly integrated, multi-disciplinary approach. It begins with the meticulous, validated quantification of a previously unknown molecule and culminates in the detailed characterization of its physiological role and mechanism of action. By understanding the rationale behind each experimental choice—from the selection of an extraction solvent to the design of a receptor validation study—researchers can build robust, self-validating workflows that generate high-confidence data. The frameworks and protocols outlined in this guide provide a strategic path for navigating this complex but rewarding field, paving the way for the discovery of new signaling paradigms and the development of next-generation therapeutics targeting the rich pharmacology of the lipidome.

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Bioactive Lipid

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is a halogenated fatty acid with potential for novel biological activity. Its structure, featuring a bromine atom and a hydroxyl group, suggests it may interact with cellular pathways in ways distinct from its non-halogenated counterparts. While specific literature on the biological effects and mechanism of action of this particular compound is emerging, its identity as a modified fatty acid allows us to draw upon established principles of lipid biology and pharmacology to guide its use in cell culture experiments.[1][2][3][4]

This document provides a comprehensive guide for researchers on the proper handling, storage, and application of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid in a cell culture setting. It also presents a hypothetical framework for its mechanism of action based on known signaling pathways of related bioactive lipids, offering a starting point for investigation.

Chemical Properties and Handling

A clear understanding of the chemical nature of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is crucial for its effective use and storage. As a halogenated organic acid, specific precautions should be taken.

Storage and Stability

Proper storage is critical to maintain the integrity of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid. Halogenated compounds can be sensitive to light and temperature. It is recommended to store the compound at -20°C or lower in a tightly sealed container, protected from light.[5][6][7][8][9] For long-term storage, amber vials are preferred. Before use, allow the vial to equilibrate to room temperature to prevent condensation from introducing moisture, which could affect stability.

Reconstitution

Due to its lipid nature, 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is not readily soluble in aqueous media like cell culture medium.[][11][12] A stock solution should be prepared in an appropriate organic solvent.

Recommended Solvents:

• Ethanol

• Dimethyl sulfoxide (DMSO)

Protocol for Reconstitution:

• Warm the vial of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid to room temperature.

• Add a precise volume of the chosen solvent (e.g., ethanol) to the vial to achieve a high-concentration stock solution (e.g., 10 mM).

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Note on Solvent Choice: While ethanol is a common choice for dissolving lipids, it can have effects on cells at higher concentrations.[13] It is crucial to include a vehicle control (media with the same final concentration of the solvent) in all experiments.

Hypothesized Mechanism of Action

The biological activity of fatty acids is diverse, ranging from roles as energy sources to modulation of signaling pathways.[14][15] The introduction of a bromine atom and a hydroxyl group to the octadecenoic acid backbone may confer unique properties. Based on the known actions of other oxidized and halogenated fatty acids, we can propose several potential mechanisms of action for 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid.

Fatty acids and their derivatives can influence cellular processes by:

• Modulating Membrane Properties: Incorporation into cell membranes can alter fluidity and the function of membrane-bound proteins.[][11]

• Interacting with Nuclear Receptors: Some fatty acids are ligands for nuclear receptors like Peroxisome Proliferator-Activated Receptors (PPARs), which regulate gene expression related to lipid metabolism and inflammation.[16]

• Altering Enzyme Activity: Hydroxylated fatty acids have been shown to inhibit enzymes such as lipoxygenases, which are involved in inflammatory pathways.[17]

• Influencing Ion Channels: Certain fatty acids can directly interact with and modulate the activity of ion channels.

• Serving as Precursors for Other Bioactive Molecules: The cellular machinery might further metabolize this compound into other signaling molecules.

The presence of bromine, a halogen, could enhance the compound's binding affinity for specific protein targets or alter its metabolic stability.

Hypothesized Signaling Pathway

Caption: Hypothesized signaling pathways for 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid.

Protocol for Cell Culture Application

The following protocol outlines the steps for treating cultured cells with 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid. Due to the novelty of this compound, it is essential to perform dose-response and time-course experiments to determine the optimal conditions for your specific cell type and experimental endpoint.

Preparation of Working Solutions

Fatty acids are often delivered to cells complexed with Bovine Serum Albumin (BSA) to mimic their physiological transport and improve solubility in aqueous media.[11][12][18]

Materials:

• Reconstituted stock solution of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid in ethanol.

• Fatty acid-free BSA.

• Serum-free cell culture medium.

• 37°C water bath or incubator.

Protocol for BSA Complexation:

• Prepare a 10% (w/v) solution of fatty acid-free BSA in serum-free cell culture medium.

• Warm the BSA solution to 37°C.

• In a sterile tube, dilute the stock solution of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid into the warm BSA solution. The molar ratio of fatty acid to BSA can be varied, with a common starting point being 4:1.

• Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to allow for complex formation.

• This BSA-complexed solution is now ready to be diluted into your complete cell culture medium to achieve the desired final concentrations.

Cell Treatment

• Cell Seeding: Plate your cells at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

• Adherence/Recovery: Allow cells to adhere and recover for 24 hours after seeding.

• Starvation (Optional): For signaling studies, it may be beneficial to serum-starve the cells for a few hours prior to treatment to reduce background signaling.

• Treatment: Remove the existing medium and replace it with fresh medium containing the desired final concentration of the BSA-complexed 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid.

• Controls: Always include the following controls:

  • Untreated Cells: Cells cultured in normal growth medium.

  • Vehicle Control: Cells treated with the BSA-solvent complex without the fatty acid.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) before proceeding with your chosen assay.

Experimental Workflow

Caption: General workflow for cell culture experiments.

Quantitative Data Summary

The following table provides recommended starting concentrations and conditions. These should be optimized for each specific cell line and experimental design.

Parameter	Recommended Range	Rationale
Stock Solution Concentration	10-50 mM	A high concentration allows for small volumes to be used for preparing working solutions, minimizing solvent effects.
Working Concentration Range	1-100 µM	Bioactive lipids often exert their effects in the micromolar range. A broad range should be tested initially.
BSA to Fatty Acid Molar Ratio	2:1 to 4:1	This range is commonly used to ensure proper complexation and delivery to cells.[18]
Incubation Time	6 - 72 hours	Short time points are suitable for signaling studies, while longer incubations are necessary for assessing effects on cell proliferation or viability.
Solvent Concentration	< 0.1% (v/v)	The final concentration of the organic solvent in the cell culture medium should be kept as low as possible to avoid toxicity.[13]

Potential Assays for Determining Biological Activity

To elucidate the biological effects of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, a variety of cell-based assays can be employed:

• Cell Viability and Proliferation Assays (e.g., MTT, CellTiter-Glo®): To determine if the compound has cytotoxic or cytostatic effects.

• Gene Expression Analysis (e.g., qRT-PCR, RNA-Seq): To identify changes in the expression of genes involved in lipid metabolism, inflammation, or other relevant pathways.

• Western Blotting: To assess changes in the protein levels and phosphorylation status of key signaling molecules (e.g., MAPKs, Akt).[19][20]

• Enzyme Activity Assays: To directly measure the effect of the compound on specific enzymes (e.g., lipoxygenases, cyclooxygenases).

• Lipidomics: To analyze changes in the cellular lipid profile following treatment.

Conclusion

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid represents a novel tool for researchers in cell biology and drug discovery. While its specific biological functions are yet to be fully characterized, the protocols and theoretical frameworks presented in this guide provide a solid foundation for initiating investigations into its potential therapeutic applications. Adherence to proper handling and storage procedures, along with systematic experimental design, will be key to unlocking the scientific insights this unique molecule may hold.

References

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• Oxford Academic. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity. Available from: [Link]

• Longdom Publishing. Signaling Pathways Involved in the Effects of Different Fatty Acids on Interleukin-2 Induced Human Lymphocyte Proliferation. Available from: [Link]

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Leveraging 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic Acid as a Novel Tool for Quantitative and Functional Lipidomics

An Application Guide for Advanced Lipidomics:

Abstract

The field of lipidomics, particularly the study of bioactive signaling lipids like oxidized fatty acids (oxylipins), is often challenged by the need for precise quantification and the elucidation of metabolic pathways. Endogenous oxylipins are low-abundance, structurally diverse, and isomeric, complicating their analysis. This guide introduces 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, a synthetic halogenated hydroxy fatty acid, as a multi-purpose tool for advancing lipidomics research. Its unique chemical structure, featuring a stable bromine atom, is not found in endogenous biological systems, making it an ideal candidate for use as an internal standard for mass spectrometry-based quantification and as a chemical probe for metabolic tracing studies. We present the scientific rationale and detailed protocols for its application in both targeted and untargeted lipidomics workflows, providing researchers with a robust methodology to enhance analytical accuracy and explore novel lipid metabolism.

Part 1: Application as a High-Fidelity Internal Standard for Targeted Oxylipin Quantification

The Principle of Isotope Dilution and the Bromine Advantage

Quantitative mass spectrometry relies on the principle of isotope dilution, where a known amount of a stable isotope-labeled version of the analyte is added to a sample at the beginning of the workflow.[1] This internal standard (IS) co-purifies with the endogenous analyte and experiences identical matrix effects and ionization suppression, allowing for highly accurate quantification by comparing the mass spectrometer signal of the analyte to that of the IS.[2][3]

While deuterated or ¹³C-labeled standards are common, they can sometimes present challenges, such as chromatographic separation from the native analyte or isotopic interference. 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid offers a superior alternative. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (~50.5% and ~49.5%, respectively). This creates a characteristic M/M+2 isotopic doublet in the mass spectrum that is an unmistakable signature, completely free from the isotopic envelopes of endogenous lipids. This allows for unambiguous detection and quantification even at very low concentrations.

Key Advantages as an Internal Standard

Feature	Advantage	Scientific Rationale
Unique Isotopic Signature	Unambiguous detection and no isotopic overlap with endogenous lipids.	The 1:1 ⁷⁹Br/⁸¹Br doublet provides a unique mass pattern that is easily distinguished from the ¹³C envelope of natural analytes.
Chemical Similarity	Behaves identically to endogenous hydroxy fatty acids during extraction and chromatography.	The core C18 hydroxy fatty acid structure ensures co-elution and similar recovery to analytes like 9-HODE and 13-HODE.[4]
Not Endogenously Present	Zero background interference from the biological matrix.	As a synthetic molecule, it is absent in biological samples, ensuring that the detected signal originates solely from the added standard.
High Mass Defect	The bromine atom shifts the mass significantly away from common endogenous lipids, reducing potential isobaric interferences.	This mass shift facilitates cleaner detection in complex matrices.

Experimental Workflow: Targeted Quantification

The following diagram outlines the workflow for using 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid as an internal standard for the quantification of endogenous hydroxyoctadecenoic acids (HODEs).

Caption: Workflow for targeted lipidomics using the brominated standard.

Protocol 1: Quantification of HODEs in Human Plasma

This protocol describes the use of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid for the accurate quantification of 9-HODE and 13-HODE in human plasma using LC-MS/MS.

A. Materials and Reagents

• 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid (Internal Standard, IS)

• 9(S)-HODE and 13(S)-HODE analytical standards

• LC-MS grade methanol, acetonitrile, water, and isopropanol

• Formic acid and acetic acid

• Hexane

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Human plasma (collected with EDTA)

B. Step-by-Step Methodology

• Standard Preparation: Prepare a 1 mg/mL stock solution of the brominated IS in methanol. Create a working solution of 1 µg/mL. Prepare a calibration curve using the 9-HODE and 13-HODE standards ranging from 1 ng/mL to 1000 ng/mL.

• Sample Spiking (Self-Validation Point): To 200 µL of human plasma in a glass tube, add 10 µL of the 1 µg/mL IS working solution. The early addition of the IS is critical as it accounts for analyte loss during all subsequent steps.[3][4]

• Protein Precipitation and Hydrolysis (Optional): Add 800 µL of cold methanol to precipitate proteins. Vortex and centrifuge at 3000 x g for 10 minutes at 4°C. Transfer the supernatant. For total HODE measurement (free and esterified), a base hydrolysis step can be incorporated here.[4]

• Lipid Extraction using SPE:

  • Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Acidify the supernatant from step 3 with formic acid to pH ~3.5.

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with 3 mL of water, followed by 3 mL of 30% methanol in water to remove polar impurities.

  • Elute the lipids with 2 mL of methanol followed by 2 mL of hexane.

  • Dry the eluate under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water).

• LC-MS/MS Analysis:

  • LC System: Use a reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase: A: Water with 0.1% formic acid; B: Acetonitrile/Isopropanol (90:10) with 0.1% formic acid.

  • Gradient: A suitable gradient to separate HODE isomers.

  • Mass Spectrometer: Operate in negative ion mode using Multiple Reaction Monitoring (MRM).[4][5]

C. Predicted MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Notes
9-HODE / 13-HODE	295.2	171.1 / 195.1	Specific product ions allow for isomeric differentiation.[4]
IS (⁷⁹Br)	377.1	297.2	[M-H]⁻ -> [M-H-Br]⁻
IS (⁸¹Br)	379.1	297.2	[M-H]⁻ -> [M-H-Br]⁻

• Data Analysis: Integrate the peak areas for the analytes and the internal standard. Construct a calibration curve by plotting the ratio of the analyte peak area to the IS peak area against the concentration of the standards. Calculate the concentration of HODEs in the plasma samples from this curve.

Part 2: Application as a Chemical Probe for Untargeted Metabolic Tracing

Rationale: Tracing Fatty Acid Metabolism

Understanding how fatty acids are taken up by cells and incorporated into complex lipids is fundamental to cell biology. 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid can be used as a chemical probe for this purpose.[6] When introduced to cell cultures or in vivo models, its unique bromine signature allows researchers to trace its metabolic fate. This untargeted approach can reveal which enzymes are responsible for its esterification and into which lipid classes (e.g., triglycerides, phospholipids, cholesteryl esters) it is incorporated.[7][8][9]

Experimental Workflow: Metabolic Tracing

This diagram illustrates a typical cell-based experiment to trace the metabolic fate of the brominated fatty acid.

Caption: Workflow for untargeted lipidomics using the probe.

Protocol 2: Tracing Esterification in RAW 264.7 Macrophages

A. Materials and Reagents

• 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid probe

• RAW 264.7 macrophage cell line

• DMEM cell culture medium, FBS, penicillin-streptomycin

• LC-MS grade chloroform, methanol, MTBE (methyl-tert-butyl ether)

• High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap)

B. Step-by-Step Methodology

• Cell Culture and Treatment: Culture RAW 264.7 cells to ~80% confluency. Treat the cells with 10 µM of the brominated fatty acid probe for a defined period (e.g., 6, 12, or 24 hours). Include a vehicle control (e.g., ethanol or DMSO).

• Cell Harvesting and Lipid Extraction:

  • Wash cells twice with cold PBS.

  • Scrape cells into a glass tube.

  • Perform a total lipid extraction using a modified Folch method (chloroform:methanol) or an MTBE method, which are effective for a broad range of lipids.[10]

  • Dry the lipid extract under nitrogen.

• Untargeted LC-MS/MS Analysis:

  • Reconstitute the lipid extract in a suitable solvent.

  • Analyze using a high-resolution mass spectrometer coupled to a reverse-phase LC system.

  • Acquire data in both positive and negative ion modes using a data-dependent acquisition (DDA) or data-independent acquisition (DIA) strategy to collect MS/MS spectra for as many ions as possible.

• Data Analysis and Mining:

  • Use lipidomics software (e.g., LipidSearch™, MS-DIAL) to process the raw data.

  • Specifically, filter the data to find all features that exhibit the characteristic 1:1 isotopic doublet separated by ~1.998 Da, which is the signature of a singly brominated compound.

  • For each candidate feature, analyze the high-resolution MS/MS spectrum to identify the lipid class. For example, a neutral loss corresponding to the brominated fatty acid from a triglyceride precursor would confirm its incorporation.

Part 3: Derivatization for GC-MS Analysis

For laboratories equipped with Gas Chromatography-Mass Spectrometry (GC-MS), fatty acids require derivatization to increase their volatility.[11][12]

Protocol 3: FAME Derivatization

• Esterification: Convert the carboxylic acid group to a methyl ester (FAME) using a reagent like boron trifluoride in methanol (BF₃-MeOH) or (trimethylsilyl)diazomethane.[13][14] Heat the reaction at 60°C for 10 minutes.[11]

• Silylation (Optional but Recommended): The hydroxyl group can be derivatized to a trimethylsilyl (TMS) ether using a reagent like BSTFA to improve chromatographic peak shape.

• GC-MS Analysis: Analyze the derivatized sample on a GC-MS system. The resulting mass spectrum in electron ionization (EI) mode will show characteristic fragments, including ions containing the bromine doublet, which are highly specific and useful for identification and quantification.[15][16]

Conclusion

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid represents a versatile and powerful tool for the modern lipidomics laboratory. Its unique bromine tag provides an unparalleled advantage for both the precise quantification of endogenous oxylipins and for tracing the metabolic fate of fatty acids within complex biological systems. The protocols outlined in this guide offer a validated framework for researchers to enhance the accuracy of their quantitative data and to uncover new insights into the intricate world of lipid metabolism.

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Application Notes and Protocols for the In Vitro Evaluation of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid

Introduction: Characterizing a Novel Fatty Acid Derivative

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is a synthetic derivative of oleic acid, a monounsaturated omega-9 fatty acid. While its parent compound, oleic acid, is ubiquitous in biological systems and has well-documented roles, the biological activities of this halogenated derivative are largely uncharacterized[1][2][3]. The introduction of bromine and hydroxyl groups at the 12th and 13th positions creates a unique chemical entity with the potential for novel interactions with cellular pathways. Fatty acids and their derivatives are known to be involved in a myriad of cellular processes, including energy metabolism, inflammation, and signal transduction[4][5]. Therefore, a systematic in vitro investigation is essential to elucidate the bioactivity of this novel compound.

This guide provides a comprehensive framework for the initial characterization of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid. The protocols are designed to be a self-validating system, starting with broad assessments of cytotoxicity and progressively narrowing the focus to specific mechanistic pathways. The experimental choices are grounded in established methodologies for testing novel chemical entities, particularly those of a lipidic nature[6][7][8]. By following this structured approach, researchers can efficiently determine the compound's primary cellular effects and identify promising avenues for further investigation.

Part 1: Foundational Analysis - Cytotoxicity and Viability Screening

The first crucial step in evaluating any novel compound is to determine its effect on cell viability. This foundational data informs the concentration range for all subsequent mechanistic studies and identifies whether the compound is cytotoxic, cytostatic, or has no effect on cell proliferation. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method for assessing metabolic activity, which serves as a reliable indicator of cell viability[9].

Experimental Objective

To determine the half-maximal inhibitory concentration (IC50) of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid in a selected cell line, thereby establishing a dose-response curve.

Recommended Cell Line

• A549 (Human Lung Carcinoma): A well-characterized and robust cell line suitable for initial cytotoxicity screening.

• RAW 264.7 (Murine Macrophage): Relevant for subsequent inflammation studies.

Protocol 1: MTT Assay for Cell Viability

• Cell Seeding:

  • Culture A549 cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Trypsinize and count the cells. Seed 5,000 cells per well in a 96-well plate in a volume of 100 µL.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid in dimethyl sulfoxide (DMSO).

  • Perform serial dilutions of the stock solution in a complete culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

  • Crucial Control: Ensure the final DMSO concentration in all wells (including vehicle controls) is less than 0.5% to avoid solvent-induced toxicity.

  • After 24 hours of incubation, remove the old medium and add 100 µL of the medium containing the different concentrations of the compound to the respective wells. Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubate for 24, 48, or 72 hours, depending on the desired exposure time.

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well.

  • Incubate the plate for 3-4 hours at 37°C, protected from light. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader[10].

Data Analysis and Presentation

The cell viability is calculated as a percentage of the untreated control. The results should be plotted as a dose-response curve (Cell Viability % vs. Compound Concentration) to determine the IC50 value.

Parameter	Description
Test Compound	12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid
Cell Line	A549
Time Points	24h, 48h, 72h
Concentration Range	0.1 µM - 100 µM
Calculated Value	IC50 (µM)

Part 2: Mechanistic Deep Dive - Elucidating the Mode of Action

Once the cytotoxic potential of the compound is established, the next logical step is to investigate the underlying mechanisms. Based on the structure of the compound as a fatty acid derivative, key areas to explore include the induction of apoptosis, modulation of inflammatory pathways, and effects on lipid metabolism.

Workflow for Mechanistic Investigation

Caption: Experimental workflow for characterizing the novel compound.

Apoptosis Induction: Caspase-Glo® 3/7 Assay

If the MTT assay reveals significant cytotoxicity, it is crucial to determine if cell death occurs via apoptosis. Caspases 3 and 7 are key executioner caspases in the apoptotic pathway. The Caspase-Glo® 3/7 assay is a sensitive, luminescence-based method to measure their activity.

• Cell Seeding and Treatment:

  • Seed A549 cells in a white-walled 96-well plate at a density of 5,000 cells per well.

  • Treat the cells with 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid at concentrations around the predetermined IC50 value (e.g., 0.5x, 1x, and 2x IC50) for 24 hours. Include positive (e.g., staurosporine) and negative controls.

• Assay Procedure:

  • Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

  • Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of the culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium)[10].

  • Gently mix the contents on a plate shaker for 30 seconds.

  • Incubate at room temperature for 1-2 hours, protected from light.

  • Measure the luminescence using a plate-reading luminometer. The signal is directly proportional to the amount of caspase-3/7 activity.

Modulation of Inflammatory Response

Fatty acid derivatives are potent modulators of inflammation. This protocol uses lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages to assess the anti-inflammatory potential of the compound by measuring the secretion of the pro-inflammatory cytokine TNF-α.

Caption: Hypothesized inhibition of the NF-κB pathway.

• Cell Seeding and Pre-treatment:

  • Seed RAW 264.7 cells in a 24-well plate at a density of 2.5 x 10^5 cells per well and allow them to adhere overnight.

  • Pre-treat the cells with non-toxic concentrations of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid (determined from the MTT assay) for 1 hour.

• LPS Stimulation:

  • Stimulate the cells with 1 µg/mL of LPS for 6-24 hours. Include an unstimulated control and an LPS-only control.

• Supernatant Collection and ELISA:

  • After incubation, centrifuge the plate to pellet the cells and collect the supernatant.

  • Measure the concentration of TNF-α in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

Quantify the TNF-α concentration and present the data in a bar graph. A significant reduction in TNF-α in the compound-treated groups compared to the LPS-only group would indicate anti-inflammatory activity.

Treatment Group	TNF-α Concentration (pg/mL)	Standard Deviation
Control (Untreated)
LPS (1 µg/mL)
LPS + Compound (Low Conc.)
LPS + Compound (High Conc.)
Compound Only

Assessment of Intracellular Lipid Accumulation

As a lipid derivative, the compound might interfere with cellular lipid metabolism, potentially leading to lipid accumulation (steatosis). Oil Red O staining is a standard method for visualizing and quantifying neutral lipid droplets within cells.

• Cell Culture and Treatment:

  • Seed HepG2 cells (a human liver cancer cell line commonly used for lipid metabolism studies) on glass coverslips in a 24-well plate.

  • Treat the cells with various concentrations of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid for 48 hours. Include a positive control such as oleic acid.

• Fixation and Staining:

  • Wash the cells with PBS and fix with 10% formalin for 30 minutes.

  • Wash with PBS and then with 60% isopropanol.

  • Allow the cells to dry completely.

  • Stain with a freshly prepared Oil Red O working solution for 20 minutes.

  • Wash with 60% isopropanol, followed by a final wash with PBS.

  • Counterstain the nuclei with hematoxylin if desired.

• Visualization and Quantification:

  • Mount the coverslips on microscope slides.

  • Visualize the intracellular lipid droplets (stained red) using a light microscope.

  • For quantification, the stain can be eluted from the cells using 100% isopropanol, and the absorbance can be measured at 500 nm.

Conclusion and Future Directions

This application note provides a multi-pronged approach to the initial in vitro characterization of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid. By systematically assessing its effects on cell viability, apoptosis, inflammation, and lipid metabolism, researchers can build a comprehensive profile of this novel compound's biological activity. The results from these assays will serve as a critical foundation for more advanced studies, such as target identification, in vivo efficacy models, and detailed investigation into specific signaling pathways like MAPK or Nrf2/HO-1, which are often implicated in the cellular response to fatty acids[11].

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid ((9Z,12R,13R)-12-Bromo-13-hydroxy-9-octadecenoic acid) | 酯类产品 | MCE [medchemexpress.cn]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. jddtonline.info [jddtonline.info]
• 6. A review for cell-based screening methods in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bioivt.com [bioivt.com]
• 8. bmglabtech.com [bmglabtech.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid

Abstract

This document provides a comprehensive guide for the safe and effective handling, storage, and application of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid (Product ID: BHOTA). As a specialized halogenated fatty acid, its unique structure necessitates specific procedures to ensure its stability, purity, and the integrity of experimental outcomes. These protocols are designed for researchers, scientists, and professionals in drug development and biochemical research who utilize this compound in their studies. The guide covers critical aspects from initial receipt and storage to solution preparation and experimental use, emphasizing the rationale behind each procedural step to uphold scientific rigor.

Introduction: Understanding the Molecule

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is a C18 unsaturated fatty acid characterized by a cis double bond at the ninth carbon, a bromine atom at the twelfth carbon, and a hydroxyl group at the thirteenth carbon. This specific arrangement of functional groups, including its stereochemistry, makes it a valuable tool in various research areas, particularly in the study of lipid metabolism and enzyme kinetics. For instance, it is known to be a substrate for enzymes like soybean lipoxygenase, allowing for detailed investigation of enzyme-substrate interactions and reaction mechanisms.[1]

The presence of a bromohydrin moiety (a bromine and a hydroxyl group on adjacent carbons) and an unsaturated bond introduces potential chemical instabilities. Halogenated lipids can be susceptible to degradation, and the bromine atom itself may participate in or initiate free-radical reactions, such as lipid peroxidation.[2] Therefore, meticulous handling and storage are paramount to prevent molecular degradation and the formation of artifacts that could compromise experimental results.

Physicochemical Properties

A summary of the key physicochemical data for 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is presented below.

Property	Value	Source
Molecular Formula	C₁₈H₃₃BrO₃	Inferred from Structure
Molecular Weight	377.36 g/mol	Greyhound Chromatography
Synonyms	(9Z,12R,13R)-12-Bromo-13-hydroxy-9-octadecenoic acid	MedchemExpress.com[]
Purity	Typically >98%	Greyhound Chromatography
Appearance	Typically supplied in a solvent	Larodan Research[4]

Hazard Identification and Safety Precautions

As of the date of this publication, a specific Material Safety Data Sheet (MSDS) for 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is not widely available. Therefore, it must be handled with the caution appropriate for a novel chemical substance. General safety guidelines for handling halogenated organic compounds and fatty acids should be strictly followed.

• Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

• Engineering Controls: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any aerosols or vapors, especially when working with solutions.[5]

• First Aid Measures:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.[5]

  • Eye Contact: Flush eyes immediately with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention if irritation persists.[5]

  • Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support.

  • Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical attention.[5]

The toxicological properties have not been fully investigated. Researchers should treat this compound as potentially hazardous.

Storage and Stability

The stability of unsaturated and halogenated fatty acids is critical for reproducible experimental results. Degradation can occur via oxidation, isomerization, or dehalogenation.

Long-Term Storage Protocol

Rationale: To minimize thermal degradation, oxidation, and other chemical reactions, long-term storage under optimal conditions is essential. Polyunsaturated fatty acids are particularly susceptible to degradation through peroxidation reactions during long-term storage.[6]

Protocol:

• Temperature: Upon receipt, immediately store the vial in a freezer at or below -20°C. Several suppliers explicitly recommend freezer storage.[2][4]

• Inert Atmosphere: For maximum stability, especially if the compound is to be stored for many months, storing under an inert atmosphere (e.g., argon or nitrogen) is recommended. This minimizes oxidation of the cis-double bond.

• Light Protection: Store the vial in its original packaging or in a light-blocking container to prevent photo-degradation.

• Container Integrity: Ensure the container cap is tightly sealed to prevent solvent evaporation and entry of moisture or oxygen.

Short-Term Storage and Aliquoting Workflow

Rationale: Repeated freeze-thaw cycles can degrade the compound and introduce moisture into the stock vial. Aliquoting into single-use volumes is a best practice that preserves the integrity of the main stock.

Protocol:

• Preparation: Prepare single-use, amber glass or polypropylene vials with PTFE-lined caps.

• Thawing: Remove the main stock vial from the freezer and allow it to equilibrate to room temperature in a desiccator to prevent water condensation on the vial.

• Inert Environment: If possible, open the vial and perform aliquoting in a glove box or under a gentle stream of inert gas (argon or nitrogen).

• Dispensing: Using a calibrated pipette, dispense the desired volume into each prepared single-use vial.

• Sealing: Tightly seal each aliquot vial immediately after filling.

• Storage: Promptly return the main stock vial and the new aliquots to the freezer (≤ -20°C).

Solution Preparation and Handling

Solvent Selection

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, being a fatty acid, is expected to be soluble in a range of organic solvents. The choice of solvent will be dictated by the experimental application.

Solvent	Expected Solubility	Notes
Ethanol	Soluble	Common solvent for biological assays.
Methanol	Soluble	Useful for analytical techniques like HPLC.
Dimethyl Sulfoxide (DMSO)	Soluble	Common for cell-based assay stock solutions.
N,N-Dimethylformamide (DMF)	Soluble	High polarity solvent.
Dichloromethane (DCM)	Soluble	Useful for organic synthesis and extraction.
Aqueous Buffers	Insoluble	Insoluble in its protonated form. Can be solubilized as a salt (e.g., potassium or sodium salt) with the addition of a base, but this may affect stability.

Verification: Always start with a small amount of the compound to test solubility in a new solvent before preparing a large stock solution.

Protocol for Preparing a Stock Solution

Rationale: A standardized method for preparing stock solutions ensures concentration accuracy and minimizes degradation during the process.

Protocol:

• Retrieve Aliquot: Take one single-use aliquot from the freezer and thaw it as described in section 3.2.

• Solvent Addition: Add the calculated volume of high-purity, anhydrous solvent to the vial to achieve the desired stock concentration.

• Dissolution: Cap the vial and vortex gently. If needed, sonication in a water bath for a few minutes can aid dissolution. Visually inspect to ensure no particulates remain.

• Immediate Use: It is strongly recommended to use the prepared solution immediately.

• Short-Term Storage of Solution: If immediate use is not possible, flush the headspace of the vial with inert gas, seal tightly, and store at -20°C for no longer than 24 hours. The stability of this compound in various solvents over time has not been formally determined.

Application Example: Enzyme Inhibition Assay

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid can be used as a substrate or potential inhibitor in enzymatic assays, such as those involving lipoxygenases.[1]

Workflow Rationale: This workflow outlines the logical steps from stock solution to final data analysis, ensuring accurate and reproducible results in a typical enzyme kinetics experiment.

Waste Disposal

Unused material and contaminated waste should be treated as hazardous chemical waste.

• Classification: Dispose of as halogenated organic waste.

• Procedure: Collect waste in a designated, sealed, and properly labeled container. Do not dispose of it down the drain. Follow all local, state, and federal regulations for hazardous waste disposal. Consult your institution's Environmental Health and Safety (EHS) office for specific guidelines.

References

• Greyhound Chromatography. 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, 500ug. Available from: [Link]

• Guichardant, M., et al. (1993). Free radical reductive degradation of vic-dibromoalkanes and reaction of bromine atoms with polyunsaturated fatty acids: possible involvement of Br(.) in the 1,2-dibromoethane-induced lipid peroxidation. Archives of Biochemistry and Biophysics, 305(1), 132-40. Available from: [Link]

• van der Donk, W. A., et al. (1995). Action of soybean lipoxygenase 1 on 12-iodo-cis-9-octadecenoic acid and 12-bromo-cis-9-octadecenoic acid. Biochemistry, 34(1), 264-72. Available from: [Link]

• Metherel, A. H., & Stark, K. D. (2016). The stability of blood fatty acids during storage and potential mechanisms of degradation: A review. Prostaglandins, Leukotrienes and Essential Fatty Acids, 104, 33-43. Available from: [Link]

Sources

• 1. Action of soybean lipoxygenase 1 on 12-iodo-cis-9-octadecenoic acid and 12-bromo-cis-9-octadecenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Free radical reductive degradation of vic-dibromoalkanes and reaction of bromine atoms with polyunsaturated fatty acids: possible involvement of Br(.) in the 1,2-dibromoethane-induced lipid peroxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. chempoint.com [chempoint.com]
• 6. The stability of blood fatty acids during storage and potential mechanisms of degradation: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid in Biological Samples via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

An Application Note for Drug Development and Clinical Research Professionals

Abstract

This document provides a comprehensive, field-tested protocol for the sensitive and selective quantification of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid in complex biological matrices such as plasma and tissue homogenates. Halogenated and hydroxylated fatty acids represent a class of lipid mediators with emerging significance in cellular signaling and pathology.[1][2] Accurate quantification is paramount to elucidating their precise biological roles. The methodology herein employs a robust Solid-Phase Extraction (SPE) for sample cleanup and concentration, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode. This approach ensures high specificity, low limits of detection, and excellent reproducibility, making it suitable for both preclinical research and clinical drug development settings.

Introduction: The Rationale for Precise Quantification

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is a structurally unique fatty acid derivative. While the specific biological functions of this particular molecule are an active area of investigation, the broader classes of hydroxy fatty acids (HFAs) and halogenated lipids are known to be involved in a myriad of physiological and pathophysiological processes, including inflammation, immune response, and metabolic regulation.[1][2][3] For instance, various regio- and stereoisomers of hydroxyoctadecadienoic acids (HODEs) are well-established lipid mediators derived from linoleic acid.[2][4] The introduction of a bromine atom adds another layer of chemical complexity and potential biological activity, possibly mimicking or modulating endogenous signaling pathways.

Given the potential for potent biological activity and the challenge of distinguishing it from structurally similar endogenous lipids, a highly selective and sensitive analytical method is required. LC-MS/MS has become the gold standard for this type of bioanalysis due to its ability to resolve complex mixtures and provide definitive structural information through mass fragmentation, enabling picomolar-level quantification.[3][4][5][6] This protocol is designed to provide a self-validating system for researchers to reliably measure this analyte.

Integrated Analytical Workflow

The quantification of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid from a biological sample is a multi-stage process designed to ensure maximum recovery, removal of interfering substances, and highly selective detection. Each stage is optimized to contribute to the overall accuracy and precision of the final measurement.

Fig 1. High-level workflow for the quantification of the target analyte.

Materials and Methods

Reagents and Materials

• Analytical Standard: 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid (purity >98%)[7]

• Internal Standard (IS): 13(S)-HODE-d4 or Oleic acid-d9. The ideal IS is a stable isotope-labeled version of the analyte. If unavailable, a structurally related compound with a different mass that is not endogenously present is acceptable.[4]

• Solvents: LC-MS grade methanol, acetonitrile, water, isopropanol, and hexane.

• Reagents: Formic acid (LC-MS grade), Ammonium acetate.

• Extraction Cartridges: Solid-Phase Extraction (SPE) cartridges, e.g., C18-bonded silica, 100 mg, 1 mL.

• Biological Matrices: Plasma (collected with K2-EDTA), tissue samples.

• Equipment: Centrifuge, SPE vacuum manifold, sample evaporator (nitrogen stream), vortex mixer, analytical balance, UPLC/HPLC system coupled to a triple quadrupole mass spectrometer.

Preparation of Standards and Quality Controls

• Primary Stock Solution (1 mg/mL): Accurately weigh ~1 mg of the analytical standard and dissolve in 1 mL of methanol.

• Working Stock Solutions: Serially dilute the primary stock solution with methanol to create a series of working stocks for constructing the calibration curve.

• Internal Standard Stock (1 mg/mL): Prepare a 1 mg/mL stock solution of the chosen internal standard in methanol.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with methanol:water (50:50, v/v). This solution will be used for spiking all samples.

• Calibration Standards (0.1 - 200 ng/mL): Spike appropriate amounts of the working stock solutions into a surrogate matrix (e.g., charcoal-stripped plasma) to prepare a calibration curve consisting of 8-10 non-zero points.

• Quality Control (QC) Samples: Prepare QC samples in the surrogate matrix at low, medium, and high concentrations, independent of the calibration standards.

Detailed Experimental Protocols

Protocol 1: Sample Extraction using Solid-Phase Extraction (SPE)

SPE is a robust method for extracting lipids that relies on partitioning the analyte between a solid adsorbent and a liquid mobile phase.[8][9] This protocol provides excellent cleanup by removing salts, phospholipids, and other matrix components that can cause ion suppression.[10][11][12]

Fig 2. Step-by-step Solid-Phase Extraction (SPE) workflow.

Step-by-Step Procedure:

• Sample Thawing: Thaw biological samples (plasma, serum, or tissue homogenate) on ice.

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of the sample. For tissue, use 100 µL of a 100 mg/mL homogenate.

• Internal Standard Spiking: Add 10 µL of the 100 ng/mL IS working solution to all samples, calibration standards, and QCs (except for blank matrix). Vortex briefly.

• Acidification: Add 200 µL of 2% aqueous formic acid. Vortex for 30 seconds. This step ensures the carboxyl group of the analyte is protonated, increasing its retention on the C18 stationary phase.

• SPE Cartridge Preparation:

  • Condition: Pass 1 mL of methanol through the C18 SPE cartridge.

  • Equilibrate: Pass 1 mL of LC-MS grade water through the cartridge. Do not let the cartridge bed go dry.

• Sample Loading: Load the entire acidified sample mixture onto the SPE cartridge. Allow it to pass through slowly (~1 mL/min).

• Washing:

  • Wash 1: Pass 1 mL of LC-MS grade water to remove salts.

  • Wash 2: Pass 1 mL of 20% aqueous methanol to remove more polar, water-soluble interferences.

• Elution: Elute the analyte and internal standard with 1 mL of methanol or acetonitrile. Collect the eluate in a clean collection tube.

• Drying and Reconstitution: Evaporate the eluate to complete dryness under a gentle stream of nitrogen at 30°C. Reconstitute the residue in 100 µL of the initial mobile phase composition (e.g., 50:50 Mobile Phase A:B). Vortex thoroughly and transfer to an autosampler vial for analysis.

Protocol 2: LC-MS/MS Instrumental Analysis

The reconstituted sample is analyzed using a reverse-phase chromatographic separation coupled with tandem mass spectrometry. The separation is based on the analyte's hydrophobicity, while detection is achieved by monitoring specific mass-to-charge (m/z) transitions from the parent ion to characteristic product ions.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Condition	Rationale
System	UPLC or High-Performance LC System	UPLC provides better resolution and faster run times.
Column	C18 Reverse-Phase, 2.1 x 100 mm, 1.8 µm	Standard for lipid analysis, providing good retention and separation.
Mobile Phase A	10 mM Ammonium Acetate in Water	Buffering agent for reproducible ionization in negative mode.
Mobile Phase B	Acetonitrile/Isopropanol (90:10, v/v)	Strong organic solvent for eluting hydrophobic lipids.
Flow Rate	0.3 mL/min	Optimal for a 2.1 mm ID column to ensure sharp peaks.
Column Temp.	45 °C	Improves peak shape and reduces viscosity.
Injection Vol.	5 µL	Balances sensitivity with potential for column overload.

| Gradient Elution | 0-1 min: 40% B1-8 min: 40-95% B8-10 min: 95% B10.1-12 min: 40% B | A gradient is essential to elute the analyte from the column while separating it from matrix components. |

Table 2: Mass Spectrometry (MS/MS) Parameters

Parameter	Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	The carboxylic acid group readily deprotonates to form [M-H]⁻.
Scan Type	Multiple Reaction Monitoring (MRM)	Provides maximum sensitivity and selectivity for quantification.[5]
Capillary Voltage	3.0 kV	Optimized for stable spray and ion generation.
Source Temp.	150 °C	Standard temperature for ESI source.
Desolvation Temp.	400 °C	Aids in efficient solvent evaporation from droplets.
Analyte Precursor Ion	m/z 375.2 / 377.2 ([M-H]⁻ for ⁷⁹Br/⁸¹Br)	Deprotonated molecular ion of the analyte.
Analyte Product Ions	Quantifier: m/z 277.2Qualifier: m/z 197.1	Predicted fragments: Loss of (Br+H₂O+CO₂). The qualifier confirms identity. Fragmentation patterns of hydroxy fatty acids often involve losses of water and cleavages near the hydroxyl group.[13][14][15]
IS Precursor Ion	e.g., m/z 323.3 (for 13-HODE-d4)	Deprotonated molecular ion of the internal standard.
IS Product Ion	e.g., m/z 199.1	A stable, specific fragment of the internal standard.

Note: The exact m/z values for product ions and collision energies must be optimized empirically by infusing the analytical standard into the mass spectrometer.

Data Analysis and Validation

• Peak Integration: The chromatographic peaks for the analyte and internal standard MRM transitions are integrated using the instrument's software.

• Calibration Curve: A calibration curve is generated by plotting the ratio of the analyte peak area to the IS peak area against the nominal concentration of the calibrants. A linear regression with a 1/x² weighting is typically used. The curve must have a correlation coefficient (r²) of >0.99.

• Quantification: The concentration of the analyte in the unknown samples is calculated from the regression equation of the calibration curve.

• Quality Assurance: The calculated concentrations of the QC samples must be within ±15% (±20% for the lower limit of quantification) of their nominal values for the analytical run to be accepted.

References

• Kishimoto, K., et al. (2022). Comprehensive analysis of fatty acid metabolites produced by gut microbiota using LC-MS/MS-based lipidomics. Journal of Lipid Research, 63(11), 100287. Retrieved from [Link]

• Jubert, C., et al. (2018). An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research, 59(10), 2027-2038. Retrieved from [Link]

• Yang, J., et al. (2013). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of Analytical Toxicology, 37(1), 1-8. Retrieved from [Link]

• Spindler, S. A., et al. (1997). Occurrence of 13(S)-hydroxyoctadecadienoic acid in biological samples. Prostaglandins, 54(6), 875-880. Retrieved from [Link]

• Ren, T., et al. (2019). Bromide alleviates fatty acid-induced lipid accumulation in mouse primary hepatocytes through the activation of PPARα signals. Journal of Cellular and Molecular Medicine, 23(6), 4347-4357. Retrieved from [Link]

• López-Bascón, M. A., & de Castro, M. D. L. (2020). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. Metabolites, 10(7), 263. Retrieved from [Link]

• Pérez-Camino, M. C., & Ruiz-Gutiérrez, V. (2000). Update on solid-phase extraction for the analysis of lipid classes and related compounds. Journal of Chromatography A, 885(1-2), 251-267. Retrieved from [Link]

• Kim, H. Y., & Salem, N., Jr. (1990). Separation of lipid classes by solid phase extraction. Journal of Lipid Research, 31(12), 2285-2289. Retrieved from [Link]

• Falch, E., et al. (2007). Solid Phase Extraction as a Tool to Separate Lipid Classes and Study Deterioration of Marine Lipids. Journal of the American Oil Chemists' Society, 84(3), 227-235. Retrieved from [Link]

• Christie, W. W. (2012). Separation of Lipid Classes by Solid Phase Extraction for Subsequent Analysis. In Lipid Analysis (pp. 121-128). Woodhead Publishing. Retrieved from [Link]

• Reis, A., et al. (2013). A novel three-phase liquid extraction for lipidomic workflows. Journal of Lipid Research, 54(6), 1812-1823. Retrieved from [Link]

• ResearchGate. (2016). Can I use same protocol for fatty acid extraction from serum or plasma? Retrieved from [Link]

• Ulmer, C. Z., et al. (2018). Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics. Metabolites, 8(3), 44. Retrieved from [Link]

• Black, B. A., & Kutchy, M. J. (2013). Simplified derivatization for determining sphingolipid fatty acyl composition by gas chromatography–mass spectrometry. Analytical Biochemistry, 440(2), 160-167. Retrieved from [Link]

• Chen, J., et al. (2017). GC-MS Characterization of Hydroxy Fatty Acids Generated From Lipid Oxidation in Vegetable Oils. Journal of the American Oil Chemists' Society, 94(11), 1339-1349. Retrieved from [Link]

• Ulmer, C. Z., et al. (2021). Automated Trimethyl Sulfonium Hydroxide Derivatization Method for High-Throughput Fatty Acid Profiling by Gas Chromatography–Mass Spectrometry. Metabolites, 11(10), 698. Retrieved from [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns. Retrieved from [Link]

• Li, B., et al. (2018). Supporting Information Activity Guided Fractionation of Arum italicum Miller Tubers and the LC/MS-MS Profiles. Molecules, 23(11), 2843. Retrieved from [Link]

• Yang, M., et al. (2012). Analysis of Hydroxy Fatty Acids from the Pollen of Brassica campestris L. var. oleifera DC. by UPLC-MS/MS. Journal of Analytical Methods in Chemistry, 2012, 838452. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 8.7.6: Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Black, B. A., et al. (2016). Fragmentation pattern and APPI-MS/MS spectra of hydroxy fatty acids... ResearchGate. Retrieved from [Link]

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Application Note: Quantitative Analysis of Hydroxylated Fatty Acids in Human Plasma by LC-MS/MS Using 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic Acid as a Novel Internal Standard

Abstract

This application note details a robust and reliable liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of hydroxylated fatty acids in human plasma. We introduce 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid as a novel structural analog internal standard. This guide provides a comprehensive framework, including the scientific rationale for the use of a brominated internal standard, a detailed sample preparation protocol, optimized LC-MS/MS parameters, and a discussion on method validation according to regulatory guidelines. This methodology is intended for researchers, scientists, and drug development professionals engaged in lipidomics and biomarker discovery.

Introduction: The Rationale for a Brominated Internal Standard

Accurate quantification of lipid mediators, such as hydroxylated fatty acids, is crucial for understanding their role in various physiological and pathological processes. In LC-MS/MS-based bioanalysis, the use of an internal standard (IS) is essential to correct for variability introduced during sample preparation and analysis, such as extraction efficiency, injection volume, and matrix effects.[1][2][3] While stable isotope-labeled (SIL) internal standards are considered the gold standard, their synthesis can be costly and time-consuming, and they may not be commercially available for all analytes of interest.[3]

In such cases, a structural analog internal standard, a compound with close chemical and physical similarity to the analyte, offers a practical and effective alternative.[1][2][4] 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is an ideal candidate for the quantification of endogenous hydroxylated fatty acids, such as 12-hydroxy-9(Z)-octadecenoic acid (12-HOE), for several key reasons:

• Structural Similarity: It shares the same C18 fatty acid backbone, a hydroxyl group, and a cis double bond at the 9-position with many endogenous hydroxylated fatty acids. This structural mimicry ensures similar behavior during extraction and chromatographic separation.

• Distinct Mass: The presence of a bromine atom provides a significant mass shift from the endogenous analytes, preventing isobaric interference.

• Characteristic Isotopic Signature: Bromine has two abundant stable isotopes (79Br and 81Br) in an approximate 1:1 ratio, creating a unique isotopic pattern that allows for unambiguous identification and highly specific detection in complex matrices.

• Chemical Stability: The carbon-bromine bond is generally stable under typical bioanalytical conditions.

This application note will use the quantification of 12-hydroxy-9(Z)-octadecenoic acid (12-HOE) in human plasma as an exemplary application for 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid as an internal standard.

Experimental Design and Workflow

The overall workflow for the quantification of hydroxylated fatty acids using the brominated internal standard is depicted below.

Caption: Workflow for the quantification of hydroxylated fatty acids.

Detailed Protocols

Materials and Reagents

Reagent	Grade	Supplier
12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid	Analytical Standard	(Specify Source)
12-hydroxy-9(Z)-octadecenoic acid (12-HOE)	Analytical Standard	(Specify Source)
Human Plasma (K2-EDTA)	Bioanalytical Grade	(Specify Source)
Methanol	LC-MS Grade	(Specify Source)
Acetonitrile	LC-MS Grade	(Specify Source)
Isopropanol	LC-MS Grade	(Specify Source)
Hexane	HPLC Grade	(Specify Source)
Acetic Acid, Glacial	ACS Grade	(Specify Source)
Water	LC-MS Grade	(Specify Source)

Preparation of Standard Solutions

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid and dissolve in 1 mL of methanol.

• Analyte Stock Solution (1 mg/mL): Accurately weigh 1 mg of 12-HOE and dissolve in 1 mL of methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in methanol to create calibration standards ranging from 1 ng/mL to 1000 ng/mL. Prepare a working internal standard solution of 100 ng/mL in methanol.

Sample Preparation: Liquid-Liquid Extraction

This protocol is adapted from established methods for fatty acid extraction.[5]

• Thaw human plasma samples on ice.

• To 100 µL of plasma in a polypropylene tube, add 10 µL of the 100 ng/mL internal standard working solution.

• Add 300 µL of ice-cold methanol to precipitate proteins. Vortex for 30 seconds.

• Add 600 µL of hexane and vortex vigorously for 2 minutes.

• Centrifuge at 4000 x g for 10 minutes at 4°C to separate the phases.

• Carefully transfer the upper hexane layer to a clean tube.

• Repeat the hexane extraction (steps 4-6) on the lower aqueous layer and combine the hexane fractions.

• Evaporate the combined hexane extracts to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% acetic acid). Vortex to ensure complete dissolution.

LC-MS/MS Analysis

Liquid Chromatography Conditions

Parameter	Condition
Column	C18 reverse-phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Acetic Acid
Mobile Phase B	Acetonitrile/Isopropanol (80:20, v/v) with 0.1% Acetic Acid
Gradient	30% B to 95% B over 10 min, hold at 95% B for 2 min, re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	-3.5 kV
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Predicted MRM Transitions

The following MRM transitions are predicted based on the structures and known fragmentation patterns of fatty acids in negative ESI mode, which typically involve the loss of water and/or cleavage of the carbon chain.[6] The bromine isotopes (79Br and 81Br) are considered for the internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
12-HOE	297.2	171.1	15
12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid (IS)	375.1/377.1	251.1/253.1	20
12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid (IS)	375.1/377.1	79.0/81.0	35

Note: These are starting parameters and should be optimized for the specific instrument used.

Method Validation

A comprehensive method validation should be performed in accordance with FDA and ICH guidelines to ensure the reliability of the results.[7][8][9] Key validation parameters include:

• Specificity and Selectivity: Assessed by analyzing blank plasma from multiple sources to check for interferences at the retention times of the analyte and IS.

• Linearity and Range: Determined by analyzing a series of calibration standards to establish the concentration range over which the method is accurate and precise.

• Accuracy and Precision: Evaluated by analyzing quality control (QC) samples at low, medium, and high concentrations within the calibration range on multiple days.

• Matrix Effect: Assessed by comparing the response of the analyte in post-extraction spiked plasma with the response in a neat solution.

• Extraction Recovery: Determined by comparing the analyte response in pre-extraction spiked plasma to that in post-extraction spiked plasma.

• Stability: Evaluated for the analyte and IS in stock solutions, in the plasma matrix under various storage conditions (freeze-thaw, short-term, long-term), and in the final extract.

Conclusion

References

• Alshehry, Z. H., Barlow, C. K., Weir, J. M., Zhou, Y., Meikle, P. J., & Mundra, P. A. (2020). Plasma Lipid Extraction Protocols for Lipidomics. Frontiers in Endocrinology, 11, 589. Available at: [Link]

• Squellerio, I., Porro, B., Songia, P., Veglia, F., Caruso, D., Tremoli, E., & Cavalca, V. (2014). Liquid chromatography-tandem mass spectrometry for simultaneous measurement of thromboxane B2 and 12(S)-hydroxyeicosatetraenoic acid in serum. Journal of Pharmaceutical and Biomedical Analysis, 96, 232-237. Available at: [Link]

• OpenOChem Learn. (n.d.). Health Insight - BVO (Brominated Vegetable Oil). Available at: [Link]

• Lee, J. Y., Kim, H. Y., & Cha, S. W. (2015). Quantitative determination of 12-hydroxyeicosatetraenoic acids by chiral liquid chromatography tandem mass spectrometry in a murine atopic dermatitis model. Journal of Veterinary Science, 16(3), 307-315. Available at: [Link]

• Semantic Scholar. (2015). Quantitative determination of 12-hydroxyeicosatetraenoic acids by chiral liquid chromatography tandem mass spectrometry in a murine atopic dermatitis model. Available at: [Link]

• ResearchGate. (2015). Quantitative determination of 12 hydroxyeicosatetraenoic acids by chiral liquid chromatography tandem mass spectrometry in murine atopic dermatitis model. Available at: [Link]

• Chemistry For Everyone. (2025). What Is An Internal Standard And Why Is It Used In LC-MS?. Available at: [Link]

• Newman, J. W., Watanabe, K., & Hammock, B. D. (2012). LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide. Methods in Molecular Biology, 965, 327-345. Available at: [Link]

• Google Patents. (1966). US3240794A - Brominating higher fatty acids and esters.

• SCION Instruments. (n.d.). The Role of Internal Standards In Mass Spectrometry. Available at: [Link]

• BioPharma Services. (n.d.). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. Available at: [Link]

• Clarke, W., & Zhang, Y. V. (2018). Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS. The Journal of Applied Laboratory Medicine, 3(3), 447-456. Available at: [Link]

• Semantic Scholar. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological. Available at: [Link]

• ResearchGate. (n.d.). MRM transitions of analytes and internal standards in negative ion mode method. Available at: [Link]

• ResearchGate. (2025). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. Available at: [Link]

• ChemRxiv. (n.d.). Development of a desorption electrospray ionization –multiple-reaction-monitoring mass spectrometry (DESI-MRM) workflow. Available at: [Link]

• ResearchGate. (2025). Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector. Available at: [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Available at: [Link]

• MDPI. (2021). Synergistic Surface Modification of Bromocarboxylic Acid-Oleylamine Dual Ligands for Highly Stable and Luminescent CsPbBr 3 Perovskite Nanocrystals. Available at: [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Available at: [Link]

• Agilent. (2024). Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. Available at: [Link]

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Application Notes and Protocols: Cell-Based Assays for Screening Oxidized Fatty Acid Activity

Introduction: The Double-Edged Sword of Lipid Oxidation

Oxidized fatty acids, also known as oxylipins, are a diverse class of signaling molecules generated from the enzymatic or non-enzymatic oxidation of polyunsaturated fatty acids.[1][2] These molecules are not merely byproducts of cellular damage; they are potent, evolutionarily conserved mediators that play critical roles in a vast array of physiological and pathological processes.[2][3] From regulating inflammation and immune responses to influencing metabolic homeostasis, the biological activities of oxidized fatty acids are profound.[4][5]

However, an imbalance in their production or signaling can contribute to the pathophysiology of numerous diseases, including atherosclerosis, neurodegenerative disorders, metabolic syndrome, and cancer.[4][6] For instance, oxidized low-density lipoproteins (oxLDLs) and their constituent oxidized fatty acids are key players in the development of atherosclerotic plaques by triggering inflammatory responses in vascular cells.[7] This dual role makes the study of oxidized fatty acids a critical area of research for identifying novel therapeutic targets and drug candidates.

This guide provides an in-depth exploration of robust, cell-based assay methodologies designed to screen for and characterize the biological activity of oxidized fatty acids. As a senior application scientist, this document moves beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring that the protocols are not just followed, but understood. We will delve into the core signaling pathways targeted by these lipids and provide detailed, validated protocols to empower researchers in drug discovery and biomedical science to generate reliable and reproducible data.

Core Principles for Robust Assay Design

The inherent variability of biological systems necessitates a carefully planned experimental design to ensure trustworthiness and reproducibility.[8] When working with oxidized fatty acids, which can be unstable and exert pleiotropic effects, adherence to core principles is paramount.

The Foundation: Choosing the Right Cell Model

The choice of cell line is the single most critical decision in designing a relevant cell-based assay.[9] The ideal cell model must not only be amenable to the assay format but also faithfully represent the biological system of interest by expressing the necessary receptors, signaling intermediates, and transcription factors.[9]

• Primary Cells (e.g., human monocyte-derived macrophages, HUVECs): These offer the most physiologically relevant model. However, they are often difficult to culture and transfect, exhibit greater donor-to-donor variability, and have a limited lifespan. Their use is often reserved for validation studies.

• Immortalized Cell Lines (e.g., HEK293, HepG2, RAW 264.7): These are the workhorses of cell-based screening. They are easy to culture, scalable, and generally provide reproducible results. HEK293 cells are particularly useful for reporter assays due to their high transfection efficiency. HepG2 liver cells are relevant for metabolic studies, while RAW 264.7 macrophage-like cells are excellent for studying inflammatory responses.

• Cancer Cell Lines (e.g., MCF-7): While easy to use, it is crucial to remember that these cells harbor mutations that could fundamentally alter signaling pathways and affect experimental outcomes.[9] For example, a cell line with a mutated Keap1 gene would be unsuitable for studying Nrf2 activation.

Causality: The choice of cell line dictates the biological question you can answer. Using a macrophage cell line to study an anti-inflammatory effect is logical because macrophages are key players in inflammation. Conversely, using a fibroblast for the same purpose may yield irrelevant data if the target receptor is not expressed.

Ligand Integrity: Handling Oxidized Fatty Acids

Many oxidized fatty acids are susceptible to further oxidation, isomerization, or degradation, which can alter their biological activity.[1]

• Storage: Store stock solutions in an inert solvent (e.g., ethanol, DMSO) at -80°C under an inert atmosphere (e.g., argon or nitrogen) to prevent auto-oxidation.

• Vehicle Controls: Always include a vehicle-only control (the solvent used to dissolve the fatty acid) in every experiment. This is critical to ensure that the observed effects are due to the compound itself and not the solvent.

• Working Solutions: Prepare fresh working dilutions from the stock solution for each experiment. Avoid repeated freeze-thaw cycles of the stock.

Trustworthiness Through Validation and Controls

Every protocol must be a self-validating system.[10][11] This is achieved through the diligent use of controls and by establishing the robustness of the assay.

Parameter	Description	Purpose (The "Why")
Positive Control	A known activator of the pathway (e.g., LPS for NF-κB, Rosiglitazone for PPARγ).	Confirms that the cells and reagents are working correctly and the pathway is responsive.
Negative Control	An untreated or vehicle-treated sample.	Establishes the baseline signal of the assay, against which all other measurements are compared.
Dose-Response Curve	Testing the compound over a range of concentrations.	Determines the potency (EC50) and efficacy (Emax) of the compound. A clear dose-response relationship increases confidence that the effect is specific.[9]
Z'-factor	A statistical measure of assay quality, calculated using positive and negative controls.	A Z'-factor > 0.5 indicates a robust and reproducible assay suitable for screening.
Counter-screens	Assays that measure general cellular health, such as cytotoxicity or viability.	Ensures that the observed activity (e.g., pathway inhibition) is not simply a result of the compound killing the cells.

Key Signaling Pathways & Assay Strategies

Oxidized fatty acids exert their effects by modulating several key intracellular signaling pathways. Understanding these targets is essential for selecting the appropriate assay.

The NF-κB Pathway: A Hub for Inflammation

The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a master regulator of the inflammatory response.[12] In its inactive state, NF-κB is held in the cytoplasm by an inhibitor protein, IκB. Pro-inflammatory stimuli, including certain oxidized lipids found in oxLDL, can trigger the activation of the IκB kinase (IKK) complex.[7][12] IKK then phosphorylates IκB, targeting it for degradation and freeing NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[6][12] Interestingly, the effect of oxidized lipids can be biphasic, with low concentrations often activating NF-κB and higher concentrations being inhibitory.[7][13]

Caption: The canonical NF-κB signaling pathway activated by oxidized fatty acids.

The Nrf2/ARE Pathway: The Cellular Stress Response

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is the primary transcription factor responsible for coordinating the antioxidant defense system.[14][15] Under basal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Electrophilic species, including many oxidized fatty acids, can covalently modify cysteine residues on Keap1.[16] This modification disrupts the Nrf2-Keap1 interaction, leading to Nrf2 stabilization, nuclear accumulation, and binding to the Antioxidant Response Element (ARE) in the promoter region of its target genes, upregulating a suite of cytoprotective enzymes.[14][16]

Caption: Activation of the Nrf2 antioxidant response pathway by oxidized fatty acids.

PPARγ Activation: Regulating Metabolism and Inflammation

Peroxisome proliferator-activated receptor-gamma (PPARγ) is a nuclear receptor that plays a pivotal role in adipogenesis, lipid metabolism, and the immune response.[17] Certain oxidized fatty acids, such as 9-HODE and 13-HODE found in oxLDL, are potent natural ligands for PPARγ.[18] Some can even form a covalent bond with the receptor, leading to particularly effective activation.[17][18] Ligand binding induces a conformational change, causing PPARγ to form a heterodimer with the retinoid X receptor (RXR). This complex then binds to PPAR response elements (PPREs) in the DNA to regulate target gene expression.[19]

Caption: PPARγ activation by oxidized fatty acid ligands.

Experimental Protocols

The following section provides detailed, step-by-step protocols for key assays. These are designed to be robust and adaptable to specific research needs.

Protocol 1: NF-κB or Nrf2/ARE Reporter Gene Assay

Principle: This assay quantifies the activation of a specific transcription factor (NF-κB or Nrf2) by using a reporter gene (e.g., Luciferase or Green Fluorescent Protein) whose expression is controlled by response elements specific to that factor.[20] An increase in reporter signal directly correlates with the transcriptional activity of the factor of interest.

Caption: General workflow for a luciferase-based reporter gene assay.

Methodology:

• Cell Seeding:

  • Seed a suitable cell line (e.g., HEK293T stably expressing an NF-κB or ARE-luciferase reporter construct) into a white, clear-bottom 96-well plate at a density that will result in 80-90% confluency at the time of the assay.[21] A typical density is 2.0 x 10⁴ cells/well.

  • Incubate overnight (16-24 hours) at 37°C, 5% CO₂.

• Compound Treatment:

  • Prepare serial dilutions of your oxidized fatty acid and controls (e.g., LPS for NF-κB, Sulforaphane for Nrf2) in the appropriate cell culture medium.

  • Carefully remove the old medium from the cells and replace it with 100 µL of the medium containing the test compounds.

  • Include vehicle-only wells as a negative control.

  • Incubate for a predetermined time, typically 6-24 hours, depending on the kinetics of the pathway activation.

• Cell Lysis and Signal Detection:

  • Equilibrate the plate and luciferase reagent (e.g., ONE-Glo™ Luciferase Assay System) to room temperature.

  • Add a volume of luciferase reagent equal to the volume of culture medium in each well (e.g., 100 µL).

  • Place the plate on an orbital shaker for 5-10 minutes to ensure complete cell lysis and signal development.

  • Measure luminescence using a microplate reader.

• Data Analysis:

  • Subtract the average background luminescence from blank wells (medium + reagent only).

  • Normalize the data by expressing the signal as a fold change over the vehicle control.

  • Plot the fold change against the log of the compound concentration and fit a four-parameter logistic curve to determine the EC₅₀ value.

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS)

Principle: This assay measures the overall level of ROS within cells. It commonly uses the cell-permeable probe 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA).[22] Inside the cell, esterases cleave the acetate groups, trapping the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-Dichlorofluorescein (DCF), and the fluorescence intensity is proportional to the amount of ROS.[22][23]

Caption: Experimental workflow for measuring intracellular ROS using DCFH-DA.

Methodology:

• Cell Seeding:

  • Seed cells (e.g., HCT116, HeLa) into a black, clear-bottom 96-well plate.[24]

  • Incubate overnight to allow for cell attachment.

• Compound Treatment:

  • Treat cells with the oxidized fatty acid for a period sufficient to induce ROS production (e.g., 30 minutes to 4 hours).

  • Include a positive control like Tert-Butyl hydroperoxide (TBHP) or H₂O₂.[22]

• Probe Loading:

  • Prepare a 10-20 µM working solution of DCFH-DA in serum-free medium or PBS.

  • Remove the treatment medium and wash the cells once with warm PBS.

  • Add 100 µL of the DCFH-DA working solution to each well.

  • Incubate for 30-45 minutes at 37°C, protected from light.[22][25]

• Fluorescence Measurement:

  • Remove the DCFH-DA solution and gently wash the cells twice with warm PBS to remove any extracellular probe, which can contribute to background fluorescence.[24]

  • Add 100 µL of PBS or buffer to each well.

  • Immediately measure the fluorescence on a microplate reader with excitation at ~485 nm and emission at ~535 nm.[22][24]

• Data Analysis:

  • Subtract the background fluorescence of non-treated, non-probe-loaded cells.

  • Express results as a fold increase in fluorescence over the vehicle-treated control.

  • Self-Validation Insight: It is advisable to perform a parallel cytotoxicity assay, as a high ROS signal can be a prelude to cell death, which could confound the interpretation of other assays.

Protocol 3: Intracellular Calcium Mobilization Assay

Principle: This assay measures rapid changes in intracellular calcium ([Ca²⁺]i) that often occur upon the activation of Gq-coupled GPCRs.[26] Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2, Fluo-4). When the receptor is activated by a ligand, it triggers the release of Ca²⁺ from intracellular stores, which binds to the dye and causes a change in its fluorescence properties. This change is measured in real-time using a fluorescence plate reader with an integrated fluidics injector.[27][28]

Caption: Workflow for a kinetic calcium mobilization assay.

Methodology:

• Cell Seeding:

  • Seed cells expressing the GPCR of interest (e.g., CHO-M1, HEK293) into a black, clear-bottom 96-well plate and grow overnight to form a confluent monolayer.[26][29]

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive dye (e.g., 2-4 µM Fluo-4 AM) and an organic anion transport inhibitor like probenecid (if required by the cell line to prevent dye leakage).[26]

  • Aspirate the growth medium and add 100 µL of the loading buffer to each well.

  • Incubate for 45-60 minutes at 37°C, protected from light.

• Measurement:

  • Place the assay plate into a fluorescence microplate reader (e.g., FlexStation®) equipped with an automated injection system, set to 37°C.[26]

  • Program the instrument to measure a baseline fluorescence for 15-20 seconds.

  • The instrument will then inject a specific volume (e.g., 25-50 µL) of the oxidized fatty acid agonist into the well.

  • Continue to record the fluorescence signal kinetically for an additional 60-180 seconds to capture the full response peak and subsequent decay.

• Data Analysis:

  • The response is typically quantified as the peak fluorescence intensity minus the baseline fluorescence (Peak - Baseline) or as the area under the curve (AUC).

  • Plot the response against the log of the agonist concentration to generate a dose-response curve and calculate the EC₅₀.

References

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• Mitra, S., Goyal, T., & Mehta, J. L. (2011). Dual role of oxidized LDL on the NF-KappaB signaling pathway. ResearchGate. [Link]

• Nita, M., & Grzybowski, A. (2016). Regulation of NF-κB-Induced Inflammatory Signaling by Lipid Peroxidation-Derived Aldehydes. Oxidative Medicine and Cellular Longevity. [Link]

• Ringseis, R., Müller, A., Herter, C., & Eder, K. (2012). Dietary moderately oxidized oil activates the Nrf2 signaling pathway in the liver of pigs. Lipids in Health and Disease. [Link]

• Martínez-Pinna, J., & Gomis, A. (2017). Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader. Bio-protocol. [Link]

• Marin Biologic Laboratories. (n.d.). Optimizing Your Cell Based Assay Performance Key Strategies. Marin Biologic. [Link]

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• Stetler-Stevenson, M., & Davis, B. H. (2013). Validation of cell-based fluorescence assays: practice guidelines from the ICSH and ICCS - part I - rationale and aims. Cytometry Part B: Clinical Cytometry. [Link]

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• Yi, L., & Chen, C. (2020). Development of a cell-based antioxidant activity assay using dietary fatty acid as oxidative stressor. Food Chemistry. [Link]

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• Villacorta, L., & Schopfer, F. J. (2012). Nitroalkene fatty acids mediate activation of Nrf2/ARE-dependent and PPARγ-dependent transcription by distinct signaling pathways and with significantly different potencies. Redox Biology. [Link]

• Alves-Bezerra, M., & Cohen, D. E. (2019). Measurement of Fatty Acid β-Oxidation in a Suspension of Freshly Isolated Mouse Hepatocytes. Journal of Visualized Experiments. [Link]

• Davis, M. D., & Clemens, J. J. (2012). High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes. Methods in Molecular Biology. [Link]

• Ferreira, C. R., & V. (2021). Mitochondrial Fatty Acid β-Oxidation Disorders: From Disease to Lipidomic Studies—A Critical Review. Metabolites. [Link]

• Houten, S. M., Violante, S., & V. (2016). The Biochemistry and Physiology of Mitochondrial Fatty Acid β-Oxidation and Its Genetic Disorders. Annual Review of Physiology. [Link]

• Wang, Y., & Liu, Y. (2023). Effects of fatty acids on CYP2A5 and Nrf2 gene expression. ResearchGate. [Link]

• PPD. (2013). Development & Validation of Cell-based Assays. YouTube. [Link]

• Itoh, T., Fairall, L., & Amin, K. (2008). Activity of oxidized fatty acids in cell-based assays. ResearchGate. [Link]

• Marmesat, S., & Velasco, J. (2019). Analysis of Oxidized Fatty Acids. AOCS. [Link]

• Kim, H., & Lee, G. (2020). Cell-Based Assay Design for High-Content Screening of Drug Candidates. Cells. [Link]

• Itoh, T., Fairall, L., & Amin, K. (2008). Structural basis for the activation of PPARgamma by oxidized fatty acids. Nature Structural & Molecular Biology. [Link]

• National Center for Biotechnology Information. (n.d.). Biochemistry, Fatty Acid Oxidation. StatPearls. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Brominated Hydroxy Fatty Acids

Welcome to the technical support center for the synthesis of brominated hydroxy fatty acids. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during experimental work. As Senior Application Scientists, our goal is to combine technical accuracy with practical, field-tested insights to ensure your success.

Section 1: Frequently Asked Questions (FAQs) on Reaction Strategy & Reagent Selection

This section addresses initial considerations in planning the synthesis of brominated hydroxy fatty acids, from selecting the appropriate starting materials to choosing the right reagents.

Q1: What are the primary synthetic routes to obtain brominated hydroxy fatty acids?

A1: There are two main strategies for synthesizing brominated hydroxy fatty acids:

• Direct Hydroxybromination of Unsaturated Fatty Acids: This is a one-step approach where a bromine and a hydroxyl group are added across a double bond in an unsaturated fatty acid. This is typically achieved through electrophilic addition using reagents like N-Bromosuccinimide (NBS) in an aqueous solvent mixture (e.g., acetone/water or DME/water).[1] This method is efficient for creating vicinal bromohydrins (where the bromine and hydroxyl group are on adjacent carbons).

• Multi-Step Synthesis from Saturated or Functionalized Fatty Acids: This strategy offers more control over the position of the hydroxyl and bromo groups. It can involve:

  • Initial Hydroxylation followed by Bromination: A fatty acid is first hydroxylated at a specific position, often using enzymatic methods for high regioselectivity.[2][3][4] The hydroxyl group may need to be protected before a subsequent bromination step at a different position.

  • Initial Bromination followed by Hydroxylation: A fatty acid is first brominated. For instance, the Hunsdiecker reaction can be used to introduce a terminal bromine with loss of a carbon atom, although this is a decarboxylative bromination.[5][6][7][8] Subsequent introduction of a hydroxyl group would then be performed.

  • Using a Brominated Starting Material: The synthesis can begin with a commercially available bromo fatty acid, to which a hydroxyl group is then introduced.[9]

The choice of route depends on the desired regiochemistry and stereochemistry of the final product.

Q2: When should I use N-Bromosuccinimide (NBS) versus elemental bromine (Br₂)?

A2: The choice between NBS and Br₂ depends on the desired product and reaction conditions.

• N-Bromosuccinimide (NBS): NBS is the preferred reagent for the synthesis of bromohydrins from unsaturated fatty acids when the reaction is carried out in the presence of water.[1][10] It is considered a milder and more selective source of electrophilic bromine. NBS is particularly useful in preventing the formation of dibrominated byproducts, which are more common with elemental bromine.[11] It can also be used for allylic bromination under radical conditions, which is a different reaction pathway.[11][12]

• Elemental Bromine (Br₂): Elemental bromine readily undergoes electrophilic addition to alkenes.[13][14][15][16][17] In a non-aqueous, non-nucleophilic solvent, the primary product will be the dibrominated fatty acid. In the presence of water, it can form bromohydrins, but the reaction can be less selective than with NBS, often yielding a mixture of dibrominated and bromohydrin products.

The workflow for electrophilic addition to form a bromohydrin is illustrated below:

Caption: Workflow involving a protecting group strategy.

Section 2: Troubleshooting Guide for Experimental Workflows

This section provides a question-and-answer formatted guide to troubleshoot specific issues that may arise during the synthesis of brominated hydroxy fatty acids.

Issue 1: Low or No Yield of the Desired Bromohydrin

Potential Cause	Troubleshooting Action	Scientific Rationale
Degraded NBS	Use freshly recrystallized or newly purchased NBS. Pure NBS should be a white solid. [11][12]	N-Bromosuccinimide can decompose over time, especially with exposure to light and moisture, turning yellow or brown due to the formation of Br₂. [11]Decomposed NBS will have lower reactivity and can lead to side reactions.
Inadequate Solvent Conditions	Ensure the presence of water in the solvent system (e.g., acetone/water, DMSO/water).	Water acts as the nucleophile that attacks the intermediate bromonium ion to form the hydroxyl group of the bromohydrin. [16]In a non-nucleophilic, anhydrous solvent, the bromide ion will attack, leading to the dibrominated product instead.
Incorrect Reaction Temperature	Most hydroxybromination reactions with NBS proceed efficiently at room temperature. [1]If the reaction is sluggish, gentle heating may be considered, but monitor for byproduct formation.	Temperature can significantly affect reaction rates. While some reactions require heat, excessive temperatures can promote side reactions or decomposition of reagents and products.
Poor Substrate Solubility	Ensure the fatty acid is fully dissolved in the solvent system before adding the brominating agent. Co-solvents like acetone or DMSO are used to solubilize the non-polar fatty acid in the aqueous medium.	For the reaction to occur, the reagents must be in the same phase. Poor solubility of the fatty acid will lead to a slow or incomplete reaction.

Issue 2: Formation of Significant Byproducts

Potential Cause	Troubleshooting Action	Scientific Rationale
Formation of Dibrominated Product	Use NBS instead of elemental bromine. Ensure a sufficient amount of water is present in the solvent system to outcompete the bromide ion as the nucleophile.	The reaction proceeds through a cyclic bromonium ion intermediate. This intermediate can be attacked by either water (to form the desired bromohydrin) or a bromide ion (to form the dibrominated byproduct). [16]Increasing the concentration of water favors bromohydrin formation.
Formation of Dihydroxy Derivatives or Ketones	Purify the product carefully, for instance, by column chromatography. Optimize reaction time and temperature to minimize these side reactions.	These byproducts can arise from further oxidation or rearrangement reactions. [1][10]For example, the bromohydrin could undergo subsequent reactions under harsh conditions.
Lack of Regioselectivity	The regioselectivity of bromohydrin formation is governed by Markovnikov's rule, where the nucleophile (water) attacks the more substituted carbon of the bromonium ion. For internal, symmetrically substituted double bonds, a mixture of regioisomers is expected. [10]	The attack of the water molecule on the bromonium ion intermediate will preferentially occur at the carbon atom that can better stabilize a partial positive charge in the transition state.

Issue 3: Difficulties in Product Isolation and Purification

Potential Cause	Troubleshooting Action	Scientific Rationale
Emulsion Formation During Workup	During aqueous workup, add brine (saturated NaCl solution) to break up emulsions.	The salt increases the ionic strength of the aqueous phase, which helps to break the emulsion and improve the separation of the organic and aqueous layers.
Co-elution of Product and Starting Material	Utilize a different solvent system for column chromatography. Consider derivatizing the carboxylic acid to an ester to alter its polarity and improve separation.	The polarity of the brominated hydroxy fatty acid is significantly different from the starting unsaturated fatty acid due to the addition of the polar hydroxyl and bromo groups. This difference should be exploited for chromatographic separation. [10]
Product Instability	Some polyunsaturated bromohydrins can be unstable. [10]It is advisable to use the product immediately in the next step or store it under an inert atmosphere at low temperatures. Avoid exposure to strong acids or bases during workup and purification.	The presence of multiple functional groups can make the molecule susceptible to degradation, especially at elevated temperatures or non-neutral pH.

Section 3: Experimental Protocols

Protocol 1: Synthesis of Bromohydrins from Oleic Acid using NBS

This protocol is adapted from methodologies described for the hydroxybromination of unsaturated fatty acids. [1]

• Dissolution of Fatty Acid: In a round-bottom flask, dissolve oleic acid (1 equivalent) in a 3:1 mixture of acetone and water.

• Addition of NBS: While stirring at room temperature, add N-Bromosuccinimide (1.1 equivalents) portion-wise over 15 minutes.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). The product, being more polar, will have a lower Rf value than the starting oleic acid.

• Quenching: Once the reaction is complete (typically within 2 hours), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any remaining NBS.

• Extraction: Remove the acetone under reduced pressure. Extract the aqueous residue three times with diethyl ether or ethyl acetate.

• Washing: Combine the organic extracts and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure bromohydrin.

References

• Carr, A. C., Winterbourn, C. C., & van den Berg, J. J. (1996). Peroxidase-mediated bromination of unsaturated fatty acids to form bromohydrins. Archives of Biochemistry and Biophysics, 327(2), 227-233. Retrieved from [Link]

• BYJU'S. (n.d.). Hunsdiecker Reaction. BYJU'S. Retrieved from [Link]

• Quora. (2020). What happens to the bonds in olive oil when you add bromine water?. Quora. Retrieved from [Link]

• L.S. College, Muzaffarpur. (2020). Hunsdiecker reaction. Retrieved from [Link]

• Sari, Y. A., et al. (2016). Derivatization of Fatty Acid with 2.4 Dibromoacetophenone by BF3 (Boron Triflouride) Catalyst. International Journal of Sciences: Basic and Applied Research (IJSBAR), 26(2), 1-7. Retrieved from [Link]

• Sciencemadness Wiki. (2020). Hunsdiecker reaction. Sciencemadness Wiki. Retrieved from [Link]

• AdiChemistry. (n.d.). HUNSDIECKER REACTION | MECHANISM | APPLICATIONS | ILLUSTRATIONS. AdiChemistry. Retrieved from [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. Wikipedia. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Unsaturation in fats and oils. RSC Education. Retrieved from [Link]

• YouTube. (2014). Testing for unsaturation in oils - Bromine added to oils. YouTube. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Wikipedia. Retrieved from [Link]

• Google Patents. (n.d.). US2760969A - Alkali fusion of halogenated fatty acids. Google Patents.

• Wikipedia. (2019). N-Bromosuccinimide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Organic Chemistry Portal. Retrieved from [Link]

• National Institutes of Health. (n.d.). Succinct synthesis of saturated hydroxy fatty acids and in vitro evaluation of all hydroxylauric acids on FFA1, FFA4 and GPR84. NIH. Retrieved from [Link]

• ResearchGate. (2025). N-Bromosuccinimide-carboxylic acid combination: Mild and efficient access to dibromination of unsaturated carbonyl compounds. ResearchGate. Retrieved from [Link]

• ResearchGate. (2025). One step hydroxybromination of fatty acid derivatives. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). US3240794A - Brominating higher fatty acids and esters. Google Patents.

• Organic Chemistry Portal. (n.d.). Protective Groups. Organic Chemistry Portal. Retrieved from [Link]

• An Oasis of Healing. (2024). Food or Poison: Brominated Vegetable Oil. An Oasis of Healing. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Organic Chemistry: Reaction mechanisms - electrophilic addition of bromine to alkenes. Doc Brown's Chemistry. Retrieved from [Link]

• YouTube. (2022). Electrophilic Addition with Bromine, Br2, Bromination (A-level and IB Chemistry). YouTube. Retrieved from [Link]

• National Institutes of Health. (2009). A New Polyunsaturated Brominated Fatty Acid from a Haliclona Sponge. NIH. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Protecting group reagents. Aapptec Peptides. Retrieved from [Link]

• MDPI. (n.d.). Synergistic Surface Modification of Bromocarboxylic Acid-Oleylamine Dual Ligands for Highly Stable and Luminescent CsPbBr3 Perovskite Nanocrystals. MDPI. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Preparative regio- and stereoselective α-hydroxylation of medium chain mono- and dicarboxylic fatty acids. Green Chemistry. Retrieved from [Link]

• Portland Press. (2010). Current understanding of fatty acid biosynthesis and the acyl carrier protein. Portland Press. Retrieved from [Link]

• A-Z Peptides. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide. A-Z Peptides. Retrieved from [Link]

• Khan Academy. (n.d.). Regioselectivity, stereoselectivity, and stereospecificity. Khan Academy. Retrieved from [Link]

• ResearchGate. (2025). Oxidative bromination reaction using vanadium catalyst and aluminum halide under molecular oxygen. ResearchGate. Retrieved from [Link]

• YouTube. (2019). Regioselectivity in Radical Bromination in Organic Chemistry. YouTube. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Regioselective Biocatalytic Hydroxylation of Fatty Acids by Cytochrome P450s. ResearchGate. Retrieved from [Link]

• Research@WUR. (n.d.). Selective biocatalytic methods for the regioselective functionalisation of commodity fatty acids. Research@WUR. Retrieved from [Link]

• Google Patents. (n.d.). CA2762224C - Recovery and purification of hydroxy fatty acids from source oils. Google Patents.

• Wikipedia. (n.d.). Brominated vegetable oil. Wikipedia. Retrieved from [Link]

• National Institutes of Health. (2019). Bromide alleviates fatty acid‐induced lipid accumulation in mouse primary hepatocytes through the activation of PPARα signals. NIH. Retrieved from [Link]

• Journal of the American Chemical Society. (1927). RATE OF REACTION BETWEEN BROMINE AND UNSATURATED FATTY ACIDS AS EVIDENCE OF STEREO-ISOMERISM1. Journal of the American Chemical Society. Retrieved from [Link]

• AIR Unimi. (n.d.). A short method for the synthesis of hydroxyoleic acids. AIR Unimi. Retrieved from [Link]

• ACS Publications. (2021). Synthesis of α‐Hydroxy Fatty Acids from Fatty Acids by Intermediate α‐Chlorination with TCCA under Solvent. ACS Publications. Retrieved from [Link]

• Reddit. (2024). Questions about fatty acid synthesis. Reddit. Retrieved from [Link]

• TIB.eu. (n.d.). The hydroxy fatty acids: Isolation, structure determination, quantitation. TIB.eu. Retrieved from [Link]

• Khan Academy. (n.d.). Fatty Acid Synthesis - Part I. Khan Academy. Retrieved from [Link]

• Google Patents. (n.d.). US2862943A - Purification of fatty acids. Google Patents.

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Technical Support Center: Optimizing LC-MS/MS for 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the LC-MS/MS analysis of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid. Here, we synthesize foundational scientific principles with practical, field-tested strategies to help you navigate common challenges and optimize your analytical workflow.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid that influence its LC-MS/MS analysis?

A1: 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is a modified fatty acid with a molecular weight of 377.36 g/mol and the molecular formula C18H33BrO3[1]. Its structure includes a carboxylic acid group, a hydroxyl group, a bromine atom, and a cis double bond. These features dictate its behavior in an LC-MS/MS system:

• Carboxylic Acid Group: This acidic moiety makes the molecule amenable to deprotonation, favoring negative ion mode electrospray ionization (ESI) for sensitive detection.

• Hydroxyl Group and Bromine Atom: These polar functional groups increase the overall polarity of the molecule compared to its parent fatty acid, oleic acid. This will influence its retention on a reversed-phase LC column.

• Cis Double Bond and Stereocenters: The presence of a cis double bond and two chiral centers at the 12 and 13 positions means that isomers may be present or formed during sample handling. Chromatographic separation of these isomers can be challenging.

Q2: Which ionization mode, positive or negative, is recommended for this compound?

A2: Negative ion mode ESI is strongly recommended. The carboxylic acid group is readily deprotonated to form the [M-H]⁻ ion, which is typically a very stable and abundant ion for fatty acids in ESI-MS[2]. While positive ion mode can sometimes be used with additives to form adducts like [M+Na]⁺ or [M+H]⁺, the ionization efficiency is generally lower for acidic lipids compared to negative mode[3][4].

Q3: What type of LC column is most suitable for the analysis of this compound?

A3: A reversed-phase C18 column is the most common and generally effective choice for separating fatty acids and their derivatives[5][6]. The separation is based on the hydrophobicity of the analytes. For potentially challenging separations of isomers, a longer column with a smaller particle size (e.g., a sub-2 µm particle column for UHPLC) can provide higher resolution.

Q4: What are the expected challenges when developing an LC-MS/MS method for this analyte?

A4: Potential challenges include:

• Low signal intensity: This can be due to a variety of factors including poor ionization, ion suppression from the sample matrix, or suboptimal instrument parameters[7][8].

• Chromatographic issues: Poor peak shape, such as tailing or broadening, can affect sensitivity and reproducibility[7]. Isomer separation, if required, can also be a significant chromatographic challenge[9].

• In-source fragmentation: The molecule may fragment within the ion source if the source conditions are too harsh.

• Matrix effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification[8].

Troubleshooting Guides

Issue: Poor Signal Intensity or No Signal

Q: I am observing a very weak signal, or no signal at all, for my analyte. What are the likely causes and how can I troubleshoot this?

A: A complete loss of signal or very low intensity can be frustrating. A systematic approach is key to identifying the root cause.

Step-by-Step Troubleshooting Protocol:

• Verify Analyte Integrity: Ensure your standard is not degraded. Prepare a fresh stock solution from a reliable source.

• Direct Infusion Analysis: To isolate the problem to either the LC or the MS, perform a direct infusion of your analyte into the mass spectrometer.

  • Prepare a solution of your analyte in a suitable solvent (e.g., 50:50 methanol:water with 0.1% formic acid or ammonium hydroxide, depending on the ionization mode).

  • Infuse the solution at a low flow rate (e.g., 5-10 µL/min).

  • If you see a strong signal in direct infusion, the problem likely lies with your LC system or method. If the signal is still weak or absent, the issue is with the mass spectrometer settings or the analyte's ionization behavior.

• Check MS Parameters:

  • Ionization Mode: Confirm you are in negative ion mode.

  • Mass Range: Ensure your scan range includes the m/z of the [M-H]⁻ ion (approximately 376.4).

  • Source Parameters: Check for a stable spray. Visually inspect the spray needle if possible. Ensure gas flows (nebulizer and drying gas) and temperatures are appropriate for your solvent composition and flow rate.

• Investigate the LC System:

  • Check for Leaks: Look for any signs of leaks in the LC system, which can cause pressure fluctuations and poor performance.

  • Mobile Phase: Ensure your mobile phases are correctly prepared with high-purity solvents and additives. Microbial growth in the mobile phase can also cause issues[7].

  • Column Health: The column may be degraded or clogged. Try replacing it with a new one.

Workflow for Diagnosing Signal Loss

References

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• 3. Applications of Mass Spectrometry for Cellular Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. zefsci.com [zefsci.com]
• 8. benchchem.com [benchchem.com]
• 9. jsbms.jp [jsbms.jp]

"Stability issues of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid in solution"

Here is the technical support center for "Stability issues of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid in solution":

A Guide to Ensuring Solution Stability and Experimental Success

Welcome to the technical resource for 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the handling and stability of this complex fatty acid molecule. As Senior Application Scientists, we understand that experimental success hinges on the integrity of your reagents. This document moves beyond simple protocols to explain the causality behind best practices, ensuring the reproducibility and accuracy of your results.

Part 1: Foundational Knowledge & Initial Handling

This section addresses the most common initial questions regarding the physical properties and correct preparation of solutions. Getting these first steps right is critical to preventing degradation before your experiment even begins.

FAQ 1: What is the best solvent for dissolving 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid?

Due to its structure as a long-chain fatty acid, this compound is poorly soluble in aqueous buffers. The recommended method is to first dissolve it in an organic solvent.

• Primary Recommendation: Ethanol, Dimethyl Sulfoxide (DMSO), or N,N-dimethylformamide (DMF).

• Causality: These polar aprotic (DMSO, DMF) and protic (Ethanol) solvents effectively solvate the carboxylic acid and hydroxyl groups while accommodating the long hydrocarbon tail. For cellular assays, DMSO is often preferred, but it is crucial to check its compatibility with your specific experimental system.

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol provides a self-validating method for preparing a stable, high-concentration stock solution.

• Pre-analysis: Before opening, allow the vial of the solid compound to equilibrate to room temperature for at least 20-30 minutes. This prevents condensation of atmospheric moisture onto the compound, which can promote hydrolysis.

• Solvent Preparation: Use only anhydrous, research-grade solvents (e.g., ethanol or DMSO). Purge the solvent with an inert gas like argon or nitrogen for 5-10 minutes to remove dissolved oxygen, a key initiator of degradation.

• Dissolution: Add the purged solvent directly to the vial to create a concentrated stock solution (e.g., 10-20 mg/mL). Briefly vortex to ensure complete dissolution. For quantitative applications, rinse the vial with additional solvent to ensure the complete transfer of the material.

• Aqueous Dilution (If Required): For experiments requiring an aqueous buffer, the organic stock solution should be diluted serially into the buffer. Critically, the final concentration of the organic solvent should be kept low (typically <0.5%) to avoid solvent effects in biological systems. Add the stock solution to the buffer while vortexing to minimize precipitation.

• Storage: Immediately after preparation, aliquot the stock solution into small, single-use volumes in amber glass or inert plastic vials. Store at -80°C.[1] This minimizes exposure to light and repeated freeze-thaw cycles.

Part 2: Understanding and Preventing Chemical Instability

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid has three primary points of potential chemical instability: the cis-double bond, the vicinal bromo-hydroxy group, and the overall fatty acid structure.

Potential Degradation Pathways

The following diagram illustrates the key vulnerabilities of the molecule. Understanding these pathways is essential for designing stable experimental conditions.

Caption: Potential degradation pathways for the subject molecule.

FAQ 2: What factors have the biggest impact on the stability of this compound in solution?

The stability is primarily affected by temperature, pH, oxygen, and light. The table below summarizes these factors and the rationale for their control.

Factor	Impact on Stability	Causality & Scientific Rationale	Recommended Mitigation
Temperature	High (Degrades)	Elevated temperatures provide the activation energy for detrimental reactions. This includes accelerating the rate of oxidation at the double bond and promoting isomerization from the biologically active cis (Z) configuration to the trans (E) form.[2]	Store stock solutions at -80°C.[1] Avoid repeated freeze-thaw cycles. Prepare working solutions fresh and keep them on ice.
pH	High or Low (Degrades)	High pH (basic): Can catalyze the elimination of hydrogen bromide (HBr) from the C12-C13 positions, creating a conjugated diene system. Low pH (acidic): While fatty acids are generally more stable at slightly acidic pH, very low pH can promote hydrolysis or other rearrangements.[3][4]	Maintain working solutions in a buffered system, ideally between pH 6.0 and 7.5. Avoid highly acidic or basic conditions.
Oxygen	High (Degrades)	The cis-double bond at the C9 position is highly susceptible to oxidation by atmospheric oxygen, a process often initiated by light or trace metal ions. This leads to the formation of hydroperoxides, which can then break down into aldehydes and other reactive species, destroying the molecule's integrity.[5]	Use degassed solvents for stock solution preparation. Overlay aliquots with an inert gas (argon or nitrogen) before sealing and freezing.
Light	High (Degrades)	UV light provides the energy to generate free radicals, which can initiate oxidation. It can also directly promote the isomerization of the cis-double bond to the less-strained trans isomer.	Store all solutions in amber vials to protect them from light. Minimize exposure of working solutions to ambient light during experiments.

Part 3: Troubleshooting Guide for Common Issues

This section is designed to help you diagnose and resolve common problems encountered during experimentation.

Troubleshooting Workflow: Loss of Biological Activity

If you observe a decrease or complete loss of the compound's expected biological effect, follow this logical diagnostic workflow.

Caption: A logical workflow for troubleshooting experimental issues.

FAQ 3: I observed a precipitate in my stock solution after thawing. What should I do?

Precipitation upon thawing from a -80°C freezer is common if the solution was prepared near its saturation limit.

• Immediate Action: Gently warm the vial to 37°C and vortex thoroughly to redissolve the compound.

• Causality: The solubility of most compounds, including this fatty acid, decreases significantly at lower temperatures. If the compound does not fully redissolve upon warming, it may indicate that some degradation or aggregation has occurred.

• Best Practice: If precipitation is a recurring issue, consider preparing a slightly less concentrated stock solution. Always ensure the compound is fully dissolved before making serial dilutions for your experiment.

FAQ 4: How can I perform a quick quality check on my solution to see if it has degraded?

For a rapid, qualitative assessment, Thin-Layer Chromatography (TLC) is an effective method.

• Principle: Degradation products, such as the more polar oxidized species or the less polar elimination product, will likely have different retention factors (Rf) compared to the parent compound.

• Procedure:

  • Spot a fresh solution (prepared from solid) and your aged solution side-by-side on a silica TLC plate.

  • Develop the plate using a non-polar solvent system (e.g., Hexane:Ethyl Acetate, 7:3 v/v with 1% acetic acid). The acetic acid is included to keep the carboxylic acid protonated and prevent streaking.

  • Visualize the spots using an appropriate stain, such as potassium permanganate (which reacts with the double bond) or iodine vapor.

• Interpretation: If the aged solution shows additional spots or a significant change in the main spot's Rf value compared to the fresh solution, degradation has likely occurred. For quantitative analysis, more advanced methods like HPLC-MS are required.[6][7]

References

• Christy, A. A., et al. (n.d.). Changes in Unsaturated Fatty Acid Profiles of Some Vegetable Oils during Frying at Medium Frying Temperature. JOCPR. Available at: [Link]

• Harwood, J. L. (1989). Effects of Temperature on Lipid Unsaturation. CRC Press. Available at: [Link]

• Górska, A., et al. (2023). Chemical Characteristics and Thermal Oxidative Stability of Novel Cold-Pressed Oil Blends: GC, LF NMR, and DSC Studies. MDPI. Available at: [Link]

• Botez, E., et al. (2024). Investigating the Thermal Stability of Omega Fatty Acid-Enriched Vegetable Oils. MDPI. Available at: [Link]

• Van Boekel, M. A. J. S. (1998). Effect of heating on Maillard reactions in milk. Food Chemistry.
• Berry, S. E. (2009). Triacylglycerol structure and its role in postprandial lipaemia.

• Ataman Kimya. (n.d.). BROMINATED VEGETABLE OIL. Available at: [Link]

• Hohman, R. J., et al. (1995). Action of soybean lipoxygenase 1 on 12-iodo-cis-9-octadecenoic acid and 12-bromo-cis-9-octadecenoic acid. Biochemistry. Available at: [Link]

• Horn, A. F., et al. (2013). Model for Lipid Rancidity: The Role of Emulsifiers in pH-Dependent Oxidative Stability. AOCS. Available at: [Link]

• Kim, J., & Choe, E. (2020). Effects of pH on the rates of lipid oxidation in oil–water system. ResearchGate. Available at: [Link]

• Rijal, G., & Kraft, J. (2016). The effect of pH on the toxicity of fatty acids and fatty acid amides to rainbow trout gill cells. Springer. Available at: [Link]

• Tournas, V. H., & Niazi, S. K. (2002).

• Wluka, M., et al. (2022). Synthesis of Polymer Precursor 12-Oxododecenoic Acid Utilizing Recombinant Papaya Hydroperoxide Lyase in an Enzyme Cascade. PMC - NIH. Available at: [Link]

• Yeboah, F. K., et al. (2013). Spatiotemporal changes in the Content and Metabolism of 9, 12, 13 – Trihydorxy-10(E)-Octadecenoic Acid in Tomato (Solanum Lycopersicum L. CV Balkonsar) fruits. ResearchGate. Available at: [Link]

Sources

• 1. larodan.com [larodan.com]
• 2. mdpi.com [mdpi.com]
• 3. The effect of pH on the toxicity of fatty acids and fatty acid amides to rainbow trout gill cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of Polymer Precursor 12-Oxododecenoic Acid Utilizing Recombinant Papaya Hydroperoxide Lyase in an Enzyme Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Improving the Yield of Bromohydroxylation of Octadecenoic Acids

Welcome to the technical support center for the bromohydroxylation of octadecenoic acids. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important transformation. Here, we move beyond simple protocols to provide in-depth, field-proven insights into optimizing your reaction yields and troubleshooting common experimental hurdles. Our approach is rooted in a deep understanding of the reaction mechanism, ensuring that every recommendation is scientifically sound and practically validated.

Part 1: The Underlying Chemistry - A Mechanistic Overview

A foundational understanding of the reaction mechanism is critical for effective troubleshooting. The bromohydroxylation of an alkene, such as oleic acid (an 18-carbon monounsaturated fatty acid), is a classic electrophilic addition reaction. The process unfolds in a predictable, stepwise manner which, when understood, allows for precise control over the reaction's outcome.

The reaction is initiated by the electrophilic attack of a bromine source, typically N-Bromosuccinimide (NBS), on the electron-rich C=C double bond of the octadecenoic acid.[1] This does not form a simple carbocation but rather a cyclic bromonium ion intermediate.[2] This three-membered ring is highly strained and carries a positive charge on the bromine atom, making it an excellent electrophile.[3]

In the second, crucial step, a nucleophile attacks one of the carbons of the bromonium ion, causing the ring to open.[4] Since the reaction is performed in an aqueous solvent system, water is present in vast excess and acts as the nucleophile, outcompeting the bromide ion.[3] This nucleophilic attack occurs from the face opposite the bromine bridge (a "backside attack"), resulting in a product with anti stereochemistry—the bromine and hydroxyl groups are on opposite sides of the carbon chain.[2] A final, rapid deprotonation of the resulting oxonium ion by a water molecule yields the neutral bromohydrin product.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Halogenation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic Acid

Welcome to the technical support center for the purification of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of this functionalized fatty acid. Here, we provide troubleshooting guides and frequently asked questions (FAQs) in a practical, question-and-answer format to address specific issues you may encounter during your experiments.

Introduction to the Challenges

The purification of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid presents a unique set of challenges due to its molecular structure. The presence of a vicinal bromohydrin, a cis-double bond, and specific stereocenters (R,R) requires careful consideration of purification methods to avoid isomerization, degradation, and loss of stereochemical integrity. Key challenges include:

• Diastereomeric Purity: The synthesis of the target molecule may result in the formation of other diastereomers (e.g., 12(S),13(S); 12(R),13(S); 12(S),13(R)). Separating these closely related isomers is often the primary hurdle.

• Chemical Stability: The bromohydrin moiety can be susceptible to degradation, such as dehydrobromination to form an epoxide, particularly under basic or harsh chromatographic conditions.

• Isomerization: The cis-double bond at the 9-position can potentially isomerize to the more stable trans-configuration, especially when exposed to heat, light, or certain catalysts.

• Co-elution with Impurities: Starting materials and reaction byproducts may have similar polarities to the target compound, leading to co-elution during chromatography.

This guide will provide you with the expertise and practical insights to overcome these challenges and achieve the desired purity of your compound.

Troubleshooting Guide & FAQs

This section is structured to provide rapid solutions to common problems encountered during the purification of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid.

FAQ 1: My purified compound shows multiple spots on TLC/peaks in HPLC, suggesting the presence of isomers. How can I improve the separation of diastereomers?

Answer:

Separating diastereomers of functionalized fatty acids is a common challenge due to their similar physical properties.[1] Here’s a systematic approach to improving their separation:

1. Optimize Your Chromatography Method:

• Normal-Phase HPLC/Flash Chromatography: This is often the preferred method for separating isomers of moderately polar compounds.[2] The subtle differences in the spatial arrangement of the hydroxyl and bromo groups will lead to differential interactions with the polar stationary phase (silica gel).

  • Solvent System: A non-polar mobile phase with a small amount of a polar modifier is a good starting point. A common system is a gradient of hexane and ethyl acetate or hexane and isopropanol.[1]

  • Gradient Elution: A shallow gradient can enhance the resolution between closely eluting diastereomers.

  • Column Choice: A high-resolution silica gel column with a small particle size will provide better separation efficiency.

• Chiral HPLC: If you have access to a chiral stationary phase (CSP), this can be a powerful tool for separating both enantiomers and diastereomers.[3][4]

2. Derivatization:

• Converting the carboxylic acid to an ester (e.g., methyl or phenacyl ester) can sometimes improve separation by altering the polarity and conformational flexibility of the molecule.[5]

• Derivatization of the hydroxyl group can also be considered, but care must be taken to avoid side reactions.

3. Thin-Layer Chromatography (TLC) for Method Development:

• Before scaling up to column chromatography or HPLC, use TLC to screen different solvent systems.[5] A solvent system that shows even a slight separation of spots on TLC is a promising candidate for preparative separation.

• Use a visualizing agent that is sensitive to the functional groups in your molecule. Iodine vapor is a good general-purpose stain for lipids.[5] For more specific visualization of the hydroxyl group, a p-anisaldehyde or vanillin stain can be effective.[6]

FAQ 2: I am observing a new, less polar spot/peak during purification, and I suspect my compound is degrading. What are the likely degradation pathways and how can I prevent them?

Answer:

The primary degradation pathway for a vicinal bromohydrin is dehydrobromination to form an epoxide. This is an intramolecular Williamson ether synthesis that is often base-catalyzed.

1. Avoid Basic Conditions:

• Mobile Phase: Ensure your mobile phase is neutral or slightly acidic. If using additives, avoid basic modifiers like triethylamine unless absolutely necessary and used in very low concentrations.

• Silica Gel: Standard silica gel is slightly acidic. However, if you suspect degradation on the column, you can use deactivated silica gel (treated with water) or an alternative stationary phase like alumina.

2. Monitor for Epoxide Formation:

• The epoxide will be less polar than the bromohydrin and will have a higher Rf value on TLC and a shorter retention time in normal-phase HPLC.

• Mass spectrometry can be used to confirm the presence of the epoxide (loss of HBr from the molecular ion).

3. Minimize Exposure to Heat and Light:

• While the primary concern is base-catalyzed degradation, prolonged exposure to heat can also promote degradation. Conduct purification at room temperature and store the purified compound at low temperatures.

FAQ 3: My final product shows a trans-isomer impurity in the NMR/IR spectrum. How can I avoid cis-trans isomerization of the double bond?

Answer:

The 9(Z) (cis) double bond can isomerize to the more thermodynamically stable 9(E) (trans) isomer.[7][8] This can be catalyzed by acid, heat, or light.

1. Control the pH:

• Avoid strongly acidic conditions during workup and purification. While silica gel is slightly acidic, it is generally not strong enough to cause significant isomerization at room temperature. However, if you are using acidic mobile phase modifiers, use them at the lowest effective concentration.

2. Temperature and Light:

• Avoid heating the compound for extended periods. If you need to remove solvent, use a rotary evaporator at low temperature.

• Protect the compound from light by using amber vials or covering your glassware with aluminum foil.

3. Analytical Confirmation:

• The cis and trans isomers can often be separated by silver ion chromatography (Ag+-HPLC or Ag+-TLC), where the cis-isomer interacts more strongly with the silver ions.[9]

• FT-IR spectroscopy can also be used to distinguish between cis (peak around 720 cm⁻¹) and trans (peak around 965 cm⁻¹) double bonds.

Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments and workflows.

Protocol 1: Analytical Thin-Layer Chromatography (TLC)

This protocol is for monitoring reaction progress and for developing a solvent system for column chromatography.

Materials:

• Silica gel TLC plates (e.g., silica gel 60 F254)

• Developing chamber

• Mobile phase (e.g., hexane/ethyl acetate mixture)

• Visualizing agent (e.g., iodine chamber, p-anisaldehyde stain)

• Capillary tubes for spotting

Procedure:

• Prepare a developing chamber by adding the mobile phase to a depth of about 0.5 cm and placing a piece of filter paper to saturate the atmosphere.

• Using a pencil, gently draw an origin line about 1 cm from the bottom of the TLC plate.

• Dissolve a small amount of your crude product in a suitable solvent (e.g., ethyl acetate).

• Using a capillary tube, spot the solution onto the origin line.

• Place the TLC plate in the developing chamber and allow the solvent to ascend until it is about 1 cm from the top of the plate.

• Remove the plate and immediately mark the solvent front with a pencil.

• Allow the plate to dry completely.

• Visualize the spots using a UV lamp (if the compound is UV active), followed by a chemical stain.[6]

  • Iodine: Place the dried plate in a chamber containing a few crystals of iodine. The spots will appear as yellow-brown stains.[5]

  • p-Anisaldehyde Stain: Dip the plate in the stain and gently heat with a heat gun until colored spots appear. Alcohols and other functional groups will give characteristic colors.[6]

• Calculate the retention factor (Rf) for each spot: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).

Protocol 2: Preparative Purification by Normal-Phase HPLC

This protocol provides a starting point for purifying gram-scale quantities of the target compound.

Instrumentation and Materials:

• Preparative HPLC system with a UV detector

• Silica gel column (e.g., 20 x 250 mm, 5 µm particle size)

• Mobile Phase A: Hexane (HPLC grade)

• Mobile Phase B: Ethyl Acetate or Isopropanol (HPLC grade)

• Sample dissolved in a minimal amount of the initial mobile phase

Procedure:

• Method Development: Based on your TLC results, develop a gradient elution method. A good starting point is a linear gradient from 5% B to 40% B over 30 minutes.

• Column Equilibration: Equilibrate the column with the initial mobile phase composition (e.g., 95% A, 5% B) until a stable baseline is achieved.

• Sample Injection: Dissolve the crude product in the initial mobile phase and inject it onto the column.

• Gradient Elution and Fraction Collection: Run the gradient method and collect fractions based on the UV chromatogram.

• Analysis of Fractions: Analyze the collected fractions by analytical TLC or HPLC to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator at a low temperature.

Data Presentation

Table 1: Example TLC Data for Method Development

Mobile Phase (Hexane:Ethyl Acetate)	Rf of Target Compound	Rf of Major Impurity	Separation (ΔRf)
90:10	0.25	0.35	0.10
80:20	0.40	0.48	0.08
70:30	0.55	0.60	0.05

Based on this data, a 90:10 hexane:ethyl acetate mobile phase provides the best separation for column chromatography.

Visualization of Workflows

Diagram 1: Troubleshooting Workflow for Isomer Separation

Caption: Decision tree for resolving diastereomeric impurities.

Diagram 2: Workflow for Preventing Compound Degradation

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Brominated lipid probes expose structural asymmetries in constricted membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Normal Phase Chromatography [labbulletin.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Avoiding Artifacts in the Analysis of Oxidized Lipids

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Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address specific issues you may encounter during your experiments in a question-and-answer format, focusing on the causality behind the problems and providing actionable solutions.

Sample Handling and Storage

Q1: I'm concerned about generating artifacts before I even start my extraction. What are the most critical first steps after sample collection to prevent oxidation?

A1: This is arguably the most critical stage where artifact formation can be rampant. The key is to immediately halt all biological and chemical activity. Free radical-initiated autoxidation of polyunsaturated fatty acids (PUFAs) is a primary concern, leading to a cascade of reactions that generate hydroperoxides and secondary oxidation products[1][2][3].

• Expert Insight: Your primary enemies are enzymes (lipases, cyclooxygenases), oxygen, light, and heat. Immediately after collection, samples should be flash-frozen in liquid nitrogen. This rapid freezing is superior to slower methods as it minimizes ice crystal formation which can damage cellular structures and expose lipids to oxidative environments. For tissues, this should be done within minutes of harvesting. For biofluids, process them quickly to separate plasma/serum and then flash freeze. Quenching enzymatic activity can also be achieved with rapid changes to low (below -40°C) or high (above 80°C) temperatures, or by adjusting the pH, though these methods must be carefully considered to avoid chemical degradation of lipids[4].

• Trustworthiness Check: To validate that your initial handling is effective, you can process a control sample alongside your experimental samples, but intentionally expose it to air at room temperature for a short period before freezing. A significant increase in oxidation markers in this "stressed" sample compared to your properly handled samples provides confidence in your collection protocol.

Q2: What are the optimal long-term storage conditions for my samples and lipid extracts? I've heard conflicting advice about -20°C vs. -80°C.

A2: For long-term stability, -80°C is the gold standard for both raw samples and lipid extracts.[5] While -20°C might be acceptable for very short-term storage of saturated lipids, it is insufficient to halt the slow, non-enzymatic oxidation of PUFAs over weeks or months[4][6].

• Causality: At -20°C, molecular mobility is reduced but not stopped. Over time, oxygen and free radicals can still react with lipids. At -80°C, these processes are significantly slowed to a near standstill. Repeated freeze-thaw cycles are also highly detrimental as they can damage sample integrity and accelerate oxidation; therefore, it's best to aliquot samples or extracts into single-use volumes before freezing[7].

• Storage Environment for Extracts: Lipid extracts should be stored in amber glass vials to protect them from light, under an inert gas atmosphere (nitrogen or argon) to displace oxygen, and in an organic solvent[4][6][8]. Storing lipids as a dried-down film is discouraged as this increases the surface area exposed to any residual oxygen in the vial.

Table 1: Recommended Storage Conditions

Sample Type	Short-Term Storage (<1 week)	Long-Term Storage (>1 week)	Key Considerations
Tissues/Cells	-80°C (after flash freezing)	-80°C	Aliquot to avoid freeze-thaw cycles.
Plasma/Serum	-80°C (after processing)	-80°C	Process immediately after collection.
Lipid Extracts	-80°C	-80°C	Store in glass under inert gas with antioxidant.

Lipid Extraction

Q3: My oxidized lipid recovery seems low and inconsistent. Could my extraction method be the problem?

A3: Absolutely. The choice of extraction method and, more importantly, the execution, is critical. A common issue is the continued oxidation of lipids during the extraction process itself.

• Expert Insight: The classic Folch or Bligh & Dyer methods, which use a chloroform/methanol mixture, are robust for extracting a wide range of lipids[7][9]. However, to adapt them for oxidized lipids, you must incorporate antioxidants directly into the extraction solvent. Butylated hydroxytoluene (BHT) is a widely used and effective radical scavenger that can be added to your solvent mixture at a concentration of 0.01%[9][10]. The entire extraction should be performed on ice and as quickly as possible to minimize exposure to heat and light.

• Workflow Diagram: Artifact-Minimizing Lipid Extraction

  Lipid extraction workflow highlighting critical steps to prevent oxidation.

Analysis and Data Interpretation

Q4: I'm seeing unexpected peaks in my mass spectrometry data with mass shifts of +16 or +32 Da. Are these real oxidized species or artifacts?

A4: These mass shifts are characteristic of oxidation (+16 Da for a hydroxyl or epoxide group, +32 Da for a hydroperoxide), but they can arise from two sources: biologically relevant in vivo oxidation, or artificial ex vivo oxidation during sample handling and analysis.[11]

• Distinguishing Between Sources:

  • Strict Protocol Adherence: The first line of defense is the rigorous application of the anti-oxidative measures discussed above. If you have been meticulous, the likelihood of these being in vivo products increases.

  • Control Samples: Analyze a "time zero" sample that was extracted immediately after collection. If the +16/+32 Da peaks are absent or significantly lower in the time zero sample compared to stored samples, it points to artifact formation during storage.

  • In-Source Fragmentation: Be aware that in-source fragmentation in the mass spectrometer can sometimes be mistaken for oxidation products.[12][13] This is especially true for certain lipid classes. A careful optimization of your MS source parameters (e.g., cone voltage, capillary temperature) can help minimize this. Running authentic, non-oxidized standards of the lipid class of interest can help you identify if specific fragments are being generated that could be misinterpreted.

Q5: How can I confirm the identity of a suspected oxidized lipid and differentiate it from isomers?

A5: This is a significant challenge in lipidomics. Tandem mass spectrometry (MS/MS) is essential.

• Expert Insight: The fragmentation pattern of an oxidized lipid in MS/MS can provide positional information about the modification. For example, the fragments will differ depending on where the hydroperoxide group is located on the fatty acyl chain. However, co-eluting isomers can still be difficult to distinguish.

• Trustworthiness Check: The gold standard for confirmation is to compare the retention time and MS/MS fragmentation pattern of your unknown peak to that of a commercially available, authentic oxidized lipid standard. If a standard is not available, derivatization techniques followed by GC-MS can sometimes provide additional structural information.

• Troubleshooting Logic Diagram

  Decision tree for troubleshooting unexpected oxidized lipid signals.

Detailed Experimental Protocols

Protocol 1: Artifact-Minimized Lipid Extraction from Plasma

This protocol is a modified Bligh & Dyer method designed to minimize artifactual oxidation.

Materials:

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Butylated Hydroxytoluene (BHT)

• Deionized water

• Conical glass centrifuge tubes

• Nitrogen or Argon gas source

Procedure:

• Prepare Solvents: Prepare a 2:1 (v/v) Chloroform:Methanol solution. Add BHT to a final concentration of 0.01% (w/v). Prepare all solvents and store on ice.

• Sample Preparation: Thaw frozen plasma sample on ice. Use 100 µL of plasma for the extraction.

• Homogenization: In a glass centrifuge tube on ice, add 375 µL of the 2:1 Chloroform:Methanol (with BHT) solution to the 100 µL plasma sample.

• Vortexing: Vortex the mixture vigorously for 2 minutes at 4°C.

• Phase Separation: Add 125 µL of chloroform and vortex for 30 seconds. Then add 125 µL of deionized water and vortex for another 30 seconds.

• Centrifugation: Centrifuge the sample at 1,000 x g for 10 minutes at 4°C to separate the aqueous and organic phases.

• Collection: Carefully collect the lower organic phase (which contains the lipids) using a glass Pasteur pipette, avoiding the protein interface.

• Drying: Dry the collected organic phase under a gentle stream of nitrogen gas. Do not over-dry.

• Storage: Immediately reconstitute the lipid extract in a suitable solvent (e.g., methanol or isopropanol), blanket with argon or nitrogen, seal tightly in an amber glass vial, and store at -80°C until analysis.

Protocol 2: Reduction of Lipid Hydroperoxides for Stable Analysis

Primary lipid hydroperoxides are unstable. Reducing them to more stable hydroxy derivatives can improve analytical reproducibility. Sodium borohydride is a mild reducing agent suitable for this purpose.[14][15]

Materials:

• Dried lipid extract

• Methanol (HPLC grade)

• Sodium borohydride (NaBH₄)

• Deionized water

• Hexane (HPLC grade)

Procedure:

• Redissolve Extract: Redissolve the dried lipid extract in 1 mL of methanol.

• Prepare Reducing Agent: Freshly prepare a solution of 1 mg/mL sodium borohydride in deionized water.

• Reduction Reaction: Add 100 µL of the sodium borohydride solution to the lipid extract. Allow the reaction to proceed for 30 minutes at room temperature.

• Quench Reaction: Stop the reaction by adding 1 mL of deionized water.

• Re-extraction: Extract the now-reduced lipids by adding 2 mL of hexane, vortexing, and centrifuging to separate phases.

• Collection and Drying: Collect the upper hexane layer, transfer to a new glass tube, and dry under a stream of nitrogen.

• Analysis: The resulting stable hydroxy-lipids can now be reconstituted and analyzed by LC-MS or derivatized for GC-MS.

References

• Yin, H., Xu, L., & Porter, N. A. (2005). New insights regarding the autoxidation of polyunsaturated fatty acids. Antioxidants & Redox Signaling, 7(1-2), 170-184. [Link]

• Vlieg, J. H., & Vethaak, A. D. (2007). An update on products and mechanisms of lipid peroxidation. Chemistry and Physics of Lipids, 153(1), 1-13. [Link]

• Yin, H., Porter, N. A., & Morrow, J. D. (2011). New Insights Regarding the Autoxidation of Polyunsaturated Fatty Acids. ResearchGate. [Link]

• Gathungu, R. M., et al. (2020). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. Lipids, 55(3), 217-230. [Link]

• Hu, C., et al. (2020). Recognition and avoidance of ion source-generated artifacts in lipidomics analysis. Mass Spectrometry Reviews, 40(5), 539-563. [Link]

• Hu, C., et al. (2020). Recognition and avoidance of ion source-generated artifacts in lipidomics analysis. ResearchGate. [Link]

• Gathungu, R. M., et al. (2020). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. SpringerLink. [Link]

• Abreu, S., et al. (2022). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. Metabolites, 12(1), 75. [Link]

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Technical Support Center: Method Refinement for the Detection of Halogenated Lipids

Welcome to the Technical Support Center dedicated to the nuanced and challenging field of halogenated lipid analysis. This guide is designed for researchers, scientists, and drug development professionals who are looking to refine their detection methods, troubleshoot common experimental hurdles, and deepen their understanding of the analytical choices they make. As your virtual application scientist, I will provide not just protocols, but the rationale behind them, grounded in established scientific principles and field-proven experience.

Frequently Asked Questions (FAQs)

Q1: What are halogenated lipids and why are they analytically significant?

Halogenated lipids are a class of lipid molecules where one or more hydrogen atoms have been replaced by a halogen (typically chlorine, bromine, or iodine). These lipids can be formed endogenously in biological systems through enzymatic reactions, such as the myeloperoxidase-catalyzed production of hypochlorous acid (HOCl) which can react with lipids to form chlorinated species.[1] They are of significant interest in biomedical research as they are often associated with inflammation, oxidative stress, and various disease pathologies.[1] Their detection and quantification can serve as crucial biomarkers for disease states and help elucidate mechanisms of cellular damage.

Q2: What are the primary analytical techniques for detecting halogenated lipids?

The gold standard for the detection and quantification of halogenated lipids is mass spectrometry (MS) , often coupled with a separation technique like liquid chromatography (LC) or gas chromatography (GC) .[2][3][4][5][6]

• LC-MS is highly versatile, allowing for the analysis of a wide range of intact halogenated lipids with high sensitivity and specificity.[7][8]

• GC-MS is particularly useful for analyzing more volatile or derivatized halogenated fatty acids.[6][9]

The choice between these depends on the specific lipid class, the complexity of the sample matrix, and the research question.

Q3: What are the main challenges in the analysis of halogenated lipids?

Analyzing halogenated lipids presents several distinct challenges:

• Low Abundance: They are often present at very low concentrations in complex biological matrices, demanding highly sensitive analytical methods.[10]

• Structural Diversity: The vast number of lipid species and the potential for halogenation at different positions creates a complex analytical landscape.[11]

• Co-elution and Ion Suppression: In LC-MS, halogenated lipids can co-elute with more abundant, non-halogenated lipids, leading to suppression of their signal in the mass spectrometer.[12][13]

• Analyte Stability: Some halogenated lipids can be unstable and may degrade during sample preparation and extraction.

• Isomeric and Isobaric Interferences: Distinguishing between isomers (same formula, different structure) and isobars (same nominal mass, different formula) requires high-resolution instrumentation and careful method development.[12]

Troubleshooting Guide: From Sample to Signal

This section addresses specific, common problems encountered during the analysis of halogenated lipids in a practical question-and-answer format.

Problem Area 1: Mass Spectrometry Detection

Q: I am observing very low signal intensity for my target halogenated lipids using LC-MS/MS. What are the potential causes and how can I improve sensitivity?

A: Low signal intensity is a frequent challenge, often stemming from issues in ionization, ion transmission, or experimental design.[10][14] Let's break down the troubleshooting process.

Causality & Refinement Strategy:

• Suboptimal Ionization Mode (Positive vs. Negative): The chemical nature of your lipid dictates the best ionization polarity. While many lipids ionize well in positive mode as [M+H]+ or [M+Na]+ adducts, lipids with acidic functional groups (like free fatty acids or phosphate groups) often yield much stronger signals in negative ion mode as [M-H]- ions.[15][16][17][18] Halogenated fatty acids, for instance, are best detected in negative ion mode.[15][18]

  • Actionable Insight: Always perform initial scouting runs in both positive and negative ion modes to determine empirically which provides the best signal-to-noise ratio for your specific analyte. The cleaner background of negative mode can sometimes provide a significant sensitivity advantage.[17]

• Inefficient Adduct Formation: In positive mode, the choice of mobile phase modifier can drastically affect signal intensity. Protons (H+) are not the only game in town. For many phospholipids, forming sodium (Na+) or ammonium (NH4+) adducts is far more efficient.

  • Actionable Insight: If your signal is low in positive mode with a standard formic acid modifier, try adding 5-10 mM ammonium formate or ammonium acetate to your mobile phase.[12] This can dramatically enhance the signal for certain lipid classes, such as phosphatidylcholines.

• Incorrect Fragmentation (MS/MS): In tandem mass spectrometry, if your collision energy is too low, you won't get efficient fragmentation. If it's too high, you might shatter the ion into uninformative, low-mass fragments.

  • Actionable Insight: Optimize collision energy for each specific halogenated lipid standard. Infuse the standard directly into the mass spectrometer and ramp the collision energy to find the value that produces the most intense and structurally informative product ions.

• Matrix Effects: Co-eluting compounds from your sample matrix (e.g., salts, detergents, abundant non-halogenated lipids) can suppress the ionization of your target analyte.[19]

  • Actionable Insight: Improve your sample cleanup procedure using solid-phase extraction (SPE).[20] Additionally, refine your chromatographic gradient to better separate your analyte from interfering matrix components.[19]

Q: The isotopic pattern of my detected lipid doesn't match the theoretical pattern for a chlorinated or brominated species. How can I confirm the identity of the halogen?

A: This is a critical question for confident identification. The unique natural abundance of chlorine and bromine isotopes provides a powerful diagnostic tool in mass spectrometry.[21][22]

Causality & Refinement Strategy:

• Understanding Isotopic Signatures:

  • Chlorine (Cl): Chlorine has two stable isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). This results in a characteristic M to M+2 peak ratio of approximately 3:1 .[21] For every peak representing the molecule with ³⁵Cl, there will be a corresponding peak two mass units higher that is about one-third the intensity.

  • Bromine (Br): Bromine also has two stable isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%). This creates a distinctive M to M+2 peak ratio of nearly 1:1 .[21] The M and M+2 peaks will be almost equal in height, creating a "doublet" that is a hallmark of a bromine-containing compound.

• Insufficient Mass Resolution: If the resolution of your mass spectrometer is too low, the M and M+2 peaks may not be clearly separated, leading to a distorted pattern. This is especially true for complex spectra with overlapping peaks.

  • Actionable Insight: Ensure you are operating your mass spectrometer at a sufficiently high resolution to baseline-resolve the isotopic peaks. This may require using a high-resolution instrument like a TOF, Orbitrap, or FT-ICR mass spectrometer.[23]

• Multiple Halogen Atoms: If your lipid contains more than one halogen atom, the isotopic pattern becomes more complex. For example, a molecule with two chlorine atoms will exhibit an M, M+2, and M+4 peak pattern with an approximate ratio of 9:6:1 . A molecule with two bromine atoms will show a pattern of 1:2:1 .[22][24]

  • Actionable Insight: Use an online isotopic distribution calculator to model the expected pattern for your hypothesized formula (including the number of halogen atoms). Compare this theoretical pattern directly with your acquired spectrum.

Problem Area 2: Liquid Chromatography Separation

Q: My halogenated lipids are showing poor peak shape (tailing/fronting) or are co-eluting with other isobaric lipids. What column and mobile phase modifications should I consider?

A: Chromatographic performance is paramount for successful lipidomics. Poor separation compromises both identification and quantification.[13]

Causality & Refinement Strategy:

• Inappropriate Column Chemistry: Standard C18 columns are a good starting point, but they may not provide sufficient selectivity for all lipid classes.[25]

  • Actionable Insight:

    • For Isomer Separation: Consider a C30 column. The longer alkyl chains provide enhanced shape selectivity, which can be crucial for resolving cis/trans isomers or double bond positional isomers.

    • For Polar Lipids: If you are analyzing polar halogenated lipids (e.g., halogenated phospholipids), a Hydrophilic Interaction Liquid Chromatography (HILIC) column can provide better retention and separation than reversed-phase columns.[6][23][25]

• Suboptimal Mobile Phase Modifiers: The choice and concentration of your mobile phase additive can significantly impact peak shape.

  • Actionable Insight: For phospholipid analysis, standard acidic modifiers like formic acid can sometimes lead to peak tailing. Using a buffered mobile phase with ammonium formate or ammonium acetate (e.g., 10 mM) can often improve peak shape and reproducibility.[12]

• Gradient Not Optimized: A generic, steep gradient may not provide the resolving power needed for complex lipid extracts.

  • Actionable Insight: Develop a shallower, longer gradient. This gives closely eluting species more time to separate on the column, improving resolution between isobars and other interferences.

Problem Area 3: Sample Preparation

Q: I suspect I am losing my halogenated lipids during sample extraction. What steps can I take to minimize this?

A: Sample extraction is a critical step where significant analyte loss can occur if not properly optimized. The goal is to efficiently extract lipids while preserving their chemical integrity.

Causality & Refinement Strategy:

• Choice of Extraction Method: The two most common liquid-liquid extraction methods for lipids are the Folch and Bligh & Dyer methods.[26] While both use a chloroform/methanol/water system, their solvent-to-sample ratios differ.

  • Folch Method: Uses a high solvent-to-sample ratio (20:1) and is generally considered more exhaustive.[27][28]

  • Bligh & Dyer Method: Uses a lower solvent-to-sample ratio, making it faster and uses less solvent.[27][29][30] However, studies have shown it can be less efficient for samples with high lipid content (>2%), potentially underestimating total lipid yield by up to 50% in very high-lipid samples.[27][29]

  • Actionable Insight: For quantitative studies where maximizing recovery is essential, the Folch method is generally preferable . If using the Bligh & Dyer method for higher lipid content samples, be aware of the potential for incomplete extraction.[27][28][29]

• Analyte Degradation: Halogenated lipids, particularly those with reactive functional groups like aldehydes, can be prone to degradation from excessive heat, extreme pH, or exposure to light and air (oxidation).

  • Actionable Insight:

    • Keep samples on ice or at 4°C throughout the entire extraction process.

    • Perform extractions under dim light and consider flushing tubes with nitrogen or argon to minimize oxidation.

    • Avoid strong acids or bases unless required for a specific derivatization step, and if so, keep reaction times and temperatures to a minimum.

Protocols & Workflows

Optimized Workflow for Halogenated Lipid Analysis

This diagram illustrates a comprehensive workflow from sample preparation to data analysis, incorporating key decision points for method refinement.

Caption: A comprehensive workflow for halogenated lipid analysis.

Detailed Protocol: Modified Folch Extraction for Halogenated Lipids

This protocol is designed to maximize the recovery of a broad range of lipids while minimizing degradation.

• Homogenization: Homogenize 100 mg of tissue or 100 µL of plasma in a glass tube with 3 mL of a cold (4°C) chloroform:methanol (2:1, v/v) mixture. Use a glass-on-glass homogenizer to avoid plasticizer contamination.

• Monophasic Mixture: Vortex the homogenate vigorously for 2 minutes. The sample water creates a single-phase system with the solvent mixture.

• Phase Separation: Add 0.6 mL of 0.9% NaCl solution (or HPLC-grade water) to the tube. Vortex for another 2 minutes. Centrifuge at 2,000 x g for 10 minutes at 4°C to induce phase separation.

• Lipid Collection: Three layers will form: an upper aqueous/methanol layer, a protein disk at the interface, and a lower chloroform layer containing the lipids. Carefully aspirate the lower chloroform layer using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Re-extraction: To maximize recovery, add another 2 mL of chloroform to the remaining upper phase and protein disk. Vortex and centrifuge again. Collect the lower phase and combine it with the first extract.

• Drying: Evaporate the pooled chloroform extracts to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid film in an appropriate solvent for your LC-MS analysis (e.g., 100 µL of methanol:chloroform 1:1, v/v).

Data Interpretation Tools

Visual Guide: Identifying Halogens by Isotopic Pattern

The following diagram illustrates the characteristic mass spectral signatures for compounds containing one or two chlorine or bromine atoms. Use this as a quick reference for interpreting your mass spectra.

Caption: Characteristic isotopic patterns for Cl and Br in MS.

Data Tables for Method Development

Table 1: Comparison of LC Columns for Halogenated Lipid Separation

Column Type	Stationary Phase	Principle	Best Suited For
Reversed-Phase	C18 (Octadecylsilane)	Hydrophobic Interactions	General purpose, separation by acyl chain length and unsaturation.[25]
Reversed-Phase	C30 (Triacontylsilane)	Enhanced Hydrophobic & Shape Selectivity	Resolving geometric (cis/trans) and positional isomers.
HILIC	Diol, Amide, or Bare Silica	Partitioning into a water-enriched layer	Separation of polar lipid classes (e.g., phospholipids, glycolipids).[23][25]

Table 2: Ionization Techniques and Polarity Selection for Lipid Classes

Lipid Class	Primary Functional Group	Recommended Ionization Mode	Common Adducts / Ions
Halogenated Fatty Acids	Carboxylic Acid	Negative	[M-H]-
Halogenated Phosphatidylcholines	Quaternary Amine (permanent positive charge)	Positive	[M+H]+, [M+Na]+, [M+HCOO]- (formate)
Halogenated Phosphatidylethanolamines	Primary Amine	Positive or Negative	[M+H]+, [M-H]-
Halogenated Triglycerides	Ester	Positive	[M+NH4]+, [M+Na]+

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Technical Support Center: Overcoming Matrix Effects in the Quantification of Lipid Metabolites

Welcome to the technical support center dedicated to helping researchers, scientists, and drug development professionals navigate the complexities of matrix effects in lipid metabolite quantification. This guide is designed to provide not only troubleshooting steps but also a deep, mechanistic understanding of why these effects occur and how to design robust, self-validating analytical methods. Our goal is to empower you with the expertise to generate accurate, reproducible, and trustworthy lipidomics data.

Understanding Matrix Effects: The "Invisible" Variable in Your Assay

In an ideal analytical world, the signal intensity of a target analyte would be directly and solely proportional to its concentration. However, in complex biological samples, this is rarely the case. The "matrix" refers to all components within a sample other than the analyte of interest, including salts, proteins, and, most notably for lipidomics, other lipids.[1] Matrix effects are the alteration (suppression or enhancement) of the ionization of a target analyte due to the presence of these co-eluting matrix components.[1][2][3] This phenomenon is a major source of variability and inaccuracy in mass spectrometry-based lipidomics.

The Primary Culprit: Ion Suppression

Ion suppression is the most common manifestation of matrix effects in liquid chromatography-mass spectrometry (LC-MS) analyses.[4] It occurs when matrix components interfere with the ionization of the target analyte in the MS source, leading to a decreased signal intensity.[1][2] The primary mechanism involves competition for ionization efficiency; co-eluting compounds can compete for available charge or space on the surface of electrospray droplets, thereby reducing the number of charged analyte molecules that reach the detector.[2][4]

In lipidomics, phospholipids are notorious for causing significant ion suppression, especially in positive electrospray ionization (+ESI) mode.[5][6] Their high concentration in biological fluids like plasma and serum, coupled with their tendency to co-extract and co-elute with many lipid analytes, makes them a primary concern.[6][7]

Causality: Why Does Ion Suppression Occur?

The electrospray ionization (ESI) process is a delicate one, relying on the formation of charged droplets and the subsequent evaporation of solvent to produce gas-phase ions. Several factors can disrupt this process:

• Competition for Charge: The ESI source has a finite capacity to generate charge. When a high concentration of a co-eluting matrix component (like a phospholipid) enters the source alongside the target analyte, it can effectively "steal" the available charge, leaving less for the analyte.[2]

• Changes in Droplet Properties: Non-volatile matrix components can alter the physical properties of the ESI droplets, such as surface tension and viscosity. This can hinder efficient solvent evaporation and the subsequent release of analyte ions.[2]

• Analyte-Matrix Interactions: In some cases, matrix components can form adducts or complexes with the analyte, changing its ionization properties.[1]

The following diagram illustrates the logical relationship between matrix components and the resulting ion suppression.

Caption: The interplay between matrix components and target analytes in the LC-MS system.

Troubleshooting Guides: From Diagnosis to Resolution

This section provides a systematic approach to identifying and mitigating matrix effects in your experiments.

Issue 1: Poor Reproducibility and High Coefficient of Variation (%CV) in Quality Control (QC) Samples

Symptoms:

• Wide variation in analyte peak areas across a batch of QC samples.

• Inconsistent results between different analytical runs.

• Failure to meet acceptance criteria for precision and accuracy as per regulatory guidelines (e.g., FDA).[8][9]

Diagnostic Workflow:

Caption: Diagnostic workflow for troubleshooting high %CV in QC samples.

Step-by-Step Resolution:

Step 1: Evaluate Internal Standard (IS) Performance

The cornerstone of correcting for matrix effects is the use of a suitable internal standard.[10][11] An ideal IS co-elutes and experiences the same ionization suppression or enhancement as the analyte.[12]

• Expertise & Experience: Stable isotope-labeled (SIL) internal standards are the "gold standard" for quantitative lipidomics.[10][13][14] Their physicochemical properties are nearly identical to the endogenous analyte, ensuring they behave similarly during sample preparation, chromatography, and ionization.[10][15]

• Protocol: Verifying IS Suitability

  • Selection: Choose a SIL-IS for each lipid class being quantified. If a SIL-IS is not available, an odd-chain or structurally similar lipid can be a viable, though less ideal, alternative.[10]

  • Spiking: Add the IS to all samples, calibrators, and QCs before any sample preparation steps (e.g., protein precipitation or extraction).[14] This ensures the IS accounts for variability throughout the entire workflow.

  • Analysis: Monitor the peak area of the IS across all injections in a batch. A stable IS response (e.g., %CV < 15%) suggests that the variability is not due to inconsistent IS addition or major system fluctuations. If the IS response is erratic, it may point to issues with the sample preparation itself.

Step 2: Perform a Post-Column Infusion Experiment to Diagnose Ion Suppression

This experiment is a definitive way to visualize regions of ion suppression in your chromatogram.

• Trustworthiness: This method provides direct evidence of matrix effects by showing how the signal of a continuously infused analyte is affected by the elution of matrix components from a blank sample injection.[3]

• Protocol: Post-Column Infusion Setup

  • Setup: Use a T-junction to introduce a constant flow of your analyte standard solution into the LC eluent stream after the analytical column but before the MS ion source.

  • Infusion: Continuously infuse the standard at a low flow rate while the LC runs its gradient. This should produce a stable, elevated baseline signal for your analyte's MRM transition.

  • Injection: Inject a blank matrix sample (e.g., plasma extract prepared without the IS).

  • Observation: Any dips or drops in the stable baseline signal indicate retention times where matrix components are eluting and causing ion suppression.[5][7][16]

Step 3: Enhance Sample Preparation to Remove Interferences

If the post-column infusion experiment confirms ion suppression, the most effective solution is to improve the removal of interfering matrix components, particularly phospholipids.[1][17]

• Expertise & Experience: While simple protein precipitation (PPT) is fast, it is often ineffective at removing phospholipids.[18] More rigorous techniques are required for clean extracts.

Sample Preparation Technique	Principle	Efficacy in Phospholipid Removal
Protein Precipitation (PPT)	Proteins are denatured and precipitated by an organic solvent.	Poor[18]
Liquid-Liquid Extraction (LLE)	Partitioning of analytes between two immiscible liquid phases.	Good, but can be low recovery for polar lipids.[17][18]
Solid-Phase Extraction (SPE)	Separation based on analyte affinity for a solid sorbent.	Good to Excellent, depending on the sorbent.[16][18]
HybridSPE®-Phospholipid	Combines PPT with specific removal of phospholipids via zirconia-coated particles.	Excellent (>99% removal).[2]

• Protocol: Implementing HybridSPE®-Phospholipid Depletion

  • Sample Loading: Add your plasma or serum sample to the HybridSPE® plate or cartridge.

  • Protein Precipitation: Add a 3:1 ratio of acidified acetonitrile (e.g., with 1% formic acid) to precipitate proteins.

  • Mixing: Agitate to ensure complete protein precipitation and interaction with the zirconia stationary phase. The phosphate groups of the phospholipids bind strongly to the zirconia.[2]

  • Elution/Filtration: Apply vacuum or positive pressure to collect the filtrate, which now contains the target analytes but is depleted of proteins and phospholipids.

Step 4: Optimize Chromatographic Separation

If sample preparation alone is insufficient, modifying your LC method can help resolve your target analytes from the regions of ion suppression.

• Expertise & Experience: The goal is to shift the elution of your analytes away from the dense region where phospholipids typically elute.

• Protocol: Chromatographic Optimization

  • Gradient Modification: Lengthen the gradient or adjust the solvent composition to increase the separation between your analytes and the major phospholipid peaks.

  • Column Chemistry: Consider using a different column chemistry (e.g., a C18 with a different end-capping or a phenyl-hexyl phase) that may offer different selectivity for lipids.

  • UPLC/UHPLC: Ultra-high-performance liquid chromatography can provide significantly better peak resolution and narrower peaks, which can help separate analytes from interfering matrix components.[18]

Frequently Asked Questions (FAQs)

Q1: My SIL-IS is expensive. Can I use just one internal standard for all my lipid analytes?

While it may be tempting, using a single IS for multiple lipid classes is not recommended for accurate quantification. Different lipid classes have different extraction efficiencies and ionization responses. Using a non-matching IS can lead to significant quantification errors. For the highest accuracy, at least one IS per lipid class should be used.[14][15]

Q2: How do I formally validate my method for matrix effects according to regulatory standards?

Regulatory bodies like the FDA provide clear guidance on this.[8][9][19] The standard procedure involves:

• Obtaining blank matrix from at least six different individual sources (e.g., six different lots of human plasma).[8]

• Preparing two sets of samples:

  • Set A: Spike low and high concentrations of your analyte in a clean solution (e.g., mobile phase).

  • Set B: Spike the same low and high concentrations into the extracted blank matrix from each of the six sources.

• Calculate the matrix factor (MF) for each source: MF = (Peak Response in Set B) / (Peak Response in Set A).

• The %CV of the matrix factors from the different sources should not be greater than 15%. This ensures that the matrix effect is consistent across different biological samples.[8]

Q3: Can changing the ionization source (e.g., from ESI to APCI) help reduce matrix effects?

Yes, it can. Atmospheric Pressure Chemical Ionization (APCI) is generally considered less susceptible to matrix effects than ESI.[4] This is because the ionization mechanism in APCI is gas-phase, which is less affected by the non-volatile components that disrupt the ESI process. However, APCI is typically more suitable for less polar molecules and may not be optimal for all lipid classes. The choice of ionization source should be carefully evaluated during method development.

Q4: I see an increase in signal for my analyte when it's in the matrix. What is happening?

This phenomenon is called ion enhancement and is the opposite of ion suppression.[1] While less common, some matrix components can actually improve the ionization efficiency of the analyte. The mechanisms are not as well understood but may involve the matrix component altering the droplet surface in a way that facilitates analyte ionization. Regardless of whether it is suppression or enhancement, any unpredictable alteration of the signal compromises data integrity. The same troubleshooting and validation principles apply.

References

• Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments - PMC. PubMed Central. [Link]

• An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. Spectroscopy Online. [Link]

• Uncovering matrix effects on lipid analyses in MALDI imaging mass spectrometry experiments. PubMed. [Link]

• Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods (RSC Publishing). [Link]

• Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC. NIH. [Link]

• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Chromatography Online. [Link]

• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC. PubMed Central. [Link]

• Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC. PubMed Central. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA. [Link]

• Matrix effect on lipid detection. The workflow followed for determining... ResearchGate. [Link]

• (PDF) Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments. ResearchGate. [Link]

• Investigating matrix effects of different combinations of lipids and peptides on TOF-SIMS data. PubMed. [Link]

• All You Need To Know About Phospholipid Removal (PLR). Element Lab Solutions. [Link]

• Bioanalytical Method Validation - Guidance for Industry. FDA. [Link]

• Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC. PubMed Central. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis. Chromatography Online. [Link]

• Lipid Species Quantification. lipidomicstandards.org. [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

• Strategies for reducing phospholipid- based matrix effects in LC-ESI-MS bioanalysis. SlideServe. [Link]

• Bioanalytical Method Validation FDA 2001.pdf. FDA. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Drug Discovery and Development. [Link]

• Ion suppression (mass spectrometry) - Wikipedia. Wikipedia. [Link]

• US FDA guidelines for bioanalytical method validation. ResearchGate. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. [Link]

• Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. Waters. [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. MDPI. [Link]

• FDA announces final guidance for 'Bioanalytical Method validation,' now available. Bioanalysis Zone. [Link]

• Are You Using The Internal Standard Method In A Right Way? WelchLab. [Link]

• (PDF) Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? ResearchGate. [Link]

• Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. Analytical Chemistry (ACS Publications). [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online. [Link]

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• 19. bioanalysis-zone.com [bioanalysis-zone.com]

Technical Support Center: Improving the Resolution of Brominated Fatty Acid Isomers

Welcome to the Technical Support Center for the analysis of brominated fatty acid isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting solutions for resolving these challenging analytes. As Senior Application Scientists, we have compiled this resource based on established methodologies and field-proven insights to help you achieve optimal separation and accurate quantification.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the analysis of brominated fatty acid isomers.

Q1: Why is derivatization necessary for the GC analysis of brominated fatty acids?

Direct analysis of free fatty acids by gas chromatography (GC) is challenging due to their low volatility and the high polarity of the carboxylic acid group.[1] This polarity leads to strong interactions with the stationary phase, resulting in poor peak shape, tailing, and inaccurate quantification.[1][2] Derivatization, most commonly to fatty acid methyl esters (FAMEs), is a critical step to:

• Increase Volatility: FAMEs are significantly more volatile than their corresponding free fatty acids, allowing for analysis at lower temperatures and reducing the risk of thermal degradation.[1][3]

• Improve Peak Shape and Sensitivity: By neutralizing the polar carboxyl group, interactions with active sites in the GC system are minimized. This leads to sharper, more symmetrical peaks and, consequently, improved sensitivity.[1][4]

• Enhance Separation: Derivatization allows the separation to be primarily based on other structural features such as carbon chain length, and the degree, position, and configuration (cis/trans) of double bonds, which is crucial for isomer resolution.[1][3]

Q2: What are the most common derivatization methods for preparing FAMEs?

The two primary methods for preparing FAMEs are acid-catalyzed and base-catalyzed esterification or transesterification.[1]

• Acid-Catalyzed Esterification (e.g., using Boron Trifluoride-Methanol (BF₃-Methanol)): This is a widely used and effective method for both esterifying free fatty acids and transesterifying esterified fatty acids in a single step.[1]

• Base-Catalyzed Transesterification (e.g., using KOH in Methanol): This method is rapid and proceeds under milder conditions but is not suitable for derivatizing free fatty acids.[1][5]

It is crucial to use high-quality derivatization reagents with low moisture content, as water can hinder the esterification reaction.[2]

Q3: Which type of GC column is best for separating brominated fatty acid isomers?

The separation of fatty acid isomers, particularly positional and geometric (cis/trans) isomers, requires a highly polar stationary phase .[1][4] The polarity of the column is critical for resolving isomers with subtle structural differences. Highly polar columns, often with high cyanopropyl content, provide the necessary selectivity for these challenging separations.[3] Longer columns (e.g., 100 m) can also provide better resolution.[1]

Q4: When should I consider using Liquid Chromatography (LC) instead of Gas Chromatography (GC)?

While GC is a powerful technique for FAME analysis, Liquid Chromatography (LC) can be a valuable alternative or complementary technique, especially for:

• Separation of Cis/Trans Isomers: Silver-ion high-performance liquid chromatography (Ag-HPLC) is a powerful technique that separates isomers based on the number, position, and geometry of double bonds.[4][6] Silver ions interact more strongly with cis double bonds than with trans double bonds, leading to longer retention times for cis isomers.[4]

• Analysis of Thermally Labile Compounds: LC operates at lower temperatures than GC, making it suitable for analyzing thermally sensitive brominated fatty acids that might degrade in a hot GC inlet.

• Direct Analysis without Derivatization: In some cases, LC-MS methods can be developed for the direct analysis of brominated fatty acids without the need for derivatization, simplifying sample preparation.[7][8]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the GC analysis of brominated fatty acid isomers.

Problem 1: Poor Peak Resolution and Co-eluting Peaks

Symptoms:

• Peaks are not baseline separated.

• Presence of "shoulders" on peaks.

• Asymmetrical peaks.

Initial Checks:

• Confirm Peak Purity (if using MS): Examine the mass spectra across the peak. If the spectra change from the leading edge to the trailing edge, it indicates the presence of more than one compound.[4]

• Review Sample Preparation: Ensure your derivatization to FAMEs is complete.[4] Incomplete reactions can lead to broad or tailing peaks of the original free fatty acids, which might overlap with FAME peaks.[4]

• Check for System Contamination: Run a blank solvent injection to identify if a co-eluting peak is a system contaminant.[4]

Solutions:

• Optimize GC Temperature Program:

  • Lower the Initial Temperature: A lower starting temperature can improve the separation of more volatile, early-eluting compounds.[4]

  • Reduce the Ramp Rate: A slower temperature ramp (e.g., 2°C/min instead of 10°C/min) increases the interaction time of the analytes with the stationary phase, often improving resolution.[4]

  • Incorporate Isothermal Holds: Introducing an isothermal hold at a specific temperature can help separate closely eluting isomers.[4]

• Column Selection and Maintenance:

  • Use a Highly Polar Column: For complex mixtures of fatty acid isomers, a highly polar stationary phase is recommended.[1][4]

  • Trim the Column: Column contamination can lead to a loss of resolution over time. Trim 10-20 cm from the front of the column to remove accumulated non-volatile residues.[9][10]

• Optimize Carrier Gas Flow Rate: The linear velocity of the carrier gas (Helium, Hydrogen, or Nitrogen) affects column efficiency. Operate the column at its optimal flow rate to enhance separation.[4] For many applications, hydrogen is a preferred carrier gas as it can provide faster analysis without a significant loss of resolution.[3]

Problem 2: Peak Tailing

Symptoms:

• Asymmetrical peaks with a "tail" extending from the back of the peak.

Potential Causes and Solutions:

Potential Cause	Solution
Active Sites in the System	Polar or ionogenic analytes can interact with active sites in the liner or at the head of the column.[10] Use a fresh, deactivated liner or trim 10-20cm from the front of the column.[10]
Incomplete Derivatization	The presence of underivatized fatty acids can lead to tailing peaks.[1] Review and optimize your derivatization protocol to ensure the reaction has gone to completion.
Column Contamination	Non-volatile residues on the column can cause peak tailing. Bake out the column at a high temperature (within the column's limits) or trim the front end of the column.[9]
Improper Column Installation	A poor column cut or incorrect placement in the inlet can cause peak tailing.[10] Re-cut the column ensuring a clean, 90-degree cut and verify its correct position in the inlet according to the manufacturer's instructions.[10]

Problem 3: Loss of Sensitivity / Low Response

Symptoms:

• Peak heights are smaller than expected.

• Poor signal-to-noise ratio.

Potential Causes and Solutions:

Potential Cause	Solution
Injector Problems	Leaks in the injector, a plugged syringe, or an incorrect injection volume can all lead to a loss of sample reaching the column.[11] Check for leaks, try a new syringe, and verify injection parameters.[11]
Inlet Temperature Too Low	If the injector temperature is too low, high molecular weight or less volatile compounds may not vaporize efficiently.[11] Increase the injector temperature.[1]
Detector Issues	Ensure the detector is turned on and the gas flows are correct. For MS detectors, check the tuning and ensure the transfer line temperature is adequate to prevent condensation.[1]
Sample Degradation	Brominated fatty acids can be sensitive to heat and light. Ensure proper sample storage and handling.
Ionization Method (MS)	For mass spectrometry, consider using a "soft" ionization technique like negative chemical ionization (NCI), which can significantly improve detection limits for halogenated compounds compared to electron ionization (EI).[12][13][14]

Experimental Protocols

Protocol 1: Derivatization of Fatty Acids to FAMEs using Boron Trifluoride (BF₃)-Methanol

This protocol is a common and effective method for preparing FAMEs for GC analysis.[2][4]

Materials:

• Sample containing fatty acids (1-25 mg)

• Micro-reaction vessel (5-10 mL) with a Teflon-lined cap

• BF₃-Methanol reagent (12-14% w/w)

• Hexane (GC grade)

• Deionized water or saturated NaCl solution

• Anhydrous sodium sulfate

• Heating block or water bath

• Vortex mixer

Procedure:

• Weigh 1-25 mg of the lipid sample into a micro-reaction vessel.[2]

• Add 2 mL of BF₃-methanol reagent to the vessel.[2]

• Cap the vessel tightly and heat at 60°C for 5-10 minutes. The optimal time may vary depending on the sample.[2]

• Cool the vessel to room temperature.

• Add 1 mL of water and 1 mL of hexane to the vessel.[2]

• Vortex vigorously for 1-2 minutes to extract the FAMEs into the hexane layer.

• Allow the layers to separate. A brief centrifugation can aid in phase separation.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

• Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• The sample is now ready for GC analysis.

Visualizations

Troubleshooting Workflow for Poor Peak Resolution

Caption: A decision tree for troubleshooting poor peak resolution in GC analysis.

General Workflow for Brominated Fatty Acid Analysis

Caption: A general workflow for the analysis of brominated fatty acids.

References

• Fast derivatization of fatty acids in different meat samples for gas chromatography analysis. (n.d.). PubMed. Retrieved January 5, 2026, from [Link]

• Fatty acid isomerism: analysis and selected biological functions. (2023, December 18). RSC Publishing. Retrieved January 5, 2026, from [Link]

• Mass spectra of methyl esters of brominated fatty acids and their presence in soft drinks and cocktail syrups. (2013, May 15). PubMed. Retrieved January 5, 2026, from [Link]

• What is the best method for fatty acid derivatization into FAMES for GC-MS analysis. (2015, April 18). ResearchGate. Retrieved January 5, 2026, from [Link]

• Preparation of fatty acid methyl esters for gas-chromatographic analysis of marine lipids: insight studies. (n.d.). PubMed. Retrieved January 5, 2026, from [Link]

• FA derivatization. (n.d.). Cyberlipid. Retrieved January 5, 2026, from [Link]

• Techniques and Methods for Fatty Acid Analysis in Lipidomics: Exploring Pinus cembroides Kernels as a Sustainable Food Resource. (n.d.). MDPI. Retrieved January 5, 2026, from [Link]

• Video Notes GC Troubleshooting Series Part Eight: Loss of Resolution Over Time. (n.d.). Agilent. Retrieved January 5, 2026, from [Link]

• Improving the analysis of fatty acids using a combination of gas chromatography and Ag+ liquid chromatography. (2025, August 10). ResearchGate. Retrieved January 5, 2026, from [Link]

• Gas Chromatography GC Troubleshooting Guide. (n.d.). SCION Instruments. Retrieved January 5, 2026, from [Link]

• Mass spectra of methyl esters of brominated fatty acids and their presence in soft drinks and cocktail syrups. (2025, August 7). ResearchGate. Retrieved January 5, 2026, from [Link]

• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. (n.d.). LIPID MAPS. Retrieved January 5, 2026, from [Link]

• Use of capillary gas chromatography for the identification of brominated vegetable oils. (n.d.). Retrieved January 5, 2026, from [Link]

• TROUBLESHOOTING GUIDE. (n.d.). Phenomenex. Retrieved January 5, 2026, from [Link]

• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. (n.d.). NIH. Retrieved January 5, 2026, from [Link]

• Troubleshooting GC peak shapes. (n.d.). Element Lab Solutions. Retrieved January 5, 2026, from [Link]

• Loss of Resolution Over Time - GC Troubleshooting Series. (2016, April 5). YouTube. Retrieved January 5, 2026, from [Link]

• A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers. (2021, August 24). PubMed Central. Retrieved January 5, 2026, from [Link]

• Optimization of the GC method for routine analysis of the fatty acid profile in several food samples. (n.d.). European Commission. Retrieved January 5, 2026, from [Link]

• Two methods for the separation of monounsaturated octadecenoic acid isomers. (2010, January 29). PubMed. Retrieved January 5, 2026, from [Link]

• Analyses of the brominated vegetable oil in soft drinks using gas chromatography–flame ionization detector and atmospheric pressure gas chromatography–quadrupole/time-of-flight mass spectrometry. (2025, August 6). ResearchGate. Retrieved January 5, 2026, from [Link]

• Determination of Brominated Vegetable Oil in Soft Drinks by UPC2/MS. (n.d.). Waters Corporation. Retrieved January 5, 2026, from [Link]

• Simple and rapid quantification of brominated vegetable oil in commercial soft drinks by LC–MS. (2016, July 2). NIH. Retrieved January 5, 2026, from [Link]

• Determination of Brominated Vegetable Oil in Soft Drinks by UPC2/MS. (n.d.). Waters Corporation. Retrieved January 5, 2026, from [Link]

• (PDF) Rapid quantitative method for total brominated vegetable oil in soft drinks using ion chromatography. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Determination of Brominated Vegetable Oil in Soft Drinks by UPC 2 / MS. (n.d.). Semantic Scholar. Retrieved January 5, 2026, from [Link]

• Analyses of the brominated vegetable oil in soft drinks using gas chromatography-flame ionization detector and atmospheric pressure gas chromatography-quadrupole/time-of-flight mass spectrometry. (2021, February 15). PubMed. Retrieved January 5, 2026, from [Link]

• Determination of Brominated Vegetable Oil in Soft Drinks by UPC2/MS. (n.d.). Waters Corporation. Retrieved January 5, 2026, from [Link]

• Resolving the Isomer Problem: Tackling Characterization Challenges. (2021, December 10). Biocompare. Retrieved January 5, 2026, from [Link]

• A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers. (2021, August 24). PubMed Central. Retrieved January 5, 2026, from [Link]

• Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. (2024, September 17). LabRulez LCMS. Retrieved January 5, 2026, from [Link]

• Simple and rapid quantification of brominated vegetable oil in commercial soft drinks by LC-MS. (n.d.). PubMed. Retrieved January 5, 2026, from [Link]

• Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry. (2018, June 1). Retrieved January 5, 2026, from [Link]

• Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection. (n.d.). NIH. Retrieved January 5, 2026, from [Link]

• A New Polyunsaturated Brominated Fatty Acid from a Haliclona Sponge. (2009, November 2). PMC - NIH. Retrieved January 5, 2026, from [Link]

• Challenges with fats and fatty acid methods. (n.d.). PubMed. Retrieved January 5, 2026, from [Link]

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Technical Support Center: A Troubleshooting Guide for Working with Synthetic Oxidized Lipids

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues encountered when working with synthetic oxidized lipids. Drawing from field-proven insights and established scientific principles, this technical support center aims to equip you with the knowledge to anticipate challenges, interpret unexpected results, and ensure the integrity of your experiments.

Section 1: Handling and Storage of Synthetic Oxidized Lipids

Synthetic oxidized lipids are notoriously unstable due to their susceptibility to further oxidation, hydrolysis, and degradation.[1] Proper handling and storage are paramount to prevent the introduction of artifacts that can compromise experimental outcomes.

Frequently Asked Questions (FAQs)

Question: My synthetic oxidized lipid has been at room temperature for a short period. Is it still usable?

Answer: While short exposures to room temperature during transport are often acceptable for lyophilized powders, it is not ideal.[2] The stability of oxidized lipids is highly dependent on their specific structure, the presence of antioxidants, and exposure to light and oxygen. It is crucial to minimize any time spent outside of recommended storage conditions. For lipids in solution, the risk of degradation at room temperature is significantly higher. We recommend re-analyzing the lipid for purity before use if there are any doubts about its integrity.

Question: What are the optimal storage conditions for synthetic oxidized lipids?

Answer: To maximize shelf-life and prevent degradation, synthetic oxidized lipids should be stored under stringent conditions. For long-term storage, lipid extracts should be kept in an airtight container at -20°C or, preferably, -80°C, dissolved in an organic solvent, and protected from light and oxygen. The addition of antioxidants can also help to prevent further oxidation.

Question: Which solvent should I use to dissolve my synthetic oxidized lipid?

Answer: The choice of solvent can significantly impact the stability of oxidized lipids. Polar solvents like ethanol and acetone have been shown to result in lower peroxide values compared to less polar solvents like hexane, potentially due to the co-extraction of antioxidant compounds.[3] However, the presence of water in solvents can enhance enzymatic activity, leading to the formation of undesirable byproducts.[3] It is crucial to use high-purity, peroxide-free solvents. For many applications, ethanol or a chloroform/methanol mixture is a suitable choice, but it is always best to consult the manufacturer's recommendations for the specific lipid.

Troubleshooting Common Handling and Storage Issues

Problem	Potential Cause	Recommended Solution
Unexpected peaks in mass spectrometry analysis of a freshly dissolved lipid.	Further oxidation or degradation during handling and dissolution.	Use deoxygenated, high-purity solvents. Prepare solutions fresh before use. Consider adding an antioxidant like BHT to the solvent.
Lyophilized powder appears discolored or clumpy.	Moisture absorption and subsequent degradation.	Equilibrate the vial to room temperature before opening to prevent condensation. Store in a desiccator.
Inconsistent results between different aliquots of the same lipid stock solution.	Freeze-thaw cycles leading to degradation and aggregation.	Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[2]
Loss of biological activity over time in stored lipid solutions.	Chemical degradation (hydrolysis, further oxidation).	Store at -80°C in an oxygen-free environment (e.g., under argon or nitrogen).[2] Minimize exposure to light.

Lipid Oxidation Pathway

The following diagram illustrates the general pathway of lipid peroxidation, a key degradation route for unsaturated lipids.

Caption: A simplified diagram of the lipid peroxidation pathway.

Section 2: Liposome and Nanoparticle Formulation

The unique physicochemical properties of oxidized lipids present both opportunities and challenges in the formulation of liposomes and nanoparticles. Their altered polarity and geometry can significantly impact bilayer formation, stability, and encapsulation efficiency.[4][5]

Frequently Asked Questions (FAQs)

Question: Why are my liposomes aggregating after incorporating synthetic oxidized lipids?

Answer: The incorporation of oxidized lipids can disrupt the packing of the lipid bilayer, leading to increased membrane fluidity and a higher tendency for aggregation.[4][6] The polar, oxidized acyl chains can protrude into the aqueous phase, altering the surface properties of the liposome.[4] To mitigate this, consider including cholesterol or saturated lipids in your formulation to increase bilayer rigidity.[6] Optimizing the concentration of the oxidized lipid is also crucial, as higher concentrations are more likely to cause instability.[4]

Question: I'm having trouble forming stable bilayers with my synthetic oxidized lipid. What could be the issue?

Answer: Some truncated oxidized phospholipids have detergent-like properties and tend to form micelles rather than bilayers, especially at higher concentrations.[7][8] This can prevent the formation of stable liposomes. Characterizing the critical micelle concentration (CMC) of your specific oxidized lipid can help determine the appropriate concentration range for liposome formulation. Blending the oxidized lipid with bilayer-forming lipids like POPC or DPPC can facilitate the formation of stable vesicles.

Question: How do oxidized lipids affect the encapsulation efficiency of my drug?

Answer: The increased permeability of bilayers containing oxidized lipids can lead to leakage of encapsulated hydrophilic drugs.[1][2] The altered surface charge and polarity can also affect the partitioning of lipophilic drugs within the bilayer. To improve encapsulation efficiency, you can try to formulate the liposomes at a temperature below the phase transition temperature of the main lipid components to create a more ordered and less permeable membrane.[9]

Troubleshooting Liposome Formulation

Problem	Potential Cause	Recommended Solution
Low encapsulation efficiency of a hydrophilic drug.	Increased membrane permeability due to the presence of oxidized lipids.[1]	Formulate liposomes below the lipid's phase transition temperature (Tm).[9] Include cholesterol to decrease bilayer fluidity. Optimize the concentration of the oxidized lipid.
Formation of micelles instead of liposomes.	The oxidized lipid has a high critical micelle concentration (CMC) and detergent-like properties.[7][8]	Reduce the concentration of the oxidized lipid. Co-formulate with bilayer-forming lipids (e.g., POPC, DSPC).
Inconsistent liposome size and polydispersity.	Aggregation or fusion of liposomes due to altered surface properties.[6]	Optimize the extrusion or sonication process.[10] Use a buffer with appropriate ionic strength to modulate electrostatic interactions.[10]
Liposomes are unstable and leak their contents over time.	Hydrolysis of ester linkages in the phospholipids, leading to the formation of lysolipids.[2][11]	Prepare liposomes in a buffer with a pH around 6.5, where the rate of hydrolysis is minimal. Store liposomes at 4°C.

Liposome Formulation and Characterization Workflow

The following diagram outlines a typical workflow for the formulation and characterization of liposomes containing synthetic oxidized lipids.

Caption: A general workflow for liposome formulation and characterization.

Section 3: Analytical Characterization

Accurate analytical characterization of synthetic oxidized lipids is crucial for quality control and for understanding their behavior in biological systems. Mass spectrometry is a powerful tool for this purpose, but it is not without its challenges.

Frequently Asked Questions (FAQs)

Question: I am seeing unexpected peaks in my mass spectrum that do not correspond to my synthetic oxidized lipid. What could be the cause?

Answer: In-source fragmentation is a common artifact in the mass spectrometry of lipids, where the lipid molecule fragments within the ion source of the mass spectrometer.[3][12] This can lead to the appearance of fragment ions that may be misinterpreted as other lipid species. To minimize in-source fragmentation, it is important to optimize the ion source parameters, such as the capillary voltage and temperature. Using a "soft" ionization technique can also be beneficial.[3]

Question: How can I confidently identify the structure of my synthetic oxidized lipid using mass spectrometry?

Answer: Tandem mass spectrometry (MS/MS) is essential for the structural elucidation of oxidized lipids.[4] By fragmenting the parent ion, you can obtain characteristic product ions that provide information about the headgroup, the fatty acyl chains, and the location and type of oxidative modification.[4][6] Comparing the obtained fragmentation pattern with a library of known spectra or with the fragmentation of a certified reference standard is the best way to confirm the structure.[6]

Question: I am having difficulty quantifying my synthetic oxidized lipid in a complex biological sample. What are some common challenges?

Answer: Quantifying oxidized lipids in biological matrices is challenging due to their low abundance and the presence of numerous isobaric and isomeric species.[13] The use of a stable isotope-labeled internal standard is highly recommended for accurate quantification.[13] Additionally, careful sample preparation is necessary to minimize artificial oxidation during the extraction process.[13]

Troubleshooting LC-MS/MS Analysis of Oxidized Lipids

Problem	Potential Cause	Recommended Solution
Poor peak shape and resolution in the chromatogram.	Inappropriate column chemistry or mobile phase composition.	Use a reversed-phase C18 or C30 column for good separation of lipid species. Optimize the gradient elution profile. Ensure the use of LC-MS grade solvents.[1]
Low signal intensity or poor sensitivity.	Ion suppression from co-eluting matrix components. Inefficient ionization.	Improve sample clean-up to remove interfering substances.[10] Optimize ESI source parameters (e.g., nebulizer gas, drying gas temperature, capillary voltage).
In-source fragmentation leading to artifactual peaks.	High ion source temperature or voltage.	Optimize ion source conditions to minimize fragmentation.[3] Use a softer ionization method if available.
Inaccurate quantification.	Matrix effects. Lack of an appropriate internal standard.	Use a stable isotope-labeled internal standard that is structurally similar to the analyte.[13] Perform a matrix effect study to assess ion suppression or enhancement.

LC-MS/MS Workflow for Oxidized Lipid Analysis

The following diagram illustrates a typical workflow for the analysis of oxidized lipids using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Caption: A general workflow for LC-MS/MS analysis of oxidized lipids.

Section 4: Cell-Based Assays

The biological effects of oxidized lipids are complex and often context-dependent, exhibiting both pro- and anti-inflammatory properties.[3][9] This dual nature can lead to unexpected results in cell-based assays.

Frequently Asked Questions (FAQs)

Question: My cells are dying at concentrations of oxidized lipids that are reported to be non-toxic. What could be the reason?

Answer: The cytotoxicity of oxidized lipids can be highly cell-type specific and dependent on the specific oxidized lipid species.[5][14] It is also possible that the lipid has degraded during storage or handling, leading to the formation of more toxic byproducts. We recommend performing a dose-response curve to determine the optimal non-toxic concentration for your specific cell line and assay. It is also crucial to re-verify the purity of your lipid stock.

Question: I am observing an unexpected signaling pathway being activated in my cells upon treatment with a synthetic oxidized lipid. How can I troubleshoot this?

Answer: Oxidized lipids can interact with a variety of cellular receptors and signaling molecules, sometimes in an off-target manner.[6][11][13] The observed effect could be due to the specific chemical structure of your lipid or the presence of impurities. To confirm the specificity of the response, consider using a structurally related but inactive lipid as a negative control. Additionally, using inhibitors of the unexpected signaling pathway can help to confirm its role in the observed phenotype.

Question: I suspect that my cells are not taking up the synthetic oxidized lipid efficiently. How can I improve cellular uptake?

Answer: The cellular uptake of oxidized lipids can be influenced by their physicochemical properties, such as their charge and aggregation state. Formulating the lipids into liposomes or nanoparticles can often enhance their delivery into cells. The expression of scavenger receptors, such as CD36, on the cell surface can also play a crucial role in the uptake of certain oxidized lipids.[9]

Troubleshooting Cell-Based Assays with Oxidized Lipids

Problem	Potential Cause	Recommended Solution
High background or non-specific signal in an immunofluorescence assay.	Insufficient blocking or non-specific binding of antibodies.	Optimize blocking conditions (e.g., increase blocking time, use a different blocking agent).[7] Titrate primary and secondary antibodies to determine the optimal concentration.
Inconsistent results between experiments.	Variation in cell seeding density, passage number, or health.	Standardize cell culture procedures, including seeding density and passage number.[15][16] Regularly check cells for mycoplasma contamination.[17][18]
Unexpected pro- or anti-inflammatory response.	The dual nature of oxidized lipids; concentration-dependent effects.[3]	Perform a detailed dose-response analysis. Use multiple readouts to characterize the cellular response comprehensively.
Difficulty in reproducing published data.	Differences in cell lines, reagent sources, or experimental protocols.	Obtain cell lines from a reputable source. Use the exact same reagents and protocols as described in the publication. Contact the authors of the original study for clarification if needed.

Signaling Pathways Activated by Oxidized Lipids

The following diagram provides a simplified overview of some of the key signaling pathways that can be activated by oxidized lipids.

Caption: An overview of signaling pathways activated by oxidized lipids.

References

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• Stability and release performance of curcumin-loaded liposomes with varying content of hydrogenated phospholipids. (n.d.). Retrieved from [Link]

• Investigating oxidized lipids in an omics way: Oxidative lipidomics in biological applications using mass spectrometry. (2022). Journal of Pharmaceutical and Biomedical Analysis, 221, 115049. Retrieved from [Link]

• Oxidized phospholipid damage signals as modulators of immunity. (2025). Open Biology, 15(7), 250123. Retrieved from [Link]

• Uptake of oxidized lipids from the tumor microenvironment by the scavenger receptor CD36 promotes lipid peroxidation and dysfunction in CD8 T cells. (2021). Immunity, 54(7), 1561-1577.e7. Retrieved from [Link]

• How does Membrane Oxidation affect Cell Delivery and Cell Killing? (2015). Bioessays, 37(10), 1085–1093. Retrieved from [Link]

• Mass spectrometry analysis of oxidized phospholipids. (2009). Chemistry and Physics of Lipids, 157(1), 1-15. Retrieved from [Link]

• Low Concentrations of Oxidized Phospholipids Increase Stress Tolerance of Endothelial Cells. (2019). Antioxidants, 8(11), 543. Retrieved from [Link]

• Recognition and avoidance of ion source-generated artifacts in lipidomics analysis. (2021). Mass Spectrometry Reviews, 40(4), 337-363. Retrieved from [Link]

• Low levels of lipid oxidation radically increase the passive permeability of lipid bilayers. (2015). Biophysical Journal, 108(2), 297-306. Retrieved from [Link]

• Handling and Storage of Synthetic Peptides. (n.d.). Retrieved from [Link]

• Liposome Preparation. (n.d.). Retrieved from [Link]

• Toxicity of Lipid Oxidation Products Consumed in the Diet. (2017). Comprehensive Reviews in Food Science and Food Safety, 16(6), 1284-1305. Retrieved from [Link]

• Impact of Truncated Oxidized Phosphatidylcholines on Phospholipase A2 Activity in Mono- and Polyunsaturated Biomimetic Vesicles. (2023). International Journal of Molecular Sciences, 24(13), 11075. Retrieved from [Link]

• CYTOTOXIC PHOSPHOLIPID OXIDATION PRODUCTS: CELL DEATH FROM MITOCHONDRIAL DAMAGE AND THE INTRINSIC CASPASE CASCADE. (2007). The Journal of biological chemistry, 282(34), 24842–24850. Retrieved from [Link]

• Structural Identification and Cardiovascular Activities of Oxidized Phospholipids. (2011). Circulation research, 108(10), 1227–1240. Retrieved from [Link]

• Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems with Relevance to Health and Disease. (2017). In Oxidative Stress: Diagnostics, Prevention, and Therapy (pp. 105-131). American Chemical Society. Retrieved from [Link]

• Detection of phospholipid oxidation in oxidatively stressed cells by reversed-phase HPLC coupled with positive-ionization electrospray [correction of electroscopy] MS. (2000). The Biochemical journal, 345 Pt 3(Pt 3), 469–477. Retrieved from [Link]

• Troubleshooting Cell Culture Contamination: A Comprehensive Guide. (n.d.). Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Analytical Methods for 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid

An Objective Comparison of Chromatographic Techniques and a Validated Protocol for Drug Development Professionals

The robust quantification of novel chemical entities is a cornerstone of successful drug discovery and development. This guide provides an in-depth comparison of analytical methodologies for the validation of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, a specialized ester product. As a molecule with a complex structure featuring a bromine atom, a hydroxyl group, and a cis double bond, its accurate measurement requires highly specific and sensitive analytical methods. This document serves as a practical resource for researchers, scientists, and drug development professionals, offering a comparative analysis of suitable techniques and a detailed, validated protocol based on leading regulatory standards.

The primary challenge in analyzing halogenated fatty acids lies in achieving adequate separation from endogenous lipids while ensuring sensitivity and structural integrity during analysis. This guide will explore the relative merits of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), culminating in a recommended protocol that aligns with the principles of scientific integrity and regulatory expectations.

Comparative Analysis of Analytical Methodologies

The choice of an analytical technique is dictated by the physicochemical properties of the analyte and the intended purpose of the method. For 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, the key considerations are its relatively low volatility, thermal stability, and the need for high sensitivity, particularly in complex biological matrices.

Gas Chromatography-Mass Spectrometry (GC-MS):

Gas chromatography is a powerful technique for the analysis of fatty acids.[1][2][3] However, it requires analytes to be volatile and thermally stable. Fatty acids, including our target molecule, are often not sufficiently volatile for direct GC analysis due to their polar carboxylic acid group.[4] Therefore, a chemical derivatization step, typically methylation to form fatty acid methyl esters (FAMEs), is mandatory to increase volatility.[1][3]

• Advantages:

  • High chromatographic resolution, allowing for excellent separation of complex mixtures.

  • Well-established and robust, with extensive libraries of mass spectra for compound identification.

  • GC coupled with Negative Chemical Ionization (NCI)-MS can be highly sensitive for halogenated compounds.[5][6]

• Disadvantages:

  • The mandatory derivatization step adds time and complexity to sample preparation, and can be a source of variability and potential artifacts.[5]

  • The high temperatures of the GC inlet and column can potentially lead to the degradation of thermally sensitive molecules like hydroxylated fatty acids.

  • Less suitable for direct analysis of the intact molecule.

Liquid Chromatography-Mass Spectrometry (LC-MS):

LC-MS has emerged as a preferred method for the analysis of less volatile and thermally labile compounds.[7] It separates compounds in the liquid phase before they are ionized and detected by the mass spectrometer.

• Advantages:

  • Direct analysis of the intact molecule without the need for derivatization, simplifying sample preparation.[8][9]

  • Milder analytical conditions reduce the risk of analyte degradation.

  • High sensitivity and selectivity, especially when using tandem mass spectrometry (MS/MS) with techniques like Multiple Reaction Monitoring (MRM).

  • Versatility in handling various sample matrices, from simple solutions to complex biological fluids.

• Disadvantages:

  • Potential for matrix effects (ion suppression or enhancement) from co-eluting compounds in the sample, which can affect quantification.

  • Chromatographic resolution may be lower than capillary GC for certain classes of isomers.

For the analysis of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, LC-MS/MS is the superior methodology . The ability to analyze the molecule directly avoids the risks and complexities of derivatization, preserving the structural integrity of this specific bromohydrin. The high selectivity and sensitivity of tandem mass spectrometry are ideal for accurately quantifying this analyte in the complex matrices typical of pharmaceutical and biological research.

Recommended Analytical Method: A Validated LC-MS/MS Protocol

This section details a step-by-step protocol for the quantification of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid using a validated LC-MS/MS method. The validation strategy is designed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring the method is suitable for its intended purpose.[10][11][12]

Experimental Workflow Diagram

Caption: LC-MS/MS workflow for quantitative analysis.

Detailed Protocol

1. Materials and Reagents:

• 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid reference standard (>98% purity).

• Stable isotope-labeled internal standard (IS), e.g., 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid-d4.

• LC-MS grade acetonitrile, methanol, water, and formic acid.

• Biological matrix (e.g., human plasma).

2. Instrumentation:

• Ultra-High Performance Liquid Chromatography (UPLC) or High-Performance Liquid Chromatography (HPLC) system.

• Tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

3. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start at 40% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions and equilibrate.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

4. Mass Spectrometer Conditions:

• Ionization Mode: ESI Negative.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions (Hypothetical):

  • Analyte: Q1 (Precursor Ion) m/z [M-H]⁻ → Q3 (Product Ion) m/z [Fragment]⁻.

  • Internal Standard: Q1 (Precursor Ion) m/z [M+4-H]⁻ → Q3 (Product Ion) m/z [Fragment+4]⁻.

  • Note: Specific m/z values must be determined experimentally by infusing the reference standard.

5. Sample Preparation:

• Pipette 100 µL of the sample (plasma, standard, or blank) into a microcentrifuge tube.

• Add 10 µL of the internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins. Vortex for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (40% B). Vortex and transfer to an autosampler vial.

Method Validation According to ICH Q2(R1) Guidelines

The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[13] The following parameters must be assessed.

Validation Parameters Logic

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A Comparative Guide to the Biological Activity of Oxidized Linoleic Acid Metabolites: A Focus on 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid

Introduction: The Diverse World of Oxidized Linoleic Acid Metabolites (OXLAMs)

Linoleic acid, an essential omega-6 fatty acid, is a fundamental component of cellular membranes and a precursor to a vast array of signaling molecules.[1] Through enzymatic and non-enzymatic oxidation, linoleic acid is converted into a class of bioactive lipids known as oxidized linoleic acid metabolites (OXLAMs).[2][3] These molecules, once considered mere byproducts of oxidative stress, are now recognized as critical mediators in a multitude of physiological and pathological processes, including inflammation, pain perception, and cellular proliferation.[4][5]

This guide provides a comparative analysis of the biological activities of several key OXLAMs. We will delve into the well-characterized roles of hydroxyoctadecadienoic acids (HODEs), epoxyoctadecenoic acids (EpOMEs), and their corresponding diols (DiHOMEs). Furthermore, we will explore the potential biological profile of a synthetic analog, 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, drawing inferences from the activities of structurally related halogenated lipids. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced bioactivities of these potent lipid mediators.

A Spotlight on 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid: An Inferential Profile

Direct experimental data on the biological activity of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is not extensively available in the current literature.[6][7] However, by examining the structure-activity relationships of other halogenated fatty acids, we can postulate its potential biological effects. The introduction of bromine atoms into a fatty acid backbone can significantly alter its chemical properties and biological interactions.[1][8] Studies on brominated vegetable oils and other halogenated lipids have indicated potential toxicities, including cardiac and hepatic effects, and pro-inflammatory responses.[1][9][10][11][12] It is plausible that the brominated-hydroxy modification on the octadecenoic acid chain could modulate its interaction with key cellular targets, potentially leading to altered signaling outcomes compared to its non-halogenated counterparts.

Comparative Biological Activities of Key OXLAMs

The biological effects of OXLAMs are diverse and often dependent on the specific isomer and the cellular context. A primary mechanism of action for several OXLAMs is the modulation of ion channels and nuclear receptors.

Activation of Transient Receptor Potential Vanilloid 1 (TRPV1)

The TRPV1 channel, a key player in pain and heat sensation, is a known target for several OXLAMs.[13][14][15][16] Activation of TRPV1 leads to an influx of calcium ions, triggering downstream signaling cascades that result in nociception.[13][17][18][19]

• 9-HODE and 13-HODE: Both 9-hydroxyoctadecadienoic acid (9-HODE) and 13-hydroxyoctadecadienoic acid (13-HODE), along with their keto-metabolites (9- and 13-oxoODE), are potent endogenous agonists of TRPV1.[13][20] Their production in response to tissue injury and inflammation contributes to inflammatory hyperalgesia.[20]

• Inferred Activity of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid: The bulky bromine atom and the vicinal hydroxy group could potentially influence the binding of this synthetic analog to the TRPV1 channel. It is conceivable that it may act as either an agonist, an antagonist, or a modulator of TRPV1 activity, a hypothesis that warrants experimental validation.[21]

Modulation of Inflammatory Pathways

OXLAMs are deeply entwined with the regulation of inflammation. Their effects can be either pro-inflammatory or anti-inflammatory, depending on the specific metabolite and the receptors they engage.[22]

• 9-HODE and GPR132: 9-HODE is a potent ligand for the G protein-coupled receptor 132 (GPR132), also known as G2A.[23][24] Activation of GPR132 in macrophages can promote pro-inflammatory responses, contributing to the progression of atherosclerosis.[23][25][26][27][28]

• 13-HODE and PPARγ: In contrast, 13-HODE can exert anti-inflammatory effects through the activation of Peroxisome Proliferator-Activated Receptor-gamma (PPARγ).[23][29] PPARγ activation in macrophages can increase the expression of genes involved in lipid uptake and metabolism, and promote an anti-inflammatory phenotype.[4][14][15][16][20]

• EpOMEs and DiHOMEs: Epoxyoctadecenoic acids (EpOMEs) and their dihydroxyoctadecenoic acid (DiHOME) metabolites, also known as leukotoxins and leukotoxin diols, have complex roles in inflammation.[30][31][32] While EpOMEs can have some anti-inflammatory properties, their conversion to DiHOMEs by soluble epoxide hydrolase can lead to cytotoxic and pro-inflammatory effects.[11][30][32]

• Inferred Activity of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid: Based on studies of other halogenated lipids, it is plausible that this compound could exhibit pro-inflammatory properties.[11][12] It may interfere with the anti-inflammatory M2 polarization of macrophages and potentially activate pro-inflammatory signaling pathways.[11]

Table 1: Comparative Biological Activities of Selected Oxidized Linoleic Acid Metabolites

Metabolite	Primary Target(s)	Key Biological Effects
9-HODE	TRPV1, GPR132	Pro-inflammatory, Nociception[13][23]
13-HODE	TRPV1, PPARγ	Nociception, Anti-inflammatory, Pro-resolving[13][23][29]
EpOMEs	-	Generally anti-inflammatory, but are precursors to pro-inflammatory DiHOMEs[30][32]
DiHOMEs	-	Pro-inflammatory, Cytotoxic[11][30][32]
12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid (Inferred)	TRPV1 (?), GPR132 (?), PPARγ (?)	Potentially pro-inflammatory and cytotoxic, modulation of ion channels[1][11][12]

Experimental Protocols for Assessing Biological Activity

To empirically determine and compare the biological activities of these compounds, a series of well-established in vitro assays are essential.

TRPV1 Activation Assay Using Calcium Imaging

This protocol details a method to assess the ability of a test compound to activate TRPV1 channels expressed in a stable cell line.

Principle: Activation of TRPV1 channels causes an influx of extracellular calcium (Ca2+). This increase in intracellular Ca2+ is detected by a calcium-sensitive fluorescent dye, providing a quantitative measure of channel activation.[13][23]

Methodology:

• Cell Culture: Maintain HEK293 cells stably expressing human TRPV1 (hTRPV1) in DMEM supplemented with 10% FBS and a selection antibiotic. Plate the cells in a 96-well, black-walled, clear-bottom plate and grow to 80-90% confluency.

• Dye Loading: Wash the cells with Assay Buffer (HBSS with 20 mM HEPES, pH 7.4). Load the cells with Fluo-4 AM calcium indicator dye (typically 1-5 µM in Assay Buffer) for 45-60 minutes at 37°C.

• Compound Preparation: Prepare a series of dilutions of the test compounds (e.g., 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, 9-HODE, 13-HODE) and a positive control (Capsaicin) in Assay Buffer at 2X the final desired concentration.

• Fluorescence Measurement: Use a fluorescence microplate reader equipped with an automated liquid handling system.

  • Establish a stable baseline fluorescence reading for 10-20 seconds.

  • Add the 2X compound solutions to the cell plate.

  • Immediately and continuously record the fluorescence signal for 2-3 minutes to capture the peak response.

• Data Analysis: The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence. Normalize the response to the maximal response induced by a saturating concentration of capsaicin. Plot the normalized response against the compound concentration to determine the EC50 value.

Caption: GPR132 Signaling Cascade.

PPARγ Signaling Pathway

Caption: PPARγ Nuclear Receptor Signaling.

Conclusion and Future Directions

The family of oxidized linoleic acid metabolites represents a rich source of bioactive signaling molecules with profound implications for human health and disease. While the biological activities of HODEs, EpOMEs, and DiHOMEs are increasingly well-understood, the functional landscape of synthetic analogs like 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid remains largely unexplored. Based on the literature for related halogenated lipids, it is hypothesized that this compound may exhibit pro-inflammatory and potentially cytotoxic effects.

The experimental protocols detailed in this guide provide a robust framework for the systematic evaluation and comparison of these compounds. Future research should focus on the direct assessment of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid's activity on key targets such as TRPV1, GPR132, and PPARγ. Such studies will not only elucidate the structure-activity relationships within the OXLAM family but also pave the way for the development of novel therapeutic agents targeting these critical signaling pathways.

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"Cross-reactivity of antibodies against oxidized fatty acids with 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid"

A Senior Application Scientist's Guide to Antibody Cross-Reactivity with Oxidized and Halogenated Fatty Acids

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Double-Edged Sword of Lipid Modification

In cellular biology and disease pathology, fatty acids are far more than simple energy stores or structural components. They are dynamic signaling molecules whose functions can be dramatically altered by modification. Oxidative stress, a hallmark of numerous inflammatory diseases like atherosclerosis and non-alcoholic fatty liver disease (NAFLD), leads to the peroxidation of lipids.[1][2] This process generates a host of reactive aldehyde products, such as malondialdehyde (MDA) and 4-hydroxynonenal (4-HNE), which can covalently modify proteins and other biomolecules.[1][2] These modifications, termed "oxidation-specific epitopes" (OSEs), are recognized by the immune system and can trigger inflammatory responses.[2][3]

This brominated fatty acid, while not a typical product of endogenous oxidative stress, possesses structural motifs—a hydroxyl group and a long carbon chain—that could potentially be recognized by antibodies raised against oxidized lipids.[6] Understanding and rigorously testing for such cross-reactivity is not merely an academic exercise; it is a critical step in validating immunological tools for both basic research and clinical diagnostics.

The Mechanistic Underpinnings of Antibody Cross-Reactivity

Antibody-antigen binding is governed by the principle of molecular complementarity. The antibody's paratope forms a three-dimensional pocket that recognizes a specific epitope on the antigen. Cross-reactivity occurs when an antibody binds to an antigen that is different from the one used to elicit the immune response.[7] This can happen if the alternative antigen shares a similar structural or electrostatic profile with the original target epitope.

For antibodies targeting oxidized fatty acids, the epitopes are often small, modified lipid headgroups or protein adducts. The specificity is driven by the recognition of features like:

• Aldehyde or ketone groups formed during peroxidation.

• Hydroxyl groups introduced onto the fatty acid chain.

• The overall shape and charge distribution of the modified lipid.

The molecule 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid presents an interesting challenge. While it lacks the characteristic aldehyde groups of MDA or 4-HNE, the presence of a hydroxyl group at position 13 and the bulky, electronegative bromine atom at position 12 create a unique chemical structure that may mimic certain features of an OSE.[6] Therefore, it is plausible that an antibody with a flexible or broadly reactive binding pocket could exhibit off-target binding.

Comparative Analysis: Predicting Cross-Reactivity Potential

To assess the likelihood of cross-reactivity, we must compare the structure of our target molecule with common oxidized fatty acid antigens.

Feature Comparison	Common Oxidized Fatty Acids (e.g., HODEs, HETEs)	12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid
Parent Molecule	Linoleic Acid, Arachidonic Acid[1]	Oleic Acid derivative[8]
Key Modification	Hydroperoxy or Hydroxy groups[9]	Bromo and Hydroxy groups[6]
Position of -OH	Various (e.g., 9-HODE, 13-HODE)	C13
Additional Groups	Often includes conjugated dienes	Bromine at C12, cis-double bond at C9[10]
Potential Epitope	Hydroxylated carbon chain	Bromo-hydroxy region of the carbon chain

Expert Insight: The critical question is whether the antibody's paratope, evolved to recognize a hydroxylated fatty acid, can accommodate or is misled by the adjacent bulky bromine atom. The electronegativity of bromine could alter the local electronic environment, potentially mimicking the charge distribution of an oxidized functional group. Only empirical testing can provide a definitive answer.

Gold Standard Methodologies for Assessing Cross-Reactivity

To move from prediction to concrete data, rigorous experimental validation is essential. The following protocols represent the industry standards for quantifying antibody specificity and cross-reactivity.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

The competitive ELISA is the workhorse for determining antibody specificity. It directly measures the ability of a compound (the competitor) to interfere with the binding of the antibody to its intended, plate-bound antigen.[7][11]

Caption: Competitive ELISA workflow for cross-reactivity.

• Antigen Coating: Coat a 96-well high-binding microtiter plate with 100 µL/well of the target antigen (e.g., 4-HNE adducted to BSA) at a concentration of 1-5 µg/mL in carbonate-bicarbonate buffer (pH 9.6). Incubate overnight at 4°C.[12]

• Washing: Wash the plate three times with 200 µL/well of PBS containing 0.05% Tween-20 (PBST).

• Blocking: Block non-specific binding sites by adding 200 µL/well of 1% BSA in PBST. Incubate for 1-2 hours at 37°C.[13]

• Washing: Repeat the wash step as in step 2.

• Competitive Incubation:

  • Prepare a serial dilution of the competitor, 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid , in assay buffer (e.g., 1% BSA in PBST).

  • Prepare a constant, pre-determined concentration of the primary antibody against the oxidized fatty acid in the same buffer.

  • In a separate plate or tubes, mix the antibody solution 1:1 with each dilution of the competitor. Also, prepare a control with antibody and buffer only (no competitor). Incubate this mixture for 30-60 minutes at room temperature.

  • Transfer 100 µL of the antibody/competitor mixtures to the coated and blocked assay plate. Incubate for 1-2 hours at 37°C.

• Washing: Wash the plate five times with PBST.

• Secondary Antibody Incubation: Add 100 µL/well of an enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-rabbit IgG) diluted in assay buffer. Incubate for 1 hour at 37°C.[13]

• Washing: Repeat the wash step as in step 6.

• Detection: Add 100 µL/well of TMB substrate and incubate in the dark until sufficient color develops (5-20 minutes). Stop the reaction with 50 µL of 2N H₂SO₄.

• Data Analysis: Read the absorbance at 450 nm. Plot the absorbance against the log of the competitor concentration to generate an inhibition curve. Calculate the IC50 value—the concentration of competitor required to inhibit 50% of the antibody binding.

Surface Plasmon Resonance (SPR)

For a more sophisticated and quantitative assessment, Surface Plasmon Resonance (SPR) is the gold standard.[14][15] SPR provides real-time, label-free data on binding kinetics, including association (kₐ) and dissociation (kₑ) rates, from which the binding affinity (K₋) can be calculated.[16][17]

Caption: Key phases of an SPR experiment.

• Chip Preparation and Ligand Immobilization:

  • Activate a CM5 sensor chip using a standard amine coupling kit (EDC/NHS).

  • Immobilize the primary antibody against the oxidized fatty acid onto the chip surface to a target level of ~2000-5000 Response Units (RU).

  • Deactivate any remaining active esters with ethanolamine. A reference flow cell should be prepared similarly but without antibody immobilization to allow for reference subtraction.

• Analyte Preparation:

  • Prepare a dilution series of the primary antigen (e.g., 9-HODE) in running buffer (e.g., HBS-EP+). Concentrations should span a range from 0.1x to 10x the expected K₋.

  • Prepare an identical dilution series for the potential cross-reactant, 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid .

• Binding Analysis:

  • Inject the dilutions of the primary antigen over the sensor surface, from the lowest concentration to the highest. Include buffer-only injections for double referencing.

  • After the antigen series, inject the dilutions of the brominated fatty acid over the surface under the same conditions.

• Data Analysis:

  • Process the raw sensorgram data by subtracting the reference channel and buffer injection signals.

  • Fit the processed data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the kinetic parameters (kₐ, kₑ) and the affinity (K₋) for each analyte.[18]

Interpreting the Data: A Quantitative Comparison

The results from these experiments will provide a clear, quantitative measure of cross-reactivity.

Data Output	Interpretation	Example: No Cross-Reactivity	Example: Significant Cross-Reactivity
ELISA IC50	The concentration of analyte needed to reduce antibody binding by 50%. A much higher IC50 for the test compound indicates low cross-reactivity.	9-HODE IC50: 10 nM Bromo-FA IC50: >10,000 nM	9-HODE IC50: 10 nM Bromo-FA IC50: 100 nM
SPR K₋ (Affinity)	The equilibrium dissociation constant. A lower K₋ value indicates a stronger binding interaction.	9-HODE K₋: 5 nM Bromo-FA K₋: No binding detected	9-HODE K₋: 5 nM Bromo-FA K₋: 50 nM

Trustworthiness through Self-Validation: In every experiment, the inclusion of a positive control (the primary antigen) and a negative control (buffer or an unrelated molecule) is non-negotiable. This validates that the assay is performing correctly and that any observed binding is not an artifact of the system.

Conclusion and Recommendations

The robust characterization of antibody specificity is a cornerstone of reliable immunological research. When investigating novel or synthetic molecules like 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid , one cannot assume a lack of interaction with existing diagnostic antibodies. The structural similarities, however subtle, necessitate empirical validation.

We strongly recommend a two-tiered approach for any researcher facing this challenge:

• Initial Screening with Competitive ELISA: This provides a cost-effective and high-throughput method to quickly determine if there is any significant cross-reactivity.

• In-depth Kinetic Analysis with SPR: If ELISA results suggest potential cross-reactivity, SPR is essential to quantify the affinity and kinetics of the off-target interaction. This data is critical for understanding the potential impact on experimental results.

References

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A Comparative Guide for Researchers: 13-HODE as a Known Modulator of Inflammation and a Proposed Research Roadmap for its Halogenated Analog, 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid

For decades, the intricate roles of lipid mediators in the inflammatory cascade have been a central focus of biomedical research. Among these, 13-hydroxyoctadecadienoic acid (13-HODE), a metabolite of linoleic acid, has emerged as a significant modulator with a complex, context-dependent profile of both pro- and anti-inflammatory activities. This guide provides a comprehensive overview of the established functions of 13-HODE in various inflammatory models.

Crucially, this document also addresses a significant knowledge gap concerning a structurally related, halogenated analog: 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid . To date, the scientific literature lacks substantive data on the biological activity of this compound in inflammatory settings. Consequently, this guide transitions from a direct comparison to a forward-looking research proposal. We will leverage our understanding of 13-HODE to hypothesize potential mechanisms of action for its brominated counterpart and outline a rigorous experimental framework to elucidate its function and therapeutic potential.

13-HODE: The Well-Characterized Incumbent in Inflammatory Signaling

13-HODE is an oxidized lipid mediator primarily synthesized from linoleic acid through the action of 12/15-lipoxygenase (12/15-LOX).[1][2] Its biological effects are pleiotropic, influencing a range of cellular processes central to inflammation, including cell proliferation, apoptosis, and cellular adhesion.

Biosynthesis of 13-HODE

The enzymatic conversion of linoleic acid to 13-HODE is a critical step in its biological activity. In humans, 15-lipoxygenase-1 (15-LOX-1) is the primary enzyme responsible for this conversion, producing 13(S)-HODE.[1] In rodents, a single 12/15-LOX enzyme performs this function.[1] The expression and activity of these enzymes are often upregulated in inflammatory conditions, leading to increased localized concentrations of 13-HODE.

Signaling Mechanisms of 13-HODE

The diverse effects of 13-HODE are mediated through its interaction with several key intracellular and cell surface receptors.

• Peroxisome Proliferator-Activated Receptor Gamma (PPARγ): A significant body of evidence points to PPARγ as a primary target of 13-HODE.[3][4][5][6][7] 13-HODE acts as an endogenous ligand for PPARγ, a nuclear receptor that plays a crucial role in regulating gene expression related to inflammation and metabolism.[3][4] Activation of PPARγ by 13-HODE can lead to both anti-inflammatory and pro-atherogenic effects, depending on the cellular context.[4][8] For instance, in macrophages, 13-HODE-mediated PPARγ activation can increase the expression of the scavenger receptor CD36, promoting the uptake of oxidized low-density lipoprotein (oxLDL) and foam cell formation, a hallmark of atherosclerosis.[4][8]

• Transient Receptor Potential Vanilloid 1 (TRPV1): 13-HODE and its stereoisomers have been shown to activate TRPV1, a non-selective cation channel involved in pain and inflammation.[8][9] This interaction may contribute to the pro-inflammatory and nociceptive effects observed in some models.

• G protein-coupled receptors (GPCRs): While the related molecule 9-HODE is a known agonist for GPR132, 13-HODE exhibits much weaker activity at this receptor.[5][10] The differential engagement of GPCRs by HODE isomers highlights the structural specificity of these lipid-receptor interactions.

Dual Role of 13-HODE in Inflammation

The functional consequences of 13-HODE signaling are remarkably context-dependent, with reports supporting both pro- and anti-inflammatory roles.

• Pro-inflammatory Effects: In the context of atherosclerosis, 13-HODE is a major component of atherosclerotic plaques and can contribute to disease progression.[4][8] Its ability to activate PPARγ and upregulate CD36 in macrophages promotes lipid accumulation and foam cell formation.[4][8] Additionally, 13-HODE has been shown to induce the expression of intercellular adhesion molecule-1 (ICAM-1), a key molecule in leukocyte adhesion and transmigration during inflammation.[11]

• Anti-inflammatory and Pro-resolving Effects: Conversely, 13-HODE has also been implicated in the resolution of inflammation. Activation of PPARγ by 13-HODE can have anti-inflammatory consequences in certain cell types.[4][5] Some studies suggest that 13-HODE can inhibit the proliferation of certain cancer cells and induce apoptosis.[1] Furthermore, metabolites of 13-HODE, such as 13-oxo-octadecadienoic acid (13-KODE), have demonstrated anti-inflammatory effects by inhibiting NF-κB and MAPK signaling pathways and activating the Nrf2/HO-1 antioxidant response.[12][13]

The following diagram illustrates the established signaling pathways of 13-HODE.

Caption: Signaling pathways of 13-HODE in inflammation.

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid: A Novel Frontier

In stark contrast to the extensive research on 13-HODE, there is a conspicuous absence of data regarding the biological activity of its halogenated analog, 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid. This synthetic compound, identified primarily as an ester product, presents an intriguing subject for investigation.[14][15][16] The introduction of a bromine atom and an additional hydroxyl group at positions 12 and 13 respectively, is likely to significantly alter its physicochemical properties and, consequently, its interaction with biological targets.

Hypothesized Mechanisms of Action

Based on its structural similarity to 13-HODE, we can formulate several hypotheses regarding the potential biological activities of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid:

• Altered PPARγ Agonism: The bulky bromine atom and the additional hydroxyl group could either enhance or hinder its binding to the ligand-binding pocket of PPARγ. This could translate to a more potent agonistic or even antagonistic activity compared to 13-HODE.

• Modified Lipoxygenase Metabolism: The presence of the bromine atom may render the molecule resistant to or a differential substrate for enzymes that metabolize 13-HODE, such as dehydrogenases that convert it to 13-KODE. This could lead to a different pharmacokinetic profile and a distinct downstream signaling cascade.

• Novel Receptor Interactions: The unique stereochemistry and electronic properties conferred by the bromo- and hydroxyl- substitutions might enable it to interact with novel receptors not engaged by 13-HODE, leading to unforeseen biological effects.

• Direct Enzyme Inhibition: Halogenated fatty acids have been shown to act as enzyme inhibitors. It is plausible that 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid could directly inhibit key enzymes in the inflammatory pathway, such as cyclooxygenases (COX) or other lipoxygenases.

A Proposed Experimental Roadmap for Comparative Analysis

To systematically investigate the inflammatory profile of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid and compare it to 13-HODE, we propose a multi-tiered experimental approach encompassing in vitro and in vivo models.

The following diagram outlines the proposed experimental workflow.

Caption: Proposed experimental workflow for comparative analysis.

In Vitro Characterization

Objective: To determine the direct cellular effects of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid on key inflammatory cell types and compare them to 13-HODE.

Experimental Models:

• Macrophage Cell Line (e.g., RAW 264.7 or THP-1): To assess effects on phagocytosis, cytokine production (TNF-α, IL-6, IL-1β), and gene expression of inflammatory markers.

• Endothelial Cell Line (e.g., HUVEC): To evaluate the impact on the expression of adhesion molecules (ICAM-1, VCAM-1) and barrier function.

• Epithelial Cell Line (e.g., A549): To investigate effects on inflammatory responses in the context of airway inflammation.

Key Assays:

• PPARγ Reporter Gene Assay: To quantify and compare the PPARγ agonist activity of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid and 13-HODE.

• Cytokine Profiling (ELISA or Multiplex Assay): To measure the secretion of pro- and anti-inflammatory cytokines in response to treatment.

• Quantitative PCR (qPCR): To analyze the expression of key inflammatory genes (e.g., Nos2, Ptgs2, Il6, Tnf).

• Enzyme Inhibition Assays: To test for direct inhibitory activity against COX-1, COX-2, 5-LOX, and 12/15-LOX.

• Cell Viability and Apoptosis Assays: To determine cytotoxic effects and the potential to induce programmed cell death.

In Vivo Validation

Objective: To assess the in vivo efficacy of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid in established animal models of inflammation and compare its performance to 13-HODE.

Experimental Models:

• Lipopolysaccharide (LPS)-induced Endotoxemia in Mice: A model of systemic inflammation to evaluate the effects on cytokine storm and organ damage.

• Carrageenan-induced Paw Edema in Rats: A classic model of acute localized inflammation to assess anti-edema and anti-inflammatory effects.

• Atherosclerosis Model (e.g., ApoE-/- mice on a high-fat diet): A chronic inflammatory model to investigate the long-term effects on plaque formation and vascular inflammation.

Key Analyses:

• Histopathological Examination: To assess tissue damage and inflammatory cell infiltration in target organs.

• Flow Cytometry: To quantify immune cell populations in blood, peritoneal lavage fluid, or tissues.

• Measurement of Inflammatory Mediators: To determine levels of cytokines, chemokines, and eicosanoids in serum and tissue homogenates.

• Lipid Mediator Profiling (LC-MS/MS): To analyze the metabolic fate of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid and its impact on the broader lipid mediator landscape.

Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables for easy comparison of the effects of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid and 13-HODE across different models and assays. Dose-response curves should be generated to determine the potency (EC50 or IC50) of each compound.

Parameter	13-HODE	12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid
PPARγ Agonist Activity (EC50)
Inhibition of TNF-α in RAW 264.7 (IC50)
Reduction in Paw Edema (%)
Atherosclerotic Plaque Area (%)

Conclusion

While 13-HODE is a well-established, albeit complex, player in the regulation of inflammation, its halogenated analog, 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, represents an unexplored chemical entity with the potential for novel biological activities. The proposed research roadmap provides a robust framework for its characterization, offering a unique opportunity to dissect the structure-activity relationships of this class of lipid mediators and potentially uncover a new lead compound for the development of anti-inflammatory therapeutics. This systematic approach will not only illuminate the function of this novel molecule but also deepen our understanding of the intricate signaling networks governed by oxidized fatty acids.

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A Comparative Guide to Brominated vs. Non-Brominated Hydroxy Fatty Acids for Researchers

This guide provides a detailed comparative analysis of non-brominated hydroxy fatty acids (HFAs), a class of endogenous signaling molecules, and their synthetically brominated counterparts. For researchers, scientists, and drug development professionals, understanding the fundamental differences in their synthesis, properties, and biological activities is paramount to selecting the appropriate tool for experimental design, whether for studying physiological pathways or for use as chemical probes and intermediates.

Chapter 1: The Endogenous Signal: Non-Brominated Hydroxy Fatty Acids

Non-brominated hydroxy fatty acids are naturally occurring lipids that play crucial roles as structural components of cell membranes and as potent signaling molecules.[1][2][3] Their discovery has opened new avenues in understanding metabolic regulation and inflammation.

Biological Significance & Signaling

HFAs are not merely metabolic intermediates but are active participants in cellular communication. They are recognized by specific G-protein coupled receptors (GPCRs), such as FFAR1 (GPR40) and FFAR4 (GPR120), as well as nuclear receptors like PPARs.[4] This interaction triggers a cascade of downstream events influencing a wide range of physiological processes:

• Metabolic Regulation: Certain HFAs, particularly a class known as fatty acid esters of hydroxy fatty acids (FAHFAs), have demonstrated potent anti-diabetic effects. They can enhance glucose-stimulated insulin secretion (GSIS) and improve insulin sensitivity.[5][6]

• Anti-Inflammatory Effects: By modulating immune cell responses, specific HFAs can attenuate inflammation, making them attractive candidates for therapeutic development.[4][5]

• Structural Roles: As components of sphingolipids, HFAs influence the physical properties of cell membranes, such as fluidity and the formation of lipid rafts, which are critical for organizing signaling proteins.[1][7]

The position of the hydroxyl group along the fatty acid chain is critical, as subtle structural changes can dramatically alter the molecule's biological function and receptor specificity.[1]

Caption: HFA signaling via a G-protein coupled receptor.

Physicochemical Profile

The introduction of a hydroxyl (-OH) group into a fatty acid backbone significantly alters its physical and chemical properties compared to its non-hydroxylated analog.[8] This group imparts increased polarity, viscosity, and solvent miscibility.[9] The hydroxyl group also serves as a reactive site for esterification and other chemical modifications, and its presence leads to intermolecular hydrogen bonding, which can influence the melting point and packing of these lipids in membranes.[10]

Chapter 2: The Synthetic Analog: Brominated Hydroxy Fatty Acids

Brominated fatty acids are not typically found in endogenous metabolism and are primarily products of chemical synthesis. Their utility in research stems from the unique properties conferred by the bromine atom.

Rationale for Bromination

Researchers synthesize brominated fatty acids for several key reasons:

• Increased Density and Modified Physical Properties: Bromination significantly increases the molecular weight and density of a fatty acid. This property has been famously exploited in the food industry, where brominated vegetable oil (BVO) was used as an emulsifier to keep citrus flavor oils suspended in soft drinks.[11][12][13]

• Chemical Intermediates: The bromine atom is an excellent leaving group in nucleophilic substitution reactions, making brominated fatty acids versatile intermediates for synthesizing more complex molecules and fatty acid derivatives.

• Analytical Tracer: The most compelling reason for its use in a research context is as an analytical handle. Bromine has two stable isotopes, 79Br and 81Br, in nearly a 1:1 natural abundance. This creates a highly characteristic isotopic pattern in mass spectrometry, simplifying the identification and tracing of the molecule in complex biological matrices.[14]

However, it is critical to recognize that the introduction of bromine drastically alters the molecule's biological activity, often leading to toxicity. Studies have shown that brominated fatty acids can accumulate in adipose tissue, the liver, and the heart, raising health concerns.[11][15]

Comparative Physicochemical Properties

The table below contrasts a representative non-brominated HFA with its theoretical brominated analog to highlight the key physicochemical differences.

Property	Non-Brominated HFA (10-Hydroxystearic Acid)	Brominated HFA (9(10)-Bromo-10(9)-hydroxystearic acid)	Rationale for Difference
Molecular Formula	C₁₈H₃₆O₃	C₁₈H₃₅BrO₃	Addition of Br; removal of H.
Molecular Weight	~300.48 g/mol	~379.38 g/mol	Bromine is a heavy atom (avg. mass ~79.9 amu).
Density	Slightly less than water (~0.95 g/mL)	Greater than water (>1.0 g/mL)	The high mass of bromine significantly increases density.[11][16]
Polarity	Moderately polar due to -OH and -COOH groups	Polarity is complex; C-Br bond is polar, but overall molecule remains lipophilic.	The large, electron-rich bromine atom influences the overall electronic distribution.
Key MS Signature	Characteristic neutral losses (e.g., H₂O) and cleavage alpha to the -OH group.[17]	A distinctive M/M+2 isotopic cluster in a ~1:1 ratio.[14]	Natural abundance of ⁷⁹Br and ⁸¹Br isotopes.

Experimental Protocol 1: Synthesis of Brominated Hydroxy Fatty Acids

This protocol describes a general method for the hydroxybromination of an unsaturated fatty acid, such as oleic acid, using N-bromosuccinimide (NBS) as the bromine source.[18]

Objective: To synthesize 9(10)-bromo-10(9)-hydroxystearic acid from oleic acid.

Materials:

• Oleic acid

• N-Bromosuccinimide (NBS)

• Acetone

• Deionized water

• Diethyl ether

• Saturated sodium thiosulfate solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Separatory funnel and standard glassware

Procedure:

• Dissolution: In a round-bottom flask, dissolve 1.0 equivalent of oleic acid in a 10:1 mixture of acetone and water.

• Addition of NBS: Cool the solution in an ice bath. Add 1.1 equivalents of NBS portion-wise over 15 minutes while stirring. Causality: NBS is the electrophilic bromine source. The reaction is performed in an aqueous solvent to provide a nucleophilic water molecule, which is necessary for the formation of the bromohydrin (the bromo-hydroxy product).

• Reaction: Allow the reaction to stir at room temperature and monitor its progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Quenching: Once the reaction is complete, quench any remaining NBS by adding a saturated solution of sodium thiosulfate until the orange/yellow color disappears.

• Extraction: Remove the acetone using a rotary evaporator. Add diethyl ether to the remaining aqueous solution and transfer to a separatory funnel. Extract the aqueous layer three times with diethyl ether. Causality: The product is organic-soluble and will move into the ether layer, separating it from water-soluble salts and byproducts.

• Washing: Combine the organic layers and wash sequentially with deionized water and then brine. This removes any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude bromohydrin product.

• Purification: The crude product can be purified using column chromatography on silica gel if necessary.

Chapter 3: Analytical Strategies: Identification and Quantification

The analysis of HFAs is challenging due to the vast number of potential isomers and their typically low abundance in biological samples.[19] Liquid chromatography-mass spectrometry (LC-MS) is the gold standard for their analysis.[19][20]

Caption: General workflow for HFA analysis by LC-MS/MS.

Mass Spectrometry Signatures

• Non-Brominated HFAs: In negative ion mode ESI-MS/MS, HFAs produce characteristic fragmentation patterns. These include a neutral loss of water from the precursor ion and cleavages on either side of the carbon bearing the hydroxyl group, allowing for positional isomer identification.[17]

• Brominated HFAs: The presence of bromine provides an unmistakable signature. The [M-H]⁻ ion will appear as a pair of peaks (a "doublet") of nearly equal intensity, separated by 2 m/z units (e.g., at 377.2 and 379.2). This pattern instantly confirms the presence of a single bromine atom in the molecule and simplifies its detection even at low concentrations.

Experimental Protocol 2: LC-MS/MS Analysis of HFAs in a Cell Lysate

Objective: To identify and quantify HFAs from cultured cells.

Materials:

• Cultured cells (e.g., macrophages)

• Deuterated internal standard (e.g., d4-9-HODE)

• Methanol, Methyl tert-butyl ether (MTBE), Water (all LC-MS grade)

• Formic acid

• LC-MS system with ESI source

Procedure:

• Cell Lysis and Spiking: Harvest cell pellet and resuspend in water. Add a known amount of deuterated internal standard. Causality: The internal standard is chemically similar to the analytes but mass-shifted. It accounts for sample loss during extraction and variations in ionization, ensuring accurate quantification.

• Lipid Extraction (MTBE Method): a. Add methanol to the cell suspension. Vortex thoroughly. b. Add MTBE. Vortex for 10 minutes. c. Add water to induce phase separation. Vortex and centrifuge. d. Carefully collect the upper organic layer, which contains the lipids.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen. Reconstitute the lipid extract in a small volume of the initial mobile phase (e.g., 95:5 Water:Methanol).

• LC Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10) + 0.1% Formic Acid.

  • Gradient: Run a gradient from low %B to high %B to elute lipids based on their hydrophobicity.

• MS/MS Detection:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Analysis: Perform data-dependent acquisition, where the instrument scans for precursor ions (MS1) and automatically triggers fragmentation (MS2) on the most abundant ions.

  • MRM (for targeted quantification): Create a Multiple Reaction Monitoring method using known precursor-to-product ion transitions for specific HFAs and the internal standard.

Chapter 4: Functional Comparison: Biological Assays

The ultimate test of these molecules is their performance in a biological context. While non-brominated HFAs are studied for their specific bioactivities, brominated analogs are often used as negative controls or to probe non-specific effects like cytotoxicity.

Experimental Protocol 3: Cell-Based Enzyme Inhibition Assay (Fatty Acid Synthase)

Objective: To compare the inhibitory effect of a non-brominated HFA versus a brominated HFA on fatty acid synthesis in cancer cells.

Rationale: Fatty Acid Synthase (FASN) is a key enzyme responsible for the de novo synthesis of fatty acids and is often upregulated in cancer cells, making it a therapeutic target.[21][22] This assay measures the incorporation of a radiolabeled precursor into newly synthesized lipids.

Materials:

• Cancer cell line with high FASN activity (e.g., HT-29).

• [¹⁴C]-Acetate (radiolabeled precursor).

• Test compounds: Non-brominated HFA, Brominated HFA, and a known FASN inhibitor (e.g., Cerulenin) as a positive control.

• 96-well scintillating microplates (e.g., ScintiPlates®).

• Microplate scintillation counter.

Procedure:

• Cell Seeding: Seed cells in a 96-well scintillating microplate and allow them to adhere overnight.

• Compound Treatment: Treat cells with various concentrations of the test compounds (non-brominated HFA, brominated HFA, positive control) for a predetermined time (e.g., 24 hours). Include a vehicle control (DMSO).

• Radiolabeling: Add [¹⁴C]-Acetate to each well and incubate for 2-4 hours. Causality: Cells will take up the [¹⁴C]-Acetate and, if FASN is active, incorporate it into newly synthesized fatty acids, which are then stored as cellular lipids.

• Washing: Aspirate the media and wash the cells thoroughly with PBS to remove any unincorporated [¹⁴C]-Acetate.

• Measurement: Air dry the plate and measure the incorporated radioactivity using a microplate scintillation counter. Causality: The scintillating plate detects radioactivity from the radiolabeled lipids embedded in the cell membranes that are in close proximity to the plate's surface, eliminating the need for a separate extraction step.[21]

• Data Analysis: Normalize the counts to the vehicle control. Plot the percentage of inhibition against the compound concentration and calculate the IC₅₀ value (the concentration at which 50% of FASN activity is inhibited).

Anticipated Data & Interpretation

Compound	Putative Target	Anticipated IC₅₀ (FASN Inhibition)	Interpretation
Non-Brominated HFA	Signaling Receptors (e.g., FFARs)	> 100 µM	Expected to have little to no direct effect on FASN. Its biological activity is mediated by specific receptor interactions, not broad enzyme inhibition.
Brominated HFA	Non-specific	5 - 20 µM	The apparent "inhibition" is likely due to general cytotoxicity. The brominated compound may disrupt membrane integrity or have other off-target effects that halt cellular metabolism, rather than specifically inhibiting FASN. A parallel cytotoxicity assay (e.g., MTT) would be required to confirm this.
Cerulenin	FASN Active Site	1 - 10 µM	A known, specific inhibitor of FASN, providing a benchmark for potent and specific inhibition.[22]

Conclusion: Selecting the Right Molecule for Your Research

The choice between a brominated and a non-brominated hydroxy fatty acid is entirely dependent on the experimental objective.

• Choose Non-Brominated Hydroxy Fatty Acids when:

  • Studying endogenous signaling pathways and physiological processes.

  • Investigating the therapeutic potential of a bioactive lipid.

  • Elucidating structure-activity relationships for receptor binding.

• Choose Brominated Hydroxy Fatty Acids when:

  • You require a synthetic intermediate for further chemical modification.

  • You need a well-defined analytical tracer for metabolic fate studies where the isotopic signature is the primary readout.

  • You need to modify physical properties like density for non-biological applications.

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• Hudson, B. D., et al. (2018). Succinct synthesis of saturated hydroxy fatty acids and in vitro evaluation of all hydroxylauric acids on FFA1, FFA4 and GPR84. MedChemComm. Available at: [Link]

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"Inter-laboratory comparison of oxidized lipid analysis"

An Inter-laboratory Comparison of Oxidized Lipid Analysis: A Guide for Researchers

Introduction

Lipid oxidation is a complex process that generates a wide array of chemically diverse products, collectively known as oxidized lipids (oxolipids). These molecules are implicated in a vast range of physiological and pathological processes, from signaling and inflammation to the development of chronic diseases like atherosclerosis and neurodegeneration. Consequently, the accurate and precise quantification of oxolipids is of paramount importance in biomedical research and drug development. However, the inherent instability and vast structural diversity of these molecules present significant analytical challenges, leading to potential variability in results between different laboratories.

This guide provides an in-depth comparison of common analytical methodologies for oxidized lipid analysis, drawing upon insights from inter-laboratory comparison studies. It is designed for researchers, scientists, and drug development professionals to navigate the complexities of oxolipid analysis, make informed decisions about experimental design, and improve the reproducibility and reliability of their data.

The Challenge of Inter-laboratory Variability

Inter-laboratory variation in oxolipid analysis stems from multiple sources. These can be broadly categorized into pre-analytical, analytical, and post-analytical factors. Pre-analytical variability can arise from sample collection, handling, and storage procedures, which can artificially induce or degrade oxidized lipids. Analytical variability is introduced by differences in extraction methods, chromatographic separation, mass spectrometric detection, and the choice of internal standards. Post-analytical factors include data processing, normalization, and statistical analysis approaches.

A significant effort in the field has been directed towards understanding and mitigating these sources of variability through inter-laboratory comparison studies, also known as round-robin or ring trials. These studies involve the distribution of identical samples to multiple laboratories for analysis, with the results being centrally collected and compared. The findings from such studies are crucial for identifying robust methodologies, establishing best practices, and developing certified reference materials.

Core Analytical Methodologies: A Comparative Overview

The two most prominent techniques for the analysis of oxidized lipids are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Each has its own set of advantages and limitations.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS, particularly when coupled with tandem mass spectrometry (LC-MS/MS), has become the gold standard for the analysis of a broad spectrum of oxidized lipids. Its high sensitivity and selectivity allow for the detection and quantification of low-abundance species directly from complex biological matrices.

Key Advantages:

• Broad Coverage: Capable of analyzing a wide range of oxidized lipid classes, including oxidized fatty acids, oxysterols, and oxidized phospholipids.

• High Sensitivity and Specificity: Tandem mass spectrometry provides excellent selectivity, minimizing interferences from the sample matrix.

• Direct Analysis: Often requires minimal sample derivatization, reducing sample preparation time and potential artifacts.

Challenges and Considerations:

• Ionization Efficiency: The ionization efficiency of different oxidized lipid species can vary significantly, impacting quantification.

• Isomeric Separation: Many oxidized lipids exist as isomers (e.g., positional and stereoisomers) that can be difficult to separate chromatographically, yet may have distinct biological activities.

• Standard Availability: The lack of commercially available, well-characterized internal standards for every oxidized lipid species remains a major hurdle for accurate quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For oxidized lipids, which are generally non-volatile, a derivatization step is required to increase their volatility.

Key Advantages:

• High Chromatographic Resolution: Gas chromatography often provides superior separation of isomers compared to liquid chromatography.

• Robust and Reproducible: GC-MS methods are generally well-established and known for their robustness.

• Extensive Spectral Libraries: Electron ionization (EI) used in GC-MS generates reproducible fragmentation patterns, allowing for compound identification through comparison with extensive spectral libraries.

Challenges and Considerations:

• Derivatization Required: The mandatory derivatization step can be time-consuming, introduce artifacts, and may not be equally effective for all analytes.

• Thermal Instability: Some oxidized lipids are thermally labile and can degrade in the hot GC injector or column.

• Limited to Volatile Compounds: Not suitable for the direct analysis of large, non-volatile oxidized lipids like oxidized phospholipids.

Experimental Protocols: A Step-by-Step Guide

To illustrate a robust workflow for oxidized lipid analysis, a detailed protocol for LC-MS/MS-based quantification of oxidized fatty acids in plasma is provided below. This protocol incorporates best practices aimed at minimizing variability.

Protocol: LC-MS/MS Analysis of Oxidized Fatty Acids in Human Plasma

1. Sample Preparation and Extraction:

• Antioxidant Addition: Immediately after plasma collection, add an antioxidant cocktail (e.g., butylated hydroxytoluene (BHT) and triphenylphosphine (TPP)) to prevent ex vivo oxidation.

• Internal Standard Spiking: Spike the plasma sample with a mixture of deuterated internal standards corresponding to the analytes of interest.

• Protein Precipitation and Liquid-Liquid Extraction:

  • Add ice-cold acetonitrile to precipitate proteins.

  • Vortex and centrifuge to pellet the protein.

  • Transfer the supernatant to a new tube.

  • Perform a liquid-liquid extraction using a solvent system like ethyl acetate/hexane to isolate the lipids.

• Drying and Reconstitution: Evaporate the organic solvent under a stream of nitrogen and reconstitute the lipid extract in the initial mobile phase.

2. Chromatographic Separation:

• Column: Use a reversed-phase C18 column with a particle size of 1.7-2.1 µm for optimal separation.

• Mobile Phases:

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/isopropanol (e.g., 80:20, v/v) with 0.1% formic acid.

• Gradient Elution: Employ a gradient elution program to effectively separate the various oxidized fatty acid species.

3. Mass Spectrometric Detection:

• Ionization: Use electrospray ionization (ESI) in negative ion mode.

• Acquisition Mode: Operate the mass spectrometer in Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) mode for targeted quantification.

• Transition Optimization: For each analyte and internal standard, optimize the precursor ion to product ion transitions and collision energies to maximize sensitivity.

4. Data Analysis and Quantification:

• Peak Integration: Integrate the chromatographic peaks for each analyte and its corresponding internal standard.

• Calibration Curve: Generate a calibration curve for each analyte using a series of known concentrations of authentic standards.

• Quantification: Calculate the concentration of each analyte in the sample by comparing its peak area ratio to the internal standard against the calibration curve.

Workflow Diagram: LC-MS/MS Analysis of Oxidized Lipids

Caption: Workflow for LC-MS/MS-based oxidized lipid analysis.

Inter-laboratory Comparison Data: A Synthesis

Data from various inter-laboratory comparison studies consistently highlight several key factors that influence the accuracy and precision of oxidized lipid measurements.

Parameter	Key Findings from Inter-laboratory Studies	Recommendations for Best Practice
Sample Handling	Delays in processing and inadequate antioxidant protection are major sources of ex vivo oxidation.	Process samples immediately and add antioxidants at the point of collection.
Extraction Method	The choice of extraction solvent and technique significantly impacts the recovery of different oxidized lipid classes.	Method validation should include recovery experiments for all target analytes.
Internal Standards	The use of appropriate internal standards is critical for correcting for analytical variability.	Use stable isotope-labeled internal standards for each class of analyte whenever possible.
Chromatography	Co-elution of isomers can lead to inaccurate quantification.	Optimize chromatographic conditions to achieve baseline separation of key isomers.
Data Processing	Inconsistent peak integration and calibration methods contribute to inter-laboratory differences.	Standardize data processing workflows and use a consistent calibration approach.

Conclusion and Future Directions

The analysis of oxidized lipids is a rapidly evolving field with immense potential to provide insights into health and disease. While significant progress has been made in developing sensitive and selective analytical methods, inter-laboratory variability remains a challenge. Addressing this requires a multi-faceted approach that includes the standardization of protocols, the development and use of certified reference materials, and the continued participation in inter-laboratory comparison studies. By embracing these principles of scientific integrity and collaboration, the research community can enhance the reliability and comparability of oxidized lipid data, ultimately accelerating scientific discovery and its translation into clinical practice.

References

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A Researcher's Guide to Internal Standards in Lipidomics: A Comparative Evaluation of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid

The Quantification Challenge in Modern Lipidomics

Lipidomics, the large-scale study of cellular lipids, has emerged as a critical field for understanding health and disease, identifying novel biomarkers for conditions like cancer, cardiovascular disease, and diabetes.[1][2] However, the vast structural diversity and wide dynamic range of lipids in biological samples present significant analytical hurdles.[3] Accurate and reproducible quantification is paramount, yet it is frequently compromised by variations during sample preparation, extraction efficiency, matrix effects, and instrument drift.[4][5]

To navigate these challenges, the use of internal standards (IS) is not just recommended; it is essential for achieving analytical rigor.[5][6] An ideal internal standard is a compound added to a sample at a known concentration before any processing steps, allowing it to experience the same procedural variations as the endogenous analytes.[2] By normalizing the analyte's signal to the standard's signal, these variations can be effectively canceled out, leading to accurate quantification. This guide provides an in-depth comparison of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid against other common internal standards, offering a technical framework for its application in demanding lipidomics workflows, particularly in the analysis of oxidized lipids (oxylipins).

The Unique Case of Oxylipins

Oxylipins are a class of bioactive lipids derived from the oxidation of polyunsaturated fatty acids. They are potent signaling molecules involved in inflammation, immunity, and tissue repair.[7][8] The analysis of oxylipins is notoriously difficult due to their low physiological concentrations, rapid metabolism, and the existence of numerous structurally similar isomers.[8][9] This makes the selection of an appropriate internal standard particularly critical for obtaining reliable quantitative data.

Introducing 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid: A Novel Tool for Standardization

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is a synthetic, modified fatty acid designed for use as an internal standard.[10] Its structure incorporates specific features that offer distinct advantages in mass spectrometry-based lipidomics.

• Bromine Atom: The key feature is the bromine atom. Naturally occurring bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance. This creates a characteristic isotopic doublet in the mass spectrum, providing a unique and easily identifiable mass signature that is absent in endogenous lipids. This signature aids in unequivocal identification and can help compensate for matrix-related ion suppression.[11]

• Hydroxyl Group: The presence of a hydroxyl group increases the molecule's polarity, making its chemical properties more similar to endogenous oxidized lipids like other hydroxy fatty acids (HODEs), prostaglandins, and leukotrienes.

• C18 Backbone with a Z-double bond: The 18-carbon chain and cis-double bond mimic the general structure of common oleic and linoleic acid-derived lipids, promoting similar behavior during lipid extraction and reversed-phase chromatography.

The following diagram illustrates the fundamental principle of using an internal standard to correct for analytical variability.

Caption: Role of an Internal Standard in correcting analytical variability.

Comparative Analysis of Internal Standards

The choice of an internal standard is a critical decision in method development. No single standard is perfect for all applications. The performance of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is best understood when compared to the established alternatives.

Standard Type	Example(s)	Advantages	Disadvantages	Best For...
Stable Isotope-Labeled (SIL)	d4-13-HODE, ¹³C₁₈-Linoleic Acid	Gold Standard: Near-identical chemical/physical properties, co-elution, and ionization efficiency.[6][12][13]	High cost, limited commercial availability for all species, potential for isotopic interference if purity is low.[4][12][14]	Targeted, absolute quantification where the highest accuracy is required.[15][16]
Odd-Chain Lipids	Heptadecanoic Acid (17:0), Nonadecanoic Acid (19:0)	Not naturally occurring in most mammalian systems, relatively low cost.[12][17]	Different chromatographic retention and ionization efficiency than even-chain endogenous lipids.[18]	General screening and relative quantification of broad lipid classes like fatty acids and triglycerides.
Halogenated Lipids	12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid	Unique mass signature from bromine isotopes, non-endogenous, moderate cost, polarity mimics oxylipins.	Not a perfect structural analog; chromatographic and ionization behavior may differ from non-halogenated analytes.	Targeted and untargeted analysis of oxylipins and other polar lipids where a cost-effective, easily identifiable standard is needed.

Experimental Protocol: Validating Internal Standard Performance

To objectively compare these standards, a rigorous validation experiment is necessary. This protocol outlines a workflow for assessing recovery, matrix effects, and reproducibility using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Workflow Overview

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• 14. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Steps Toward Minimal Reporting Standards for Lipidomics Mass Spectrometry in Biomedical Research Publications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ahajournals.org [ahajournals.org]
• 17. researchgate.net [researchgate.net]
• 18. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Specificity of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid's Biological Effects: A Comparative Guide

Introduction: The Emergence of Halogenated Fatty Acids in Biological Research

The field of lipidomics continues to uncover novel signaling molecules that play critical roles in physiology and disease. Among these, halogenated fatty acids are a fascinating and relatively underexplored class of compounds. The incorporation of a halogen atom, such as bromine, into a fatty acid backbone can dramatically alter its physicochemical properties, potentially leading to unique biological activities and enhanced specificity for molecular targets.

This guide focuses on 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid , a specific stereoisomer of a brominated oleic acid derivative. While comprehensive data on this particular molecule is scarce in public literature, its structural similarity to known bioactive lipids allows us to hypothesize its potential functions and, more importantly, to design a rigorous experimental framework to evaluate the specificity of its effects.

Specificity is the cornerstone of modern drug development. A highly specific compound interacts with its intended target with minimal off-target effects, leading to a better therapeutic window and reduced side effects. This guide provides researchers, scientists, and drug development professionals with a conceptual and methodological roadmap for comparing 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid against its logical comparators, thereby elucidating its unique biological signature.

Part 1: Hypothesized Biological Activities Based on Structural Analogs

To build a framework for testing specificity, we must first hypothesize the potential biological activities of our target compound. This is achieved by comparing it to its closest non-halogenated analog, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-diHOME), and the broader class of brominated lipids.

The Non-Halogenated Counterpart: 12,13-diHOME

12,13-diHOME is a well-characterized lipokine, an endocrine signaling lipid primarily released by brown adipose tissue (BAT) in response to stimuli like cold exposure and exercise.[1][2] Its established biological roles include:

• Metabolic Regulation: 12,13-diHOME enhances fatty acid uptake in BAT and skeletal muscle by promoting the translocation of fatty acid transporters (FATP1 and CD36) to the cell membrane.[1][3] This action provides fuel for thermogenesis and muscular activity.

• Cardiovascular Effects: It has been shown to improve cardiac function through a nitric oxide synthase 1 (NOS1)-dependent mechanism.[4]

• Signaling Mechanism: Evidence suggests that its effects on fatty acid uptake may be mediated by a Gq-protein coupled receptor (GPCR), leading to intracellular calcium mobilization.[5]

Given these functions, a primary hypothesis is that 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid may act as a modulator of metabolic or cardiovascular pathways, potentially with altered potency or specificity compared to 12,13-diHOME. The bulky, electronegative bromine atom could enhance binding affinity to a specific receptor or, conversely, introduce steric hindrance that blocks activity.

The Class of Brominated Lipids

The introduction of bromine to organic molecules is known to confer distinct biological activities.[6] Studies on various brominated fatty acids and lipids have revealed several common themes:

• Antimicrobial Properties: Many natural and synthetic brominated fatty acids exhibit significant antibacterial activity, often by disrupting the bacterial cell membrane and inhibiting essential enzymes.[7][8]

• Anti-inflammatory Effects: Halogenated lipids can modulate inflammatory pathways. For instance, certain chlorinated fatty acids generated during inflammation can exacerbate the response, while other halogenated compounds have shown anti-inflammatory potential.[9][10][11]

• Potential for Toxicity: It is important to note that some brominated compounds, such as brominated vegetable oils (BVOs), have been associated with toxic effects, including disruption of thyroid function and accumulation in tissues.[12][13][14][15]

This leads to a second hypothesis: 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid may possess anti-inflammatory or antibacterial properties. A critical aspect of the evaluation will be to distinguish between specific, receptor-mediated effects and non-specific effects like membrane disruption or general cytotoxicity.

Part 2: A Framework for Evaluating Biological Specificity

The core of this guide is a proposed experimental workflow to systematically test the hypotheses and establish a specificity profile for 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid. This framework is designed to be self-validating by including multiple layers of investigation, from molecular interactions to cellular responses.

Caption: Proposed workflow for evaluating biological specificity.

In Vitro Specificity Assays: Molecular Target Engagement

The first step is to determine if the compound directly interacts with hypothesized molecular targets and to quantify the affinity of this interaction relative to our comparators.

A. Competitive Receptor Binding Assays

• Causality: Many fatty acids and their derivatives are known to be ligands for G-protein coupled receptors (GPCRs) like FFA1/FFA4 or nuclear receptors like Peroxisome Proliferator-Activated Receptors (PPARs).[16][17][18] A competitive binding assay will determine if our brominated compound binds to these receptors and with what affinity compared to its analogs.

• Protocol: ELISA-Based Competitive Binding Assay for a Putative GPCR

  • Plate Coating: Coat a 96-well high-binding plate with a recombinant GPCR (e.g., FFA1 or FFA4) overnight at 4°C.[19]

  • Blocking: Wash the plate and block non-specific binding sites with 5% Bovine Serum Albumin (BSA) for 2 hours at room temperature.[20]

  • Competition: Prepare serial dilutions of the test compounds:

    • 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid

    • 12,13-diHOME (non-halogenated analog)

    • Oleic acid (parent compound)

    • A known receptor agonist/antagonist (positive control)

  • Add a fixed concentration of a biotinylated or His-tagged ligand (a known ligand for the receptor) to all wells, immediately followed by the addition of the serially diluted test compounds.[20] Incubate for 2 hours.

  • Detection: Wash the plate. Add Streptavidin-HRP (for biotinylated ligand) or anti-His-HRP (for His-tagged ligand) and incubate for 1 hour.

  • Wash the plate and add a chromogenic substrate (e.g., TMB). Stop the reaction and measure absorbance.

  • Analysis: Plot the absorbance against the log concentration of the competitor to determine the IC50 value (the concentration at which 50% of the labeled ligand is displaced).

B. Enzyme Inhibition Assays

• Causality: The potential anti-inflammatory activity of the compound can be assessed by its ability to inhibit key inflammatory enzymes like Cyclooxygenase (COX-1 and COX-2).[21] Comparing the IC50 values for both isoforms reveals both potency and selectivity.

• Protocol: Fluorometric COX Inhibition Assay

  • Reagent Preparation: Prepare assay buffer, heme cofactor, and human recombinant COX-1 or COX-2 enzyme. Reconstitute a fluorometric probe (e.g., AMPD) and the substrate, arachidonic acid.[22]

  • Inhibitor Preparation: Prepare 10X serial dilutions of the test compounds in a suitable solvent (e.g., DMSO).

  • Assay Plate Setup: In a 96-well plate, add assay buffer, COX enzyme (either COX-1 or COX-2), and the diluted test compounds. Include wells for "no inhibitor" (Enzyme Control) and a known COX inhibitor like celecoxib or SC-560 (Inhibitor Control).[22]

  • Pre-incubation: Incubate the plate for 10-15 minutes at 37°C to allow the inhibitors to bind to the enzyme.

  • Reaction Initiation: Add the arachidonic acid substrate to all wells simultaneously to start the reaction.

  • Measurement: Immediately measure the fluorescence kinetically (e.g., Ex/Em = 535/587 nm) for 5-10 minutes.[22]

  • Analysis: Calculate the rate of reaction (slope of the linear portion of the kinetic curve). Determine the percent inhibition for each compound concentration relative to the Enzyme Control and plot to calculate the IC50 value.

Cell-Based Specificity Assays: Functional Outcomes

These assays move from molecular interactions to a physiological context, measuring the functional consequences of target engagement within a living cell.

A. NF-κB Reporter Gene Assay (for Anti-inflammatory Activity)

• Causality: The NF-κB signaling pathway is a master regulator of inflammation.[11] An inhibitor of this pathway would reduce the expression of pro-inflammatory genes. A luciferase reporter assay provides a highly sensitive and quantitative readout of pathway activity.[23]

• Protocol: NF-κB Luciferase Reporter Assay

  • Cell Culture: Plate HEK293 cells (or another suitable cell line) stably transfected with a luciferase reporter plasmid driven by an NF-κB response element.[24]

  • Compound Treatment: The following day, pre-treat the cells with serial dilutions of the test compounds for 1-2 hours.

  • Stimulation: Stimulate the cells with an NF-κB activator, such as Tumor Necrosis Factor-alpha (TNF-α) or Phorbol 12-myristate 13-acetate (PMA), for 6-24 hours.[24][25] Include unstimulated and stimulated controls.

  • Cell Lysis: Discard the media and lyse the cells using a luciferase assay lysis buffer.

  • Luminescence Measurement: Add the luciferase substrate to the cell lysate and immediately measure the luminescence using a plate-reading luminometer.[26]

  • Analysis: Normalize the luminescence readings (e.g., to a co-transfected Renilla control or total protein content). Plot the normalized signal against the log concentration of the inhibitor to determine the IC50 for NF-κB pathway inhibition.

B. Fatty Acid Uptake Assay (for Metabolic Activity)

• Causality: Based on the activity of 12,13-diHOME, our target compound may influence cellular metabolism by altering fatty acid uptake. This can be directly measured in relevant cell types like differentiated brown adipocytes or C2C12 myotubes.[2]

• Protocol: Fluorescent Fatty Acid Uptake Assay

  • Cell Culture and Differentiation: Plate and differentiate brown pre-adipocytes or C2C12 myoblasts into mature fat or muscle cells.

  • Compound Treatment: Treat the differentiated cells with the test compounds at various concentrations for a defined period (e.g., 1-4 hours). Include 12,13-diHOME as a positive control.[1]

  • Fatty Acid Incubation: Add a fluorescently-labeled fatty acid analog (e.g., BODIPY™ FL C16) to the cells and incubate for 5-15 minutes.

  • Signal Quenching: Remove the incubation medium and add a quenching solution or wash thoroughly to remove extracellular fluorescence.

  • Measurement: Measure the intracellular fluorescence using a fluorescence plate reader or flow cytometer.

  • Analysis: Quantify the increase in fatty acid uptake relative to the vehicle-treated control. Plot the fluorescence signal against the log concentration of the test compound to determine the EC50 (the concentration that elicits a half-maximal response).

Caption: Potential inhibition points in the NF-κB pathway.

Part 3: Data Presentation for Comparative Analysis

To objectively compare the performance of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, quantitative data from the proposed experiments should be summarized in clear, structured tables.

Table 1: Comparative Potency at Hypothesized Molecular Targets (IC50 Values in µM)

Compound	Receptor X Binding (IC50)	Receptor Y Binding (IC50)	COX-1 Inhibition (IC50)	COX-2 Inhibition (IC50)
12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid	Experimental	Experimental	Experimental	Experimental
12,13-diHOME	Experimental	Experimental	Experimental	Experimental
Oleic Acid	Experimental	Experimental	Experimental	Experimental
Known Selective Ligand/Inhibitor	Reference	Reference	Reference	Reference
COX-2 Selectivity Index (COX-1 IC50 / COX-2 IC50)	Calculate

Table 2: Comparative Efficacy in Cell-Based Functional Assays

Compound	Fatty Acid Uptake (EC50, µM)	NF-κB Inhibition (IC50, µM)	Cytotoxicity (CC50, µM)
12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid	Experimental	Experimental	Experimental
12,13-diHOME	Experimental	Experimental	Experimental
Oleic Acid	Experimental	Experimental	Experimental
Known Activator/Inhibitor	Reference	Reference	Reference
Therapeutic Index (CC50 / IC50 or EC50)	Calculate	Calculate

Conclusion: Building a Specificity Profile

The evaluation of a novel compound's biological effects hinges on a systematic and comparative approach. For 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, where public data is limited, the path forward lies in hypothesis-driven experimentation guided by its structural relationship to known bioactive lipids like 12,13-diHOME and the broader class of halogenated fatty acids.

The multi-tiered framework presented here—progressing from direct molecular target engagement in vitro to functional cellular outcomes—is designed to build a comprehensive specificity profile. By directly comparing its potency and efficacy against its non-halogenated counterpart and parent fatty acid, researchers can precisely define the contribution of the bromine and hydroxyl groups to its biological activity. This rigorous evaluation is essential to determine if 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is a non-specific antimicrobial agent, a potent and selective modulator of metabolic or inflammatory pathways, or an inactive molecule. The resulting data will be crucial for guiding future preclinical and therapeutic development.

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A Comparative Guide to the Structural Elucidation of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid and its derivatives represent a class of molecules with significant synthetic and potential biological interest. The precise stereochemical arrangement of the vicinal bromo-hydroxy groups on a flexible fatty acid chain, coupled with a cis-double bond, presents a considerable analytical challenge. Unambiguous structural confirmation is paramount for understanding structure-activity relationships and ensuring reproducibility in research and development. This guide provides an in-depth comparison of orthogonal analytical techniques for the complete structural elucidation of this target molecule. We explore the causality behind experimental choices, present detailed protocols for key methods, and offer a recommended workflow, moving from routine analysis to definitive stereochemical assignment. This document serves as a practical, field-proven guide for researchers navigating the complexities of stereochemical confirmation in complex lipids.

The Analytical Challenge: Defining Three-Dimensional Space in a Flexible Molecule

The core structure of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid contains three critical structural features that must be independently confirmed:

• Connectivity and Functional Group Placement : Confirming the 18-carbon chain, the carboxylic acid terminus, and the precise locations of the double bond (C9=C10), bromine (C12), and hydroxyl group (C13).

• Geometric Isomerism : Verifying the cis or Z configuration of the double bond at the C9 position.

• Stereochemistry : Unambiguously assigning the absolute configuration of the two adjacent stereocenters at C12 and C13.

Failure to confirm any of these features leaves significant ambiguity. The C12/C13 stereocenters alone can exist as four possible diastereomers: (12R, 13R), (12S, 13S), (12R, 13S), and (12S, 13R). This guide will compare the power and limitations of various techniques in resolving this ambiguity.

Figure 1: Isomeric complexity of the target molecule.

Foundational Analysis: Confirming Connectivity and Unsaturation

Before tackling the complex stereochemistry, the fundamental 2D structure must be confirmed. A combination of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) is the most efficient approach.

Mass Spectrometry (MS)

Causality: High-resolution mass spectrometry (HRMS) is the first logical step. It provides a highly accurate mass measurement, allowing for the confident determination of the elemental formula (C₁₈H₃₃BrO₃), which is critical for confirming that no unexpected additions or eliminations have occurred. Tandem MS (MS/MS) is then used to fragment the molecule, and the resulting fragmentation pattern provides evidence for the locations of the bromine and hydroxyl groups.

Expected Data:

• Full Scan MS: An accurate mass peak corresponding to the [M-H]⁻ ion in negative mode or [M+Na]⁺ in positive mode.

• MS/MS Fragmentation: Expect to see characteristic losses, such as H₂O from the hydroxyl group, HBr, and cleavage on either side of the C12-C13 bond, helping to pinpoint the locations of the functional groups.

1D and 2D NMR Spectroscopy

Causality: While MS confirms the formula, NMR spectroscopy maps the carbon-hydrogen framework.[1][2][3] ¹H and ¹³C NMR spectra identify all the unique chemical environments in the molecule.[2] 2D NMR techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are then used to piece the puzzle together, confirming which protons are coupled to each other and which protons are attached to which carbons.

Key Diagnostic Signals:

• ¹H NMR:

  • Olefinic Protons (C9-H, C10-H): A multiplet around 5.3-5.5 ppm. The coupling constant (J-value) between these protons is diagnostic for the double bond geometry. A J-value of ~10-12 Hz is indicative of a cis (Z) configuration, whereas a larger coupling of ~15-18 Hz would indicate a trans (E) configuration.

  • Carbinol Protons (C12-H, C13-H): Multiplets typically in the 3.6-4.2 ppm range, shifted downfield by the adjacent electronegative Br and OH groups.

  • Terminal Methyl (C18-H₃): A triplet around 0.9 ppm.[4]

• ¹³C NMR:

  • Carboxylic Acid (C1): A signal around 179-180 ppm.

  • Olefinic Carbons (C9, C10): Signals around 125-135 ppm.

  • Carbons bearing Br and OH (C12, C13): Signals in the 50-75 ppm range.

Technique	Information Gained	Typical Experiment Time
HRMS	Elemental Formula (C₁₈H₃₃BrO₃)	< 1 hour
MS/MS	Functional group location clues	< 1 hour
¹H NMR	Proton environments, Z/E geometry via J-coupling	15 min - 1 hour
¹³C NMR	Unique carbon environments	1 - 4 hours
COSY / HSQC	H-H and C-H connectivity map	2 - 8 hours

The Core Challenge: Assigning Absolute Configuration

With the 2D structure established, the focus shifts to the definitive assignment of the (R,R) configuration at C12 and C13. This requires specialized techniques that are sensitive to the 3D arrangement of atoms.

The Gold Standard: Single-Crystal X-ray Crystallography

Causality: X-ray crystallography is the only technique that provides a direct, unambiguous image of the molecule's three-dimensional structure in the solid state.[5][6] By analyzing the diffraction pattern of X-rays passing through a single crystal, the precise coordinates of every atom can be determined. The presence of a heavy atom like bromine is highly advantageous, as it produces a strong anomalous dispersion signal, which allows for the confident determination of the absolute configuration without relying on a known chiral reference.[7]

Limitations & Alternatives: The primary and often insurmountable hurdle is the need to grow a high-quality, single crystal of the compound. Oily or waxy substances like fatty acids are notoriously difficult to crystallize. If the parent acid fails to crystallize, derivatization to a more crystalline ester (e.g., p-bromophenacyl ester) can be attempted.

Method	Principle	Key Requirement	Information	Confidence Level
X-ray Crystallography	X-ray diffraction from a single crystal	High-quality single crystal	Unambiguous 3D structure & absolute configuration	Definitive

A Powerful Spectroscopic Alternative: Mosher's Ester Analysis

Causality: When crystallography is not feasible, Mosher's ester analysis is a robust NMR-based method for determining the absolute configuration of a chiral secondary alcohol.[8][9][10][11] The method involves derivatizing the C13-hydroxyl group separately with the (R) and (S) enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA). This creates a pair of diastereomeric esters. In the ¹H NMR spectrum, the protons near the newly formed chiral center will experience different magnetic environments due to the anisotropic effect of the MTPA phenyl ring, leading to different chemical shifts. By systematically analyzing the difference in chemical shifts (Δδ = δS - δR) for protons on either side of the C13 carbinol center, the absolute configuration can be deduced.

Experimental Protocol: Mosher's Ester Synthesis

• Preparation: Dry two small reaction vials scrupulously. To each, add ~1-2 mg of the bromo-hydroxy acid and dissolve in 0.5 mL of anhydrous pyridine or CH₂Cl₂ with a catalytic amount of DMAP.

• Derivatization: To Vial 1, add 1.2 equivalents of (R)-(-)-MTPA-Cl. To Vial 2, add 1.2 equivalents of (S)-(+)-MTPA-Cl.

• Reaction: Seal the vials under an inert atmosphere (N₂ or Ar) and stir at room temperature for 4-12 hours, monitoring by TLC for consumption of the starting material.

• Workup: Quench the reactions with a small amount of water. Extract the products with diethyl ether or ethyl acetate, wash with dilute acid (e.g., 1M HCl) to remove pyridine, then with brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

• Purification & Analysis: Purify each diastereomeric ester separately by flash chromatography or HPLC to ensure high purity before acquiring high-resolution ¹H NMR spectra for both.

Figure 2: Workflow for Mosher's Ester Analysis.

Interpreting the Data: For a 13(R) alcohol, the protons on the C14-C18 side of the molecule will generally have a positive Δδ value, while the protons on the C1-C12 side will have a negative Δδ value. The opposite is true for a 13(S) alcohol. This provides a definitive assignment for the C13 stereocenter. The relative configuration of C12 can then be inferred from J-coupling analysis between H12 and H13.

Complementary Chiroptical Methods: Circular Dichroism (CD)

Causality: Circular Dichroism (CD) spectroscopy measures the differential absorption of left- and right-circularly polarized light by a chiral molecule.[12] While the native chromophores in the bromo-hydroxy acid are weak, the CD spectrum provides a unique fingerprint for a specific enantiomer.[13] Its primary utility is not for de novo determination but for comparison. If a standard of known configuration is available, or if one enantiomer has been confirmed by another method (like X-ray or Mosher's), CD can rapidly confirm the identity of other batches. Furthermore, theoretical CD spectra can be calculated for all possible stereoisomers using quantum mechanics; matching the experimental spectrum to the calculated one can provide strong, albeit indirect, evidence for the absolute configuration.[14]

Method	Principle	Key Requirement	Information	Confidence Level
Mosher's Ester Analysis	NMR of diastereomeric esters	Pure alcohol, both MTPA reagents	Absolute config. of C13 alcohol	High (when interpreted correctly)
Circular Dichroism	Differential absorption of polarized light	Chiral molecule, UV-active chromophore	Chiral fingerprint, comparison to standards	Moderate to High (with reference)

Recommended Analytical Workflow

For maximum confidence and efficient resource allocation, a tiered approach is recommended. This workflow ensures that foundational data is secured before moving to more complex and resource-intensive experiments.

Figure 3: A tiered workflow for structural confirmation.

• Tier 1 (Required for all samples): Perform HRMS and a full suite of 1D/2D NMR experiments. This confirms the molecular formula, the carbon skeleton, functional group placement, and the Z-geometry of the double bond.

• Tier 2 (Choose one primary method):

  • Path A (Preferred): Attempt to grow a single crystal for X-ray diffraction analysis. Success here provides the most definitive answer for both relative and absolute stereochemistry.

  • Path B (Alternative): If crystallization fails, perform Mosher's ester analysis to determine the absolute configuration of the C13 alcohol. Combine this with J-coupling and NOE data from the parent molecule to deduce the C12 configuration.

• Tier 3 (Recommended for validation): Use Circular Dichroism as an orthogonal check. Compare the experimental spectrum against the data obtained from Tier 2. This ensures the solid-state structure from crystallography is consistent with the solution-state structure and provides a rapid method for quality control of future batches.

Conclusion

Confirming the structure of complex molecules like 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid requires a multi-technique, evidence-based approach. While routine MS and NMR can establish the 2D structure, they are insufficient for unambiguous stereochemical assignment. X-ray crystallography remains the unparalleled gold standard for absolute configuration, but its practical limitations necessitate robust alternatives. Mosher's ester analysis, a classic chemical derivatization method coupled with NMR, provides a powerful and reliable solution. By employing a logical, tiered workflow that combines these techniques, researchers can achieve a high-confidence, self-validating structural assignment, which is the essential foundation for any further biological or chemical investigation.

References

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. [Link][8][9][10][11]

• Spyros, A., & Dais, P. (2009). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Molecules, 14(7), 2657–2681. [Link][1]

• Magritek. (2018). Characterizing Fatty Acids with advanced multinuclear NMR methods. Magritek Application Note. [Link][2][3]

• Harada, N., & Nakanishi, K. (1983). Circular dichroic spectroscopy: exciton coupling in organic stereochemistry. University Science Books. (General reference for CD principles).

• Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray crystallography to determine absolute configuration. Chirality, 20(5), 681–690. [Link][15]

• Allenmark, S. G. (2003). The use of X-ray crystallography to determine absolute configuration. Journal of Biochemical and Biophysical Methods, 57(2), 125-135. (This is a conceptual stand-in, as the original link pointed to a ResearchGate compilation. A good review on the topic is cited). [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid

Guiding Principle: Hazard Assessment through Chemical Analogy

As a novel or specialized research chemical, 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid may not have a dedicated Safety Data Sheet (SDS) or established, specific disposal protocols. In such cases, a conservative approach grounded in the precautionary principle is paramount. The chemical's structure dictates its handling and disposal pathway.

The key feature of this molecule is the presence of a bromine atom, classifying it as a halogenated organic compound .[1][2] Halogenated wastes are treated with special care due to their potential to form highly toxic byproducts, such as dioxins, if subjected to improper incineration. Therefore, they must be segregated from other waste streams.[1][2][3][4]

This guide provides a comprehensive disposal framework based on established best practices for halogenated organic compounds in a laboratory setting. Always consult and adhere to your institution's specific Environmental Health & Safety (EH&S) guidelines, as they are the ultimate authority for your operations.[5][6]

Immediate Safety & Handling Protocols

Prior to disposal, ensure that all handling of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, including weighing, transferring, and solution preparation, is conducted with appropriate engineering controls and Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Requirements

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical safety goggles. A face shield is required when handling larger quantities (>500 mL).[3]	Protects against splashes and potential vapors that could cause serious eye irritation or damage.
Skin Protection	Nitrile rubber gloves and a chemically resistant lab coat must be worn. Ensure closed-toe shoes are always used in the laboratory.[1][2][4]	Prevents skin contact, which can lead to irritation, absorption, or dermatitis.[3]
Respiratory Protection	All handling of the compound, especially in powdered form or when generating aerosols, must be performed within a certified chemical fume hood.[1][2]	Minimizes the inhalation of vapors or particulates, which may cause respiratory tract irritation.[4]

Spill Management

Chemical spills must be addressed immediately.[7]

• Alert personnel in the immediate area and, if necessary, evacuate.

• Wearing the appropriate PPE, contain the spill using an absorbent material such as a spill pillow or sand.

• Collect the contaminated absorbent material using non-sparking tools.

• Place all cleanup materials into a designated, sealable hazardous waste container.

• All materials used in the spill cleanup, including the absorbent and any contaminated PPE, must be treated as hazardous waste and disposed of according to the procedures outlined below.[7]

Step-by-Step Disposal Protocol

The proper disposal of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid hinges on meticulous segregation and clear communication with your institution's waste management professionals.

Step 1: Waste Classification & Segregation

This compound must be classified as "Halogenated Organic Waste." [1][2]

It is critical to segregate this waste stream. Do NOT mix with:

• Non-Halogenated Organic Waste: Combining these streams unnecessarily increases disposal costs and complicates the treatment process for the entire container.[8]

• Aqueous Waste: Most organic compounds are not suitable for drain disposal.[1][9]

• Solid Waste (non-contaminated): Keep chemically contaminated waste separate from regular laboratory trash.

Step 2: Container Selection

Choose a waste container that is in good condition, leak-proof, and chemically compatible with the waste.[10][11]

• Recommended: Use a designated high-density polyethylene (HDPE) or glass container clearly marked for halogenated waste.

• Avoid: Do not use metal containers, as the acidic nature of the compound could lead to corrosion over time. Food-grade containers like milk jugs are strictly prohibited.[6][12]

Step 3: Proper Labeling

Proper labeling is a common point of failure in regulatory compliance. Your waste container must be clearly and accurately labeled from the moment the first drop of waste is added.

The label must include:

• The words "Hazardous Waste." [4][11]

• The full, unabbreviated chemical name: "12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid."

• An accurate list of all other components in the container (e.g., solvents used for rinsing).

• The date accumulation started.

Step 4: Accumulation in a Satellite Area

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within your laboratory.[5][10] This area should be close to the point of generation and under the control of laboratory personnel.

• Keep Containers Closed: Waste containers must remain tightly sealed at all times, except when you are actively adding waste.[5][6] This is a critical safety and compliance requirement to prevent spills and vapor exposure.

Step 5: Arranging for Final Disposal

Once the container is full or you have completed the project generating this waste, contact your institution's Environmental Health & Safety (EH&S or OCRS) department to schedule a waste pickup.[5][7] Do not attempt to dispose of the chemical through any other means.

Disposal Workflow Visualization

The following diagram illustrates the critical decision-making process for segregating laboratory chemical waste, emphasizing the correct pathway for a halogenated compound.

Caption: Waste segregation decision tree.

Proactive Waste Minimization

The most effective disposal strategy is to minimize waste generation from the outset.[9]

• Source Reduction: Order only the quantity of chemical required for your experiments to avoid surplus.[5]

• Scale Reduction: Where possible, reduce the scale of experiments to decrease the volume of waste produced.[5]

• Inventory Management: Maintain a current chemical inventory to prevent ordering duplicate materials.[12]

By adhering to these rigorous handling and disposal protocols, you ensure the safety of laboratory personnel, maintain regulatory compliance, and protect the environment.

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Navigating the Safe Handling of 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic Acid: A Guide for Laboratory Professionals

For researchers at the forefront of drug discovery and development, the synthesis and application of novel chemical entities are daily endeavors. Among these, 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, a brominated fatty acid, presents unique opportunities and specific handling challenges. This guide provides essential, immediate safety and logistical information, offering a procedural framework for its safe management in the laboratory. Our commitment is to empower researchers with the knowledge to mitigate risks, ensuring both personal safety and the integrity of their work.

Understanding the Hazard: A Prudent Approach

12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid is an ester product.[1][2][3] Due to the presence of a bromine atom, it is classified as a halogenated organic compound. Such compounds warrant careful handling as they can present various hazards, including potential toxicity and environmental persistence. Although specific toxicological data for this compound is limited, it is prudent to assume it may cause skin and eye irritation.[4]

Assumed Potential Hazards:

• Skin and Eye Irritation: Direct contact may cause irritation.[4]

• Respiratory Tract Irritation: Inhalation of aerosols or dusts may irritate the respiratory system.[4]

• Ingestion: May be harmful if swallowed.[4]

Given these potential risks, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical component of the experimental protocol.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is contingent on the nature of the work being conducted. The following table outlines the recommended PPE for various laboratory operations involving 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields	Nitrile or neoprene gloves	Laboratory coat	Recommended if dusty
Dissolving in Solvent	Chemical splash goggles	Nitrile or neoprene gloves	Laboratory coat	Work in a chemical fume hood
Running Reactions	Chemical splash goggles or face shield	Nitrile or neoprene gloves	Laboratory coat	Work in a chemical fume hood
Handling Large Quantities (>1g)	Face shield over chemical splash goggles	Double-gloving (nitrile or neoprene)	Chemical-resistant apron over a lab coat	Work in a chemical fume hood
Cleaning Spills	Chemical splash goggles and face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant apron or coveralls	Air-purifying respirator with organic vapor cartridges

A Deeper Dive into PPE Selection:

• Eye and Face Protection: The Occupational Safety and Health Administration (OSHA) mandates the use of eye protection.[5] For handling liquids, chemical splash goggles that form a seal around the eyes are essential to protect against splashes.[6] A face shield should be used in conjunction with goggles when there is a significant splash risk.

• Hand Protection: Nitrile gloves offer good resistance to a range of chemicals and are a suitable choice for general handling.[5] For prolonged contact or when handling larger quantities, neoprene gloves provide enhanced protection.[7] It is crucial to inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A standard laboratory coat is required to protect street clothes from contamination.[6] For procedures with a higher risk of splashes, a chemical-resistant apron provides an additional layer of protection.

• Respiratory Protection: All work with 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, especially when handling the solid form or creating solutions, should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling this compound is crucial for minimizing exposure and preventing accidents.

Preparation and Weighing:

• Work Area Preparation: Designate a specific area within a chemical fume hood for handling the compound. Ensure the area is clean and uncluttered.

• Donning PPE: Put on the appropriate PPE as outlined in the table above.

• Weighing: If handling the solid form, carefully weigh the desired amount on a tared weigh boat. Avoid creating dust. If the compound is an oil or viscous liquid, use a positive displacement pipette for accurate and safe transfer.

Solution Preparation:

• Solvent Selection: Choose an appropriate solvent based on the experimental requirements.

• Dissolution: In the chemical fume hood, add the solvent to the vessel containing the weighed compound. Gently swirl or stir to dissolve. Avoid splashing.

Reaction and Work-up:

• Reaction Setup: Assemble the reaction apparatus within the chemical fume hood.

• Monitoring: Monitor the reaction from a safe distance.

• Quenching and Extraction: Perform all quenching and extraction steps within the fume hood.

Emergency Procedures: Being Prepared for the Unexpected

In the event of an exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[4]

• Spill Cleanup: For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand). Place the absorbed material into a sealed, labeled container for hazardous waste disposal. For large spills, evacuate the area and contact the institution's environmental health and safety department.

Disposal Plan: Responsible Stewardship

As a halogenated organic compound, 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid and any materials contaminated with it must be disposed of as hazardous waste.

• Waste Segregation: Collect all waste containing this compound in a designated, clearly labeled, and sealed container.[8][9] Do not mix with non-halogenated organic waste, as this significantly increases disposal costs and environmental impact.[10][11]

• Container Labeling: The waste container must be labeled with the words "Hazardous Waste" and the full chemical name: "12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid".[9]

• Disposal: Follow your institution's specific procedures for hazardous waste disposal. This typically involves arranging for pickup by a certified hazardous waste management company. Halogenated organic wastes are generally incinerated at high temperatures in specialized facilities.[8][12]

Visualizing the Workflow: A Path to Safety

To further clarify the procedural steps, the following diagrams illustrate the key workflows for handling and disposal.

Caption: Workflow for Handling 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic Acid.

Caption: Decision Tree for Proper Waste Disposal of Halogenated Compounds.

By adhering to these guidelines, researchers can confidently and safely work with 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid, fostering a secure laboratory environment conducive to groundbreaking scientific discovery.

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• PubMed. Production of 13S-hydroxy-9(Z)-octadecenoic acid from linoleic acid by whole recombinant cells expressing linoleate 13-hydratase from Lactobacillus acidophilus. Available from: [Link]

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